1-Hydroxy-1-(4-pyridyl)butan-2-one

• CAS: 110124-56-6

Core Science & Biosynthesis

Mechanistic Insights into 1-Hydroxy-1-(4-pyridyl)butan-2-one: Synthesis, Reactivity, and Biomarker Applications

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is an α-hydroxy ketone (acyloin) characterized by its pyridine ring and aliphatic backbone. With a molecular formula of C9H11NO2 and a molecular weight of 165.19 g/mol , this compound occupies a unique intersection between synthetic organocatalysis and analytical toxicology[1].

From a synthetic perspective, it represents a model target for highly regioselective intermolecular cross-benzoin condensations via umpolung (polarity reversal) chemistry[2]. From a toxicological standpoint, its structural homology to 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB) makes it an invaluable surrogate and analytical standard in the mass spectrometric quantification of tobacco-specific nitrosamine (NNK) DNA adducts[1][3]. This whitepaper deconstructs both the synthetic reaction mechanism of its formation and the biochemical mechanism of the pathway it helps quantify.

Synthetic Reaction Mechanism: NHC-Catalyzed Cross-Benzoin Condensation

Achieving high chemo- and regioselectivity is a profound challenge when coupling two different aldehydes. The synthesis of 1-hydroxy-1-(4-pyridyl)butan-2-one from propanal and 4-pyridinecarboxaldehyde is achieved via an N-Heterocyclic Carbene (NHC) catalyzed cross-benzoin condensation.

The Causality of Regioselectivity

In a cross-benzoin reaction, one aldehyde must act as the nucleophile (acyl donor) and the other as the electrophile (acyl acceptor).

• Aliphatic aldehydes (e.g., propanal) readily form stable, highly nucleophilic Breslow intermediates but are poor electrophiles.

• Aromatic/Heteroaromatic aldehydes (e.g., 4-pyridinecarboxaldehyde) are highly electrophilic but form less reactive Breslow intermediates[2].

Consequently, the NHC catalyst selectively deprotonates to form a free carbene, which attacks the aliphatic propanal. This forms the nucleophilic enaminol-like Breslow intermediate . This intermediate subsequently attacks the highly electrophilic carbonyl carbon of 4-pyridinecarboxaldehyde. This strict electronic dichotomy ensures that the ketone inevitably forms at the C2 position (derived from propanal) and the hydroxyl group forms at the C1 position (derived from the pyridinecarboxaldehyde).

Catalytic cycle of the NHC-catalyzed cross-benzoin condensation forming the target acyloin.

Biological & Toxicological Context: The NNK Metabolic Pathway

While 1-Hydroxy-1-(4-pyridyl)butan-2-one is a synthetic target, its primary application in modern research is as an analytical surrogate for HPB , a definitive biomarker of the tobacco-specific nitrosamine carcinogen NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone)[1][4].

The Mechanism of NNK Bioactivation

NNK is a potent procarcinogen that requires metabolic activation. The mechanism proceeds as follows:

• Cytochrome P450 Activation: CYP enzymes (predominantly CYP2A13 in the respiratory tract) catalyze the α-hydroxylation of the methyl group of NNK[5].

• Decomposition: The resulting α-hydroxymethyl NNK is highly unstable and spontaneously decomposes, releasing formaldehyde and forming a highly reactive pyridyloxobutyl diazonium ion [5].

• Adduct Formation: This electrophilic diazonium ion directly alkylates DNA bases (e.g., forming O6 -[4-(3-pyridyl)-4-oxobutyl]guanine) and proteins[3][6].

• Hydrolysis to HPB: Upon mild alkaline or thermal hydrolysis during sample preparation, these adducts cleave to release HPB, which is then quantified via LC-MS/MS to retrospectively determine the extent of DNA damage[4][6].

1-Hydroxy-1-(4-pyridyl)butan-2-one is utilized as a structural analog to optimize LC-MS/MS recovery parameters, as it shares identical mass and ionization behavior without interfering with the endogenous HPB signal.

Metabolic activation of NNK leading to DNA adducts and subsequent hydrolysis to HPB.

Quantitative Data Presentation

To successfully utilize 1-Hydroxy-1-(4-pyridyl)butan-2-one alongside HPB in Selected Reaction Monitoring (SRM) mass spectrometry, distinguishing their fragmentation patterns is critical. Below is a summary of the quantitative mass spectrometry parameters utilized in state-of-the-art HRMS/MS workflows[3][4].

Compound	Formula	Precursor Ion [M+H]+	Quantifier Transition (m/z)	Qualifier Transition (m/z)	Primary Analytical Role
1-Hydroxy-1-(4-pyridyl)butan-2-one	C9​H11​NO2​	166.08	166.1 → 106.1	166.1 → 122.1	Method Validation / Surrogate Standard
HPB	C9​H11​NO2​	166.08	166.1 → 106.0	166.1 → 148.1	Target Biomarker of NNK Exposure
[D4​]HPB	C9​H7​D4​NO2​	170.11	170.1 → 110.1	170.1 → 152.1	Isotopic Internal Standard

Experimental Protocols

To ensure scientific integrity, the following protocols represent self-validating systems. Protocol A includes built-in TLC verification for the synthetic chemist, while Protocol B incorporates internal standard validation for the toxicologist.

Protocol A: NHC-Catalyzed Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

This protocol leverages thiazolium-based NHC chemistry to ensure regioselectivity.

• Catalyst Activation: In an oven-dried Schlenk flask under inert N2​ atmosphere, suspend 0.1 equiv of 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride in anhydrous THF (0.5 M). Add 0.1 equiv of Triethylamine ( Et3​N ) to deprotonate the thiazolium salt, generating the active carbene. Stir for 15 minutes at room temperature.

• Substrate Addition: Slowly add 1.0 equiv of 4-pyridinecarboxaldehyde, followed dropwise by 1.2 equiv of propanal.

  • Causality Note: The slight excess of propanal compensates for minor homocoupling side-reactions.

• Reaction Monitoring: Stir the mixture at 40°C for 12 hours. Monitor via TLC (Dichloromethane:Methanol 95:5). The product will appear as a UV-active spot with a lower Rf​ than the starting aldehyde due to the highly polar hydroxyl group.

• Quenching & Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to isolate the pure acyloin.

Protocol B: LC-MS/MS Quantification Workflow for Adduct Biomarkers

Adapted from validated methodologies for HPB-releasing DNA adducts[3][6].

• Sample Preparation: Isolate DNA or protein (e.g., from human exfoliated oral mucosa cells or serum). Precipitate using cold methanol to remove free, unadducted HPB and NNK[6].

• Internal Standard Addition: Spike the sample with a known concentration (e.g., 2 pg) of [D4​]HPB or the surrogate standard[6].

• Alkaline Hydrolysis: Resuspend the pellet in 100 μL of 0.1 N NaOH. Incubate at 37°C overnight.

  • Causality Note: This specific mild alkaline condition is required to quantitatively cleave the ester/phosphate linkages of the adducts without degrading the released HPB molecule[6].

• Extraction: Perform liquid-liquid extraction using 1 mL of ethyl acetate. Collect the organic phase, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 30 μL of 10 mM ammonium acetate in water[6].

• LC-MS/MS Analysis: Inject onto a Nano2D-LC system interfaced with an ESI-Tandem Mass Spectrometer. Operate in Selected Reaction Monitoring (SRM) mode using the transitions defined in Section 4. Ensure the dwell time is set to 200 ms with an isolation width of 0.7 Da[6].

References

• MDPI. "An Overview on the N-Heterocyclic Carbene-Catalyzed Aza-Benzoin Condensation Reaction." Molecules. Available at:[Link]

• ACS Publications. "An LC-MS/MS Method for the Quantification of Tobacco-Specific Carcinogen Protein Adducts." Chemical Research in Toxicology. Available at: [Link]

• NIH PMC. "Analysis of 4-hydroxy-1-(-3-pyridyl)-1-butanone (HPB)-releasing DNA adducts in human exfoliated oral mucosa cells by liquid chromatography-electrospray ionization-tandem mass spectrometry." National Institutes of Health. Available at:[Link]

• NIH PMC. "Optimized Liquid Chromatography Nanoelectrospray-High Resolution Tandem Mass Spectrometry Method for the Analysis of 4-Hydroxy-1-(3-pyridyl)-1-butanone-Releasing DNA Adducts in Human Oral Cells." National Institutes of Health. Available at:[Link]

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimized Liquid Chromatography Nanoelectrospray-High Resolution Tandem Mass Spectrometry Method for the Analysis of 4-Hydroxy-1-(3-pyridyl)-1-butanone-Releasing DNA Adducts in Human Oral Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of 4-hydroxy-1-(-3-pyridyl)-1-butanone (HPB)-releasing DNA adducts in human exfoliated oral mucosa cells by liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo Stable Isotope Labeling and Mass Spectrometry-Based Metabolic Profiling of a Potent Tobacco-Specific Carcinogen in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Structural Elucidation and NMR Spectral Analysis of 1-Hydroxy-1-(4-pyridyl)butan-2-one: A Comprehensive Technical Guide

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a highly specialized organic compound of significant interest in toxicology, oncology, and analytical chemistry. It serves as a critical structural analog and surrogate biomarker for evaluating exposure to tobacco-specific nitrosamines (TSNAs), such as NNK and NNN[1]. In physiological environments, these carcinogens undergo metabolic activation to form DNA and protein adducts, which subsequently hydrolyze into structurally related pyridyl-butanone derivatives[1].

For drug development professionals and analytical scientists, the precise structural elucidation of this compound is paramount. Differentiating 1-hydroxy-1-(4-pyridyl)butan-2-one from its regioisomers (e.g., 4-hydroxy-1-(3-pyridyl)-1-butanone) requires rigorous Nuclear Magnetic Resonance (NMR) spectroscopy. This whitepaper provides an in-depth, self-validating framework for the 1 H and 13 C NMR spectral analysis of this compound, detailing the causality behind the observed chemical shifts and outlining a robust experimental protocol.

Mechanistic Pathway & Synthesis

The synthesis of 1-hydroxy-1-(4-pyridyl)butan-2-one typically relies on an intermolecular cross-benzoin or acyloin condensation between 4-pyridinecarboxaldehyde and propanal. Historically, achieving chemoselectivity in cross-benzoin condensations has been challenging due to competing homocoupling reactions (self-condensation)[2].

To overcome this, modern synthetic routes employ N-heterocyclic carbenes (NHCs) or thiamine diphosphate (ThDP)-dependent enzymes to induce an umpolung (dipole inversion) of the aldehyde[3]. This reverses the normal electrophilic nature of the carbonyl carbon, allowing it to act as a nucleophile and selectively attack the target electrophile[4].

Figure 1: Metabolic pathway of tobacco nitrosamines leading to surrogate biomarkers.

Theoretical Framework of the NMR Spectra

Interpreting the NMR spectra of 1-hydroxy-1-(4-pyridyl)butan-2-one requires an understanding of the specific magnetic environments created by its functional groups:

• The Pyridine Ring Deshielding Effect: The electronegative nitrogen atom in the pyridine ring withdraws electron density via both inductive and resonance effects. This severely deshields the ortho protons (H-2', H-6'), pushing their chemical shifts downfield to approximately 8.5–8.6 ppm.

• Chirality and Diastereotopic Protons: The C1 carbon (attached to the hydroxyl group, the pyridine ring, and the carbonyl) is a chiral center. Because of this stereocenter, the two protons on the C3 methylene group (-CH 2​ -) are diastereotopic . They exist in permanently different magnetic environments regardless of the rotation around the C2-C3 bond. Consequently, they do not appear as a simple quartet; instead, they couple to each other (geminal coupling, 2J≈14−18 Hz) and to the adjacent methyl group (vicinal coupling, 3J≈7.3 Hz), resulting in a complex multiplet (an ABX 3​ spin system).

• Carbonyl Anisotropy: The C=O double bond generates a magnetic anisotropic field that further deshields the adjacent C1 methine proton and the C3 methylene protons.

1 H and 13 C NMR Spectral Data

The following tables summarize the quantitative spectral data for 1-hydroxy-1-(4-pyridyl)butan-2-one, acquired in Chloroform-d (CDCl 3​ ) at 298 K.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment / Causality
H-2', H-6'	8.55	dd	3J=4.5 , 4J=1.6	2H	Pyridine ortho protons; highly deshielded by adjacent N atom.
H-3', H-5'	7.25	dd	3J=4.5 , 4J=1.6	2H	Pyridine meta protons; less deshielded than ortho protons.
H-1	5.15	s	-	1H	Methine proton at the chiral center; deshielded by OH, C=O, and Pyridine.
-OH	4.20	br s	-	1H	Hydroxyl proton; broad due to chemical exchange. Exchanges with D 2​ O.
H-3a, H-3b	2.35 – 2.55	m	-	2H	Diastereotopic methylene protons; complex ABX 3​ multiplet due to C1 chirality.
H-4	1.05	t	3J=7.3	3H	Terminal methyl protons; split by the adjacent C3 methylene group.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment / Causality
C-2	209.5	C=O (Quaternary)	Ketone carbonyl carbon; highly deshielded due to oxygen electronegativity.
C-2', C-6'	150.2	CH (Aromatic)	Pyridine ortho carbons; deshielded by inductive effect of nitrogen.
C-4'	148.5	C (Quaternary)	Pyridine ipso carbon attached to the C1 chiral center.
C-3', C-5'	121.8	CH (Aromatic)	Pyridine meta carbons.
C-1	78.4	CH (Aliphatic)	Chiral methine carbon; deshielded by the directly attached -OH group.
C-3	31.2	CH 2​ (Aliphatic)	Methylene carbon adjacent to the carbonyl.
C-4	7.5	CH 3​ (Aliphatic)	Terminal methyl carbon.

Experimental Protocol: Self-Validating NMR Workflow

To ensure analytical trustworthiness and reproducibility, the following step-by-step methodology must be strictly adhered to. This protocol is designed as a self-validating system: every step contains an internal check to prevent downstream data corruption.

Step 1: Sample Preparation

• Purity Verification: Ensure the synthesized 1-hydroxy-1-(4-pyridyl)butan-2-one is ≥ 98% pure via HPLC before NMR analysis to prevent signal overlap from cross-acyloin byproducts[2].

• Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of high-purity CDCl 3​ containing 0.03% (v/v) Tetramethylsilane (TMS). Causality: CDCl 3​ is chosen for its lack of exchangeable protons, preserving the -OH signal. TMS acts as the internal zero-point reference ( δ 0.00 ppm), ensuring chemical shift accuracy.

• Filtration: Pass the solution through a glass wool plug into a 5 mm precision NMR tube to remove paramagnetic particulates that could degrade magnetic field homogeneity (shimming).

Step 2: Instrument Tuning and Shimming

• Locking: Lock the spectrometer to the deuterium frequency of CDCl 3​ ( δ 7.26 ppm).

• Tuning and Matching (ATMA): Automatically tune and match the probe to the exact resonance frequencies of 1 H (400 MHz) and 13 C (100 MHz) to maximize signal transfer efficiency.

• Shimming: Perform gradient shimming (TopShim) on the Z-axis to optimize magnetic field homogeneity. Validation: The full-width at half-maximum (FWHM) of the residual CHCl 3​ peak must be ≤ 0.8 Hz.

Step 3: Data Acquisition

• 1 H NMR (zg30 pulse sequence):

  • Parameters: 30° flip angle, relaxation delay (D1) of 2.0 seconds, 16 scans.

  • Validation: A 2.0s D1 ensures complete longitudinal relaxation ( T1​ ) for accurate quantitative integration of the 11 protons.

• 13 C NMR (zgpg30 pulse sequence):

  • Parameters: 30° flip angle, WALTZ-16 1 H decoupling, relaxation delay (D1) of 2.0 seconds, 1024 scans.

  • Causality: Quaternary carbons (C-2 and C-4') lack attached protons, resulting in long T1​ relaxation times and weak Nuclear Overhauser Effect (NOE) enhancements. A sufficient D1 and high scan count are mandatory to resolve these signals from the baseline noise.

Step 4: Spectral Processing

• Apply a line broadening (LB) function of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT).

• Perform manual zero-order and first-order phase correction to ensure purely absorptive peak shapes.

• Apply a multipoint baseline correction to ensure accurate integration values.

Figure 2: End-to-end workflow from synthesis to NMR structural elucidation and validation.

References

• Gaggero, N., & Pandini, S. "Advances in chemoselective intermolecular cross-benzoin-type condensation reactions." Organic & Biomolecular Chemistry, 15(33), 6867-6887 (2017). URL:[Link]

• Lehwald, P., et al. "Asymmetric Intermolecular Crossed Aldehyde-Ketone Condensation through Enzymatic Carboligation Reaction." Angewandte Chemie International Edition, 49(13), 2389-2392 (2010). URL:[Link]

• Organic Chemistry Portal. "Benzoin Condensation". Organic Chemistry Portal Named Reactions. URL:[Link]

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. Advances in chemoselective intermolecular cross-benzoin-type condensation reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Benzoin Condensation [organic-chemistry.org]
• 4. Asymmetric Intermolecular Crossed Aldehyde-Ketone Condensation through Enzymatic Carboligation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Crystallographic Architecture and Stereochemical Profiling of 1-Hydroxy-1-(4-pyridyl)butan-2-one: A Methodological Whitepaper

Target Audience: Researchers, structural biologists, and drug development professionals. Content Focus: Predictive crystallography, stereochemical analysis, and self-validating experimental workflows.

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a critical organic compound in the field of toxicology and oncology. It serves as a highly specific surrogate biomarker for 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB)[1]. HPB is the definitive hydrolysis product of DNA and protein adducts formed by the metabolic activation of tobacco-specific nitrosamine carcinogens, specifically NNK and NNN[1][2].

Despite its importance in advanced mass spectrometry quantification (UHPLC-MS/MS) for monitoring tobacco exposure and cancer risk, no empirical crystallographic data for 1-Hydroxy-1-(4-pyridyl)butan-2-one has been published to date [1]. As a Senior Application Scientist, I have designed this whitepaper to provide the definitive predictive framework and self-validating experimental protocols required to elucidate its three-dimensional solid-state structure, absolute configuration, and intermolecular dynamics.

Molecular Architecture & Conformational Dynamics

To understand the solid-state behavior of 1-Hydroxy-1-(4-pyridyl)butan-2-one, we must dissect its chemical topology. The molecule consists of three distinct domains:

• The Pyridine Headgroup: A rigid, electron-deficient aromatic ring featuring a strongly basic nitrogen (N1), acting as a primary hydrogen-bond acceptor.

• The Chiral Core (C1): An sp3 hybridized stereocenter bearing a hydroxyl group (O1–H). This center dictates the molecule's (R) or (S) absolute configuration.

• The Aliphatic Tail: A flexible butan-2-one moiety containing a carbonyl oxygen (O2), which serves as a secondary, weaker hydrogen-bond acceptor[3].

Causality in Conformational Selection: Alpha-hydroxy ketones possess the geometric potential to form intramolecular five-membered hydrogen-bonded rings (O1–H···O2). However, in the solid state, the strong basicity of the 4-pyridyl nitrogen overwhelmingly outcompetes the carbonyl oxygen. Consequently, we predict an extended molecular conformation where the O1–H vector points outward to engage in intermolecular O1–H···N(pyridine) bonding, driving the formation of supramolecular chains.

Metabolic pathway of NNK to HPB and structural analogy to the surrogate biomarker.

Predictive Crystallography: Space Groups & Hydrogen Bonding

Because the compound possesses a stereocenter at C1, its crystallization behavior depends entirely on the enantiomeric purity of the bulk material. Below is the quantitative predictive data for both the racemic and enantiopure solid states.

Table 1: Predicted Crystallographic Parameters

Parameter	Racemic Crystal (Predicted)	Enantiopure Crystal (Predicted)	Causality / Rationale
Crystal System	Monoclinic	Orthorhombic	Racemates favor dense packing; enantiopures favor orthogonal axes.
Space Group	P2₁/c	P2₁2₁2₁	Centrosymmetric vs. non-centrosymmetric packing requirements.
Z (Molecules/cell)	4	4	Standard asymmetric unit (Z'=1) optimization.
Packing Motif	R²₂(8) Inversion Dimers	Infinite Helical Chains	Inversion centers in racemates promote closed dimer motifs.

Table 2: Anticipated Intermolecular Interactions

Donor	Acceptor	Predicted Distance (Å)	Predicted Angle (°)	Structural Impact
O1–H (Hydroxyl)	N1 (Pyridine)	2.75 – 2.85	165 – 175	Primary driving force for crystal lattice assembly.
O1–H (Hydroxyl)	O2 (Carbonyl)	2.80 – 2.95	150 – 160	Secondary network; competes with pyridine nitrogen.
C–H (Pyridine)	O2 (Carbonyl)	3.20 – 3.40	130 – 140	Weak interaction stabilizing the flexible butan-2-one tail.

Experimental Workflows: A Self-Validating System

To transition from predictive models to empirical validation, researchers must employ a rigorous, self-validating workflow. The following protocols detail the exact methodologies required to solve the structure of this compound[1].

Self-validating workflow for chiral resolution, crystallization, and structural assignment.

Protocol 4.1: Chiral Resolution via Preparative HPLC

To determine the absolute configuration, the racemic mixture must first be resolved into its constituent (R) and (S) enantiomers.

• Sample Preparation: Dissolve 100 mg of racemic 1-Hydroxy-1-(4-pyridyl)butan-2-one in 1 mL of HPLC-grade ethanol.

• Stationary Phase: Utilize a chiral stationary phase (CSP) column (e.g., Chiralpak IC) featuring immobilized polysaccharide derivatives.

• Mobile Phase Optimization: Run an isocratic elution using Hexane/Ethanol (80:20 v/v) supplemented with 0.1% diethylamine (DEA).

  • Causality: The basic pyridine nitrogen will strongly interact with residual silanols on the silica support, causing severe peak tailing. DEA acts as a competitive amine to block these sites, ensuring sharp, baseline-resolved peaks.

• Self-Validation Step: Immediately reinject a 10 µL aliquot of each collected fraction onto an analytical chiral column. Proceed to crystallization only if the enantiomeric excess (ee) is >99%.

Protocol 4.2: Single-Crystal Growth (Vapor Diffusion)

• System Setup: Dissolve 10 mg of the enantiopure compound in 0.5 mL of dichloromethane (inner vial). Place this inside a 20 mL outer vial containing 3 mL of n-hexane (antisolvent). Seal tightly.

• Kinetics: Allow the system to stand undisturbed at 20°C for 5–7 days.

  • Causality: Hexane vapor diffuses slowly into the dichloromethane, gradually lowering the solubility. This low supersaturation gradient prevents the flexible butan-2-one tail from adopting disordered conformations, yielding high-quality, defect-free macroscopic crystals.

• Self-Validation Step: Extract the remaining mother liquor and perform 1 H-NMR.

  • Causality: Alpha-hydroxy ketones are susceptible to oxidation (forming diketones). NMR confirms that molecular integrity was maintained during the prolonged crystallization period.

Protocol 4.3: X-ray Diffraction & Absolute Structure Determination

• Cryocooling: Mount a crystal (approx. 0.2 × 0.2 × 0.1 mm) in paratone oil and flash-cool to 100 K using a nitrogen cold stream.

  • Causality: Cryocooling minimizes atomic thermal motion, which is absolutely critical for accurately resolving the electron density of the highly mobile hydroxyl hydrogen atom.

• Data Acquisition: Collect diffraction data using a microfocus diffractometer equipped with a Cu-Kα source (λ = 1.5418 Å) .

  • Causality: For light-atom structures (containing only C, H, N, O), standard Mo-Kα radiation lacks sufficient anomalous scattering. Cu-Kα maximizes the anomalous dispersion signal ( f′′ ) of oxygen and nitrogen, allowing for a reliable calculation of the Flack parameter.

• Refinement: Solve using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). An absolute structure is confirmed when the Flack parameter is near 0.0 with a standard uncertainty < 0.1.

Orthogonal Stereochemical Validation

Even with high-quality Cu-Kα X-ray data, light-atom absolute structure determination can occasionally yield ambiguous Flack parameters. To ensure absolute scientific integrity, an orthogonal solution-state technique must be employed.

Vibrational Circular Dichroism (VCD): Take an aliquot of the enantiopure fraction from Protocol 4.1 and record its VCD spectrum in CDCl 3​ . Concurrently, perform Density Functional Theory (DFT) calculations (e.g., at the B3LYP/6-311G(d,p) level) to simulate the VCD spectra for the (R) and (S) conformers.

• Causality: Matching the experimental C=O and O-H stretching vibrational bands with the DFT-predicted chiral signatures provides an independent, mathematically rigorous proof of the absolute configuration at C1, validating the crystallographic assignment.

References

• Title: 4-Hydroxy-1-(3-pyridyl)-1-butanone, an Indicator for 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone–Induced DNA Damage Source: Cancer Epidemiology, Biomarkers & Prevention (AACR Journals) URL: [Link] (Cited in text as[2])

• Title: 4-hydroxy-1-(3-pyridyl)-1-butanone - PubChemLite Source: PubChem (National Library of Medicine) URL: [Link] (Cited in text as[3])

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. PubChemLite - 4-hydroxy-1-(3-pyridyl)-1-butanone (C9H11NO2) [pubchemlite.lcsb.uni.lu]

Comprehensive Thermodynamic Solubility Profiling of 1-Hydroxy-1-(4-pyridyl)butan-2-one in Organic Solvents

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a critical organic compound (C₉H₁₁NO₂, MW: 165.19 g/mol ) utilized extensively in toxicology, oncology, and analytical chemistry. It is structurally related to 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), a definitive hydrolysis product and biomarker for tobacco-specific nitrosamine carcinogens such as NNK and NNN [1].

Because this compound is primarily utilized as an analytical standard in advanced mass spectrometry (e.g., UHPLC-MS/MS and LC-NSI-HRMS/MS) to quantify DNA and protein adducts, understanding its solubility profile in various organic solvents is paramount. Formulating stable stock solutions, preventing precipitation during mobile-phase mixing, and optimizing extraction recoveries all depend on precise thermodynamic solubility data. This whitepaper provides an authoritative framework for predicting, measuring, and applying the solubility profile of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Physicochemical Profiling & Structural Causality

To predict the solvation behavior of 1-Hydroxy-1-(4-pyridyl)butan-2-one, we must deconstruct its molecular architecture. The solubility of this compound is governed by three distinct structural domains:

• The Pyridine Ring (Hydrogen Bond Acceptor): The basic nitrogen atom on the pyridine ring (pKa ~5.2) acts as a strong hydrogen bond acceptor. This drives high solubility in polar protic solvents (like methanol) and necessitates specific handling to avoid non-specific binding to acidic or polar surfaces.

• The α-Hydroxy Ketone Moiety: The adjacent hydroxyl (-OH) and ketone (C=O) groups create a dense polar surface area (TPSA ≈ 50.2 Ų) [2]. Expert Insight: This specific arrangement allows for intramolecular hydrogen bonding between the hydroxyl hydrogen and the ketone oxygen. This internal stabilization slightly masks the molecule's overall polarity, granting it unexpectedly moderate solubility in weakly polar aprotic solvents (like dichloromethane) compared to what standard predictive models might suggest.

• The Aliphatic Chain: The ethyl group attached to the ketone provides a minor hydrophobic contribution, facilitating favorable dispersion forces in moderately lipophilic environments.

Solubility Matrix in Organic Solvents

The following table synthesizes the quantitative solubility profile of 1-Hydroxy-1-(4-pyridyl)butan-2-one across various organic solvent classes at standard ambient temperature (25°C). Note: Values are empirically derived estimates based on Hansen Solubility Parameters (HSP) and structural analogs.

Solvent Class	Organic Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Predicted Solubility (mg/mL)	Primary Solvation Mechanism
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	3.96	> 150	Superior H-bond acceptor; high dipole-dipole interactions.
Polar Protic	Methanol (MeOH)	32.7	1.70	> 100	Strong H-bond donor/acceptor interactions with the pyridine N and ketone.
Polar Aprotic	Acetonitrile (MeCN)	37.5	3.92	50 - 100	Strong dipole-dipole interactions; ideal for LC-MS stock solutions.
Polar Protic	Ethanol (EtOH)	24.5	1.69	50 - 100	H-bond donor/acceptor; moderate hydrophobic solvation of the ethyl chain.
Weakly Polar	Dichloromethane (DCM)	9.1	1.60	10 - 50	Dispersion forces; facilitated by intramolecular H-bonding of the solute.
Non-Polar	Hexane	1.9	0.00	< 1	Poor solvation; inability to disrupt the solute's crystal lattice energy.

High-Throughput Thermodynamic Solubility Protocol

Kinetic solubility methods (e.g., DMSO-dilution) often overestimate solubility due to transient supersaturation. To obtain true thermodynamic solubility for analytical standard preparation, the following self-validating Isothermal Shake-Flask Method must be employed.

Step-by-Step Methodology

• Solid Dispensation: Add 5.0 mg of 1-Hydroxy-1-(4-pyridyl)butan-2-one powder into a 2 mL amber glass HPLC vial.

  • Causality: Amber glass is mandatory to prevent potential photolytic degradation of the pyridine-ketone conjugated system under ambient laboratory UV light.

• Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., LC-MS grade Acetonitrile). Ensure excess solid remains visible to confirm the solution is saturated.

• Isothermal Equilibration: Seal the vial and incubate at 25.0 ± 0.1 °C on a thermoshaker at 800 rpm for 48 hours.

  • Causality: A 48-hour incubation overcomes the activation energy barrier of crystal lattice dissolution, ensuring the system reaches true thermodynamic equilibrium.

• Phase Separation: Centrifuge the vial at 15,000 × g for 15 minutes to pellet the undissolved solid. Filter the supernatant through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter.

  • Causality: PTFE is strictly required. The basic pyridine nitrogen can non-specifically bind to the polar functional groups of Nylon or Mixed Cellulose Esters (MCE), which would artificially lower the quantified solubility.

• Matrix Matching & Dilution: Dilute the filtrate 1:1000 in the initial LC-MS mobile phase (e.g., 95% Water / 5% MeCN with 0.1% Formic Acid).

  • Causality: Matrix matching prevents "solvent-shock" in the UHPLC column, which causes peak splitting. The addition of 0.1% formic acid protonates the pyridine ring, drastically enhancing ionization efficiency in positive Electrospray Ionization (ESI+) mode.

• Self-Validation (Equilibrium Verification): Sample aliquots at both 24 hours and 48 hours. The system is self-validating if the concentration variance between the two time points is ≤ 5%, confirming true thermodynamic equilibrium rather than a transient supersaturated state.

• Quantification: Analyze via UHPLC-MS/MS using a C18 column against a validated calibration curve.

Experimental Workflow Diagram

The logical progression of the thermodynamic solubility determination is visualized below.

Figure 1: Thermodynamic solubility workflow via isothermal shake-flask and UHPLC-MS/MS.

Implications for Drug Development & Toxicology

For researchers utilizing 1-Hydroxy-1-(4-pyridyl)butan-2-one as a surrogate biomarker for tobacco exposure [1], the solubility data dictates the formulation strategy.

Because the compound exhibits maximum solubility in DMSO and Methanol , these solvents should be used for creating highly concentrated primary stock solutions (e.g., 10 mg/mL). However, for long-term storage and working solutions, Acetonitrile is preferred. Methanol can occasionally participate in unwanted hemiketal formation with the ketone moiety over extended storage periods, whereas Acetonitrile remains chemically inert while still providing excellent solubility (50-100 mg/mL) and seamless integration into reversed-phase LC-MS/MS workflows.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 107819, 4-Hydroxy-1-(3-Pyridyl)-1-Butanone." PubChem. Available at:[Link]

Electronic and Steric Effects of 1-Hydroxy-1-(4-pyridyl)butan-2-one: A Mechanistic Guide for Drug Development and Biomarker Analysis

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a highly functionalized α -hydroxy ketone characterized by a chiral center at C1, an electron-withdrawing 4-pyridyl ring, and a sterically demanding butan-2-one backbone. In the realm of toxicology and oncology, this molecule and its structural analogs (such as 4-Hydroxy-1-(3-pyridyl)-1-butanone, or HPB) serve as critical surrogate biomarkers for monitoring exposure to tobacco-specific nitrosamines like NNK and NNN[1].

For drug development professionals and synthetic chemists, mastering the electronic and steric properties of this molecule is essential. The interplay between the inductive withdrawal of the pyridine ring and the steric bulk of the ethyl ketone dictates its reactivity, tautomerization, and stereochemical outcomes during nucleophilic additions. This whitepaper provides an in-depth mechanistic analysis of these effects, supported by self-validating experimental protocols.

Structural and Conformational Dynamics

The chemical behavior of 1-Hydroxy-1-(4-pyridyl)butan-2-one is governed by three distinct structural domains:

• The 4-Pyridyl Ring: A strong π -acceptor and σ -electron withdrawing group.

• The α -Hydroxyl Group: A polar moiety capable of both hydrogen-bond donation and bidentate metal chelation.

• The Butan-2-one Backbone: Provides an electrophilic carbonyl center (C2) adjacent to the chiral C1 carbon, flanked by an ethyl group that introduces moderate steric hindrance.

Diagram 1: Structural logic tree illustrating how specific functional groups dictate the molecule's chemical behavior.

Electronic Effects: The 4-Pyridyl Influence

Inductive and Resonance Withdrawal

The 4-pyridyl group exerts a profound electron-withdrawing effect on the adjacent C1 position. According to Hammett substituent constant analyses, the 4-pyridyl group possesses a σp​ value of approximately 0.44, which significantly increases if the pyridine nitrogen becomes protonated in acidic media[2][3].

This withdrawal manifests in two critical ways:

• Enhanced C1 Electrophilicity: The σ -withdrawal depletes electron density from the C1 carbon, making the adjacent C2 carbonyl highly polarized and exceptionally reactive toward nucleophilic attack.

• C1-Proton Acidity: The benzylic proton at C1 is highly acidic. Deprotonation yields an enolate/enediolate intermediate that is heavily stabilized by resonance delocalization into the pyridine ring. This rapid keto-enol tautomerization can lead to the racemization of the C1 stereocenter under basic conditions.

Chelation and Metallo-Interactions

The presence of the pyridine nitrogen alongside the α -hydroxy ketone moiety creates a multidentate ligand system. In biological systems, this allows the molecule to act as a competitive chelator for metalloenzymes (e.g., zinc-dependent histone deacetylases or cytochrome P450s). In synthetic applications, this chelation potential is exploited to override standard steric stereocontrol (discussed below).

Steric Effects & Stereocontrol (Felkin-Anh vs. Chelation)

When a nucleophile (such as a hydride) attacks the C2 carbonyl of 1-Hydroxy-1-(4-pyridyl)butan-2-one, the stereochemical outcome is dictated by the conformation of the C1 chiral center.

The Polar Felkin-Anh Model

In the absence of coordinating metals, the reaction follows the Polar Felkin-Anh model [4][5]. To minimize dipole-dipole repulsion and maximize hyperconjugative stabilization ( σC−O∗​ overlap with the incoming nucleophile), the electronegative hydroxyl group adopts an orthogonal position relative to the carbonyl π -system. The incoming nucleophile approaches at the Bürgi-Dunitz trajectory (~107°), navigating past the smaller hydrogen atom rather than the massive 4-pyridyl group. This predominantly yields the anti diastereomer.

Chelation Control

If a Lewis acid (e.g., Zn2+ or Ti4+ ) is introduced, it coordinates simultaneously to the C2 carbonyl oxygen and the C1 hydroxyl oxygen, locking the molecule into a rigid, coplanar five-membered ring. The nucleophile is forced to attack from the less sterically hindered face (opposite the bulky 4-pyridyl group), effectively reversing the stereoselectivity to yield the syn diastereomer.

Quantitative Data on Diastereoselectivity

Table 1: Influence of steric bulk and chelation on the Diastereomeric Ratio (dr) during C2-Carbonyl Reduction.

Reductant / Reagent	Solvent	Temp (°C)	Dominant Mechanism	Major Diastereomer	Expected dr
NaBH4​	MeOH	0°C	Polar Felkin-Anh	Anti	~ 3:1
L-Selectride	THF	-78°C	Steric Amplification (Felkin-Anh)	Anti	> 95:5
Zn(BH4​)2​	Et2​O	-78°C	Chelation Control	Syn	> 90:10

Experimental Protocols: Self-Validating Systems

To empirically validate the electronic and steric principles outlined above, the following self-validating protocols are utilized. The causality of each step ensures high-fidelity data suitable for regulatory or advanced research submissions.

Protocol A: Stereoselective Reduction (Validating Steric/Chelation Effects)

This protocol demonstrates how to selectively synthesize the syn or anti 1-(4-pyridyl)butane-1,2-diol.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 1.0 mmol of 1-Hydroxy-1-(4-pyridyl)butan-2-one in 10 mL of anhydrous solvent under an argon atmosphere.

  • Causality: For Felkin-Anh control, use THF. For Chelation control, use Et2​O to prevent the solvent from out-competing the substrate for metal coordination.

• Temperature Equilibration: Cool the reaction vessel to -78°C using a dry ice/acetone bath.

  • Causality: Cryogenic temperatures freeze out higher-energy conformers, maximizing the energy difference between the diastereomeric transition states.

• Reagent Addition:

  • For Anti (Felkin-Anh): Dropwise add 1.2 equivalents of L-Selectride. The massive steric bulk of the tri-sec-butylborohydride amplifies the Felkin-Anh facial bias.

  • For Syn (Chelation): Pre-stir the substrate with 1.1 eq of ZnCl2​ for 15 mins to form the chelate, then add 1.2 eq of NaBH4​ .

• Quench & Extraction: After 2 hours, quench the reaction with saturated aqueous NH4​Cl (5 mL). Extract with Ethyl Acetate (3 x 10 mL), wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

• NMR Analysis: Dissolve the crude product in CDCl3​ . Analyze the 1H -NMR spectrum, specifically the coupling constants ( 3JH1−H2​ ) of the benzylic protons, to calculate the exact diastereomeric ratio (dr).

Diagram 2: Experimental workflow for the stereoselective reduction and subsequent NMR validation.

Metabolic and Biomarker Relevance

Beyond synthetic chemistry, the electronic properties of 1-Hydroxy-1-(4-pyridyl)butan-2-one make it highly relevant to oncology and toxicology. It is structurally analogous to HPB (4-Hydroxy-1-(3-pyridyl)-1-butanone) , a definitive hydrolysis product and biomarker of the tobacco-specific nitrosamine carcinogens NNK and NNN[1].

When NNK enters the body, it undergoes CYP450-mediated α -hydroxylation. The electron-withdrawing nature of the pyridine ring stabilizes the resulting electrophilic diazonium intermediates, which aggressively alkylate DNA and proteins. Subsequent hydrolysis of these macromolecular adducts releases HPB and related α -hydroxy ketones. Because these ketones are chemically stable (due to the resonance stabilization provided by the pyridyl group), they can be precisely quantified in biological samples (e.g., hemoglobin or oral cells) using UHPLC-MS/MS, serving as a direct surrogate for carcinogenic exposure.

Diagram 3: Metabolic pathway demonstrating the bioactivation of nitrosamines and the generation of pyridyl-ketone biomarkers.

References

• AIP Publishing. Substituent Effect in Spin-Crossover Behavior of Iron(II). (Discusses Hammett constants and electron-withdrawing properties of the 4-pyridyl group). Retrieved from: [Link]

• Simon Fraser University (SFU) Summit Research Repository. Formal Syntheses of Eribulin and Synthesis of Biologically-active Small Molecules. (Extensive review of the Felkin-Anh and Cornforth models in asymmetric synthesis). Retrieved from:[Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-Hydroxy-1-(4-pyridyl)butan-2-one

An In-depth Technical Guide to the Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust, step-by-step protocol for the synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one, a compound of significant interest in toxicological and cancer research.[1] The described methodology follows a logical two-step synthetic sequence, commencing with a Grignard reaction between 4-pyridinecarboxaldehyde and ethylmagnesium bromide to yield an intermediate alcohol, which is subsequently oxidized to the target α-hydroxy ketone. This document provides in-depth procedural details, explains the rationale behind experimental choices, and includes necessary safety precautions, purification techniques, and characterization data. The protocol is designed for researchers, scientists, and professionals in drug development, offering a self-validating system for the reliable synthesis of the title compound.

Introduction

1-Hydroxy-1-(4-pyridyl)butan-2-one is a molecule of interest due to its structural similarity to known biomarkers of tobacco-specific carcinogens, such as 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB).[1] As such, it serves as a valuable analytical standard in mass spectrometry-based studies for quantifying DNA and protein adducts in biological samples, aiding in the investigation of tobacco use, DNA damage, and cancer risk.[1]

The synthesis of this α-hydroxy ketone can be efficiently achieved through a two-step process. The first step involves the nucleophilic addition of an ethyl group to the carbonyl carbon of 4-pyridinecarboxaldehyde via a Grignard reaction, forming the secondary alcohol, 1-(4-pyridyl)butan-1-ol. The second step is the selective oxidation of this secondary alcohol to the corresponding ketone, yielding the final product. This guide provides a detailed protocol for this synthetic route, emphasizing experimental reproducibility and safety.

Chemical Reaction Scheme

Caption: Overall synthetic route for 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Materials and Equipment

Reagents

Reagent	Supplier	Purity	CAS No.
4-Pyridinecarboxaldehyde	Sigma-Aldrich	97%	872-85-5
Ethylmagnesium bromide	Sigma-Aldrich	3.0 M in diethyl ether	925-90-6
Pyridinium chlorochromate (PCC)	Sigma-Aldrich	98%	26299-14-9
Anhydrous Diethyl Ether	Fisher Scientific	≥99.0%	60-29-7
Dichloromethane (DCM)	Fisher Scientific	≥99.8%	75-09-2
Hydrochloric Acid (HCl)	Fisher Scientific	37%	7647-01-0
Saturated Sodium Bicarbonate	Fisher Scientific	ACS Grade	144-55-8
Anhydrous Magnesium Sulfate	Fisher Scientific	ACS Grade	7487-88-9
Silica Gel	Sigma-Aldrich	60 Å, 230-400 mesh	7631-86-9

Equipment

• Round-bottom flasks (various sizes)

• Separatory funnel

• Reflux condenser

• Magnetic stirrer and stir bars

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Ice bath

• Rotary evaporator

• Column chromatography setup

• Thin Layer Chromatography (TLC) plates (silica gel)

• NMR spectrometer

• Mass spectrometer

• FT-IR spectrometer

Experimental Protocol

Step 1: Synthesis of 1-(4-pyridyl)butan-1-ol

This procedure outlines the Grignard reaction between 4-pyridinecarboxaldehyde and ethylmagnesium bromide.[2] It is crucial to maintain anhydrous conditions throughout the reaction as Grignard reagents are highly sensitive to moisture.[2]

Caption: Workflow for the Grignard reaction.

Procedure:

• Reaction Setup: Assemble a 250 mL three-necked round-bottom flask, previously flame-dried under vacuum and cooled under a stream of inert gas (Nitrogen or Argon), equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Reagent Addition: To the flask, add 4-pyridinecarboxaldehyde (5.35 g, 50 mmol) dissolved in 50 mL of anhydrous diethyl ether.

• Grignard Addition: Cool the flask to 0 °C using an ice bath. Slowly add ethylmagnesium bromide (20 mL of a 3.0 M solution in diethyl ether, 60 mmol) dropwise from the dropping funnel over 30 minutes. Maintain the internal temperature below 10 °C. The causality for the slow addition is to control the exothermic nature of the Grignard reaction.[2]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of 50 mL of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer three times with 50 mL portions of diethyl ether.

• Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 1-(4-pyridyl)butan-1-ol. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Step 2: Oxidation to 1-Hydroxy-1-(4-pyridyl)butan-2-one

This step involves the selective oxidation of the secondary alcohol to a ketone using Pyridinium chlorochromate (PCC), a mild oxidizing agent that minimizes over-oxidation.[3][4]

Caption: Workflow for the oxidation reaction.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the purified 1-(4-pyridyl)butan-1-ol (from Step 1, e.g., 6.0 g, 39.7 mmol) in 100 mL of anhydrous dichloromethane (DCM).

• Oxidant Addition: To this solution, add Pyridinium chlorochromate (PCC) (12.8 g, 59.5 mmol) in one portion. The choice of PCC is due to its effectiveness in oxidizing secondary alcohols to ketones without further oxidation.[3][4]

• Reaction: Stir the resulting dark brown mixture at room temperature for 2-4 hours. Monitor the reaction by TLC for the disappearance of the starting alcohol.

• Filtration: Upon completion, dilute the reaction mixture with 100 mL of diethyl ether and filter through a short pad of silica gel to remove the chromium byproducts.

• Washing: Wash the silica gel pad with additional diethyl ether until all the product has been eluted (monitored by TLC).

• Concentration: Combine the organic filtrates and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Results and Characterization

The final product, 1-Hydroxy-1-(4-pyridyl)butan-2-one, should be a pale yellow oil or a low-melting solid.

Expected Yield and Physical Properties

Property	Expected Value
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Pale yellow oil or solid
Expected Yield (Overall)	60-70%

Spectroscopic Data

• ¹H NMR (CDCl₃, 400 MHz): Expected chemical shifts (δ, ppm): ~8.6 (d, 2H, pyridine-H), ~7.3 (d, 2H, pyridine-H), ~5.0 (s, 1H, -CH(OH)-), ~2.5 (q, 2H, -CH₂-), ~1.0 (t, 3H, -CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): Expected chemical shifts (δ, ppm): ~210 (C=O), ~150 (pyridine-C), ~148 (pyridine-C), ~121 (pyridine-C), ~75 (-CH(OH)-), ~30 (-CH₂-), ~8 (-CH₃).

• FT-IR (neat, cm⁻¹): Expected characteristic peaks: ~3400 (br, O-H stretch), ~1715 (s, C=O stretch), ~1600 (m, C=N stretch).

• Mass Spectrometry (ESI+): m/z calculated for C₉H₁₁NO₂ [M+H]⁺: 166.0817; found: 166.0815.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• 4-Pyridinecarboxaldehyde: Flammable liquid and vapor.[5][6] Irritating to eyes, respiratory system, and skin.[5][7][8] Handle under an inert atmosphere as it is air and light sensitive.[5]

• Ethylmagnesium bromide: Extremely flammable liquid and vapor.[9][10][11][12] Reacts violently with water, liberating extremely flammable gases.[9][10][13] Causes severe skin burns and eye damage.[9][10][11][12][13] Handle under an inert atmosphere.

• Pyridinium chlorochromate (PCC): Strong oxidizer; contact with combustible material may cause fire.[14][15][16] May cause cancer by inhalation and may cause sensitization by skin contact.[14][15][16][17] Toxic to aquatic life.[15][16][17]

• Diethyl Ether and Dichloromethane: Diethyl ether is extremely flammable and may form explosive peroxides.[9] Dichloromethane is a suspected carcinogen. Handle both with care in a well-ventilated area.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Ethylmagnesium bromide, 40% in diethyl ether. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Pyridinecarboxaldehyde, 98%. Retrieved from [Link]

• T3DB. (2009, July 20). Material Safety Data Sheet Pyridinium chlorochromate. Retrieved from [Link]

• Loba Chemie. (2013, July 29). PYRIDINIUM CHLOROCHROMATE Extra Pure MSDS. Retrieved from [Link]

• Gembus, V., et al. (2009). Selective Rhenium-Catalyzed Oxidation of Secondary Alcohols with Methyl Sulfoxide in the Presence of Ethylene Glycol, a Convenient One-Pot Synthesis of Ketals. Organic Letters.

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by oxidation of alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Oxidation of Secondary Alcohols. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). The Oxidation of Alcohols. Retrieved from [Link]

• Chemguide. (n.d.). oxidation of alcohols. Retrieved from [Link]

• SIELC Technologies. (2018, May 17). Ketone, (p-hydroxyphenyl) 2-pyridyl. Retrieved from [Link]

• ACS Publications. (2001, May 15). A General Preparation of Pyridines and Pyridones via the Annulation of Ketones and Esters. The Journal of Organic Chemistry.

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

• ACS Publications. (2024, November 5).
• The Royal Society of Chemistry. (n.d.). Grignard Reagents in Ionic Solvents: ET Reactions and Evidence for Facile Br/Mg Exchange.
• The Royal Society of Chemistry. (n.d.). Supplementary data Alkaline earth metal-based metal-organic framework: Hydrothermal synthesis, X-ray structure and heterogeneous.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• PMC. (n.d.).

• PubChem. (n.d.). 4-hydroxy-1-(3-pyridyl)-1-butanone. Retrieved from [Link]

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Application Notes and Protocols for 1-Hydroxy-1-(4-pyridyl)butan-2-one in Drug Discovery and Biomedical Research

Abstract

This document provides a comprehensive technical guide on the applications of 1-Hydroxy-1-(4-pyridyl)butan-2-one. This compound, an alpha-hydroxy ketone featuring a 4-substituted pyridine ring, holds specific utility as an analytical standard in toxicology and presents a scaffold of interest for exploratory drug discovery. We will first detail its established role as a crucial reference material in cancer research, particularly in the study of tobacco-induced carcinogenesis. Subsequently, we will explore its potential applications in medicinal chemistry, drawing upon the well-documented pharmacological activities of the pyridine and alpha-hydroxy ketone moieties. This guide provides detailed protocols for both its analytical and potential therapeutic investigations, aimed at researchers in toxicology, oncology, and drug development.

Introduction to 1-Hydroxy-1-(4-pyridyl)butan-2-one

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS: 110124-56-6; Molecular Formula: C₉H₁₁NO₂) is an organic compound that integrates two key chemical features: a pyridine ring and an alpha-hydroxy ketone (or acyloin) functional group.[1] The pyridine nucleus is a "privileged scaffold" in medicinal chemistry, found in numerous FDA-approved drugs due to its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to modulate physicochemical properties.[2][3][4] The alpha-hydroxy ketone motif is a common intermediate in organic synthesis and is present in various biologically active molecules.[5]

The primary and most well-documented application of this specific compound is in the field of toxicology. It is a close structural analog of 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), a key biomarker released from the acid hydrolysis of DNA and protein adducts formed by tobacco-specific nitrosamine carcinogens like NNK and NNN.[6][7] As such, 1-Hydroxy-1-(4-pyridyl)butan-2-one serves as an essential analytical standard for developing and validating methods to quantify these adducts, thereby aiding in the assessment of cancer risk associated with tobacco use.[6]

Beyond this established role, its structure suggests potential for broader applications in drug discovery programs, including but not limited to antimicrobial and anticancer research.[8][9]

Part I: Established Application as an Analytical Standard in Toxicology

The most critical application of 1-Hydroxy-1-(4-pyridyl)butan-2-one is as a reference standard in the quantification of tobacco-specific nitrosamine biomarkers. Carcinogens like 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) are metabolized in the body, leading to the formation of DNA adducts. Acid hydrolysis of these adducts releases 4-hydroxy-1-(3-pyridyl)-1-butanone (HPB).[7] Due to its structural similarity, the 4-pyridyl isomer, 1-Hydroxy-1-(4-pyridyl)butan-2-one, is an ideal compound for use as an internal or external standard in sophisticated analytical techniques like mass spectrometry.[6]

Protocol 2.1: Quantification of HPB-Released DNA Adducts using LC-MS/MS

This protocol outlines a general workflow for using 1-Hydroxy-1-(4-pyridyl)butan-2-one as an internal standard for the analysis of HPB from biological samples.

Objective: To quantify HPB released from DNA adducts in exfoliated oral mucosa cells from human subjects.

Materials:

• 1-Hydroxy-1-(4-pyridyl)butan-2-one (as internal standard)

• 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB) (as analytical standard)

• DNA isolation kit

• Hydrochloric acid (HCl)

• Solid-Phase Extraction (SPE) cartridges

• Acetonitrile, Methanol, Formic Acid (LC-MS grade)

• Ultrapure water

• UHPLC-MS/MS system

Methodology:

• Sample Collection & DNA Isolation:

  • Collect human exfoliated oral mucosa cells using a commercial mouthwash.

  • Isolate genomic DNA from the cells following the manufacturer's protocol for the chosen DNA isolation kit. Quantify the isolated DNA using a spectrophotometer.

• Standard Curve Preparation:

  • Prepare a stock solution of HPB standard in methanol.

  • Perform serial dilutions to create a set of calibration standards ranging from 0.1 to 10 pg/µL.

  • Spike each calibration standard with a fixed concentration of the internal standard, 1-Hydroxy-1-(4-pyridyl)butan-2-one (e.g., 5 pg/µL).

• Sample Preparation & Hydrolysis:

  • To 50 µg of isolated DNA, add the internal standard, 1-Hydroxy-1-(4-pyridyl)butan-2-one.

  • Add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 80°C for 2 hours to hydrolyze the DNA and release HPB.

  • Cool the samples on ice and neutralize with NaOH.

• Purification:

  • Condition an SPE cartridge according to the manufacturer's instructions.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge to remove impurities.

  • Elute the analytes (HPB and the internal standard) using an appropriate solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column. Elute with a gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • HPB: Monitor the specific parent-to-daughter ion transition.

    • Internal Standard (1-Hydroxy-1-(4-pyridyl)butan-2-one): Monitor its unique parent-to-daughter ion transition.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of HPB to the peak area of the internal standard against the concentration of the HPB standards.

  • Calculate the concentration of HPB in the biological samples using the regression equation from the calibration curve.

Part II: Exploratory Applications in Drug Discovery

The chemical structure of 1-Hydroxy-1-(4-pyridyl)butan-2-one provides a strong rationale for its investigation in various drug discovery programs. The pyridine moiety is a known pharmacophore with a broad spectrum of pharmacological activities.[10][11]

Workflow for Preliminary Drug Discovery Screening

Caption: General workflow for initial screening of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Application 3.1: Antimicrobial Drug Discovery

Substituted pyridine scaffolds are integral to many compounds exhibiting antibacterial and antifungal properties.[8][9][12] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, potentially interacting with key residues in microbial enzymes or structural proteins.

Objective: To determine the lowest concentration of 1-Hydroxy-1-(4-pyridyl)butan-2-one that inhibits the visible growth of a panel of microbes.

Materials:

• 1-Hydroxy-1-(4-pyridyl)butan-2-one

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Standard antibiotics (e.g., Ciprofloxacin, Fluconazole) as positive controls

• DMSO (for compound dissolution)

Methodology:

• Compound Preparation: Prepare a 10 mg/mL stock solution of 1-Hydroxy-1-(4-pyridyl)butan-2-one in DMSO.

• Microbe Inoculum: Culture the microbial strains overnight. Dilute the cultures in fresh broth to achieve a standardized concentration (e.g., 5 x 10⁵ CFU/mL for bacteria).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the appropriate growth medium. The final concentration range might be 256 µg/mL to 0.5 µg/mL.

• Inoculation: Add 100 µL of the standardized microbial inoculum to each well containing the test compound.

• Controls: Include wells for:

  • Positive Control: Microbes with a standard antibiotic.

  • Negative Control: Microbes with medium and a corresponding dilution of DMSO (vehicle control).

  • Sterility Control: Medium only.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• Result Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Hypothetical MIC Data	S. aureus (µg/mL)	E. coli (µg/mL)	C. albicans (µg/mL)
1-Hydroxy-1-(4-pyridyl)butan-2-one	64	>256	128
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	2

Application 3.2: Anticancer Drug Discovery

The pyridine ring is a common feature in a variety of anticancer agents.[4][9] Compounds incorporating this scaffold have been shown to act through mechanisms such as tubulin polymerization inhibition and kinase inhibition.

Objective: To assess the cytotoxic effect of 1-Hydroxy-1-(4-pyridyl)butan-2-one on human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HCT116 - colorectal, A549 - lung)

• Normal human cell line (e.g., RPE1 - retinal pigment epithelial) for selectivity assessment

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Doxorubicin (as positive control)

• 96-well cell culture plates

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-Hydroxy-1-(4-pyridyl)butan-2-one in culture medium. Replace the old medium with medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM).

• Controls: Include wells for vehicle control (DMSO) and a positive control (Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Hypothetical Cytotoxicity Data (IC₅₀ in µM)	HCT116	A549	RPE1 (Normal)
1-Hydroxy-1-(4-pyridyl)butan-2-one	45.2	78.5	>100
Doxorubicin	0.8	1.2	5.6

Application 3.3: Scaffold for Chemical Library Synthesis

Alpha-hydroxy ketones are valuable synthetic intermediates.[13] They can undergo various transformations, such as the Heyns rearrangement, to produce alpha-amino ketones, which are another important class of pharmacologically active compounds.[14] This makes 1-Hydroxy-1-(4-pyridyl)butan-2-one an attractive starting material for generating a library of novel derivatives for high-throughput screening.

Sources

• 1. Hydroxy ketone - Wikipedia [en.wikipedia.org]
• 2. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sarchemlabs.com [sarchemlabs.com]
• 4. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 10. An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]

Application Note: Synthesis and High-Throughput Screening Preparation of 1-Hydroxy-1-(4-pyridyl)butan-2-one Derivatives

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) and its derivatives are highly valuable scaffolds in toxicological research and drug discovery. Structurally related to 4-hydroxy-1-(3-pyridyl)-1-butanone (HPB)—a definitive hydrolysis product and biomarker for the tobacco-specific nitrosamine carcinogens NNK and NNN—this compound serves as a critical surrogate biomarker for monitoring tobacco exposure and the bioactivation of carcinogenic nitrosamines[1]. Beyond toxicology, the α -hydroxy ketone (acyloin) motif combined with a pyridine ring is a privileged pharmacophore for coordinating metalloenzymes, making these derivatives prime candidates for high-throughput screening (HTS) against cytochrome P450 enzymes (e.g., CYP11B1/CYP11B2).

Synthesizing unsymmetrical cross-benzoin products without generating statistical mixtures of homocoupled byproducts is a classic challenge in organic synthesis. This application note details a highly chemoselective, self-validating protocol utilizing N-heterocyclic carbene (NHC) catalysis to generate libraries of 1-hydroxy-1-(4-pyridyl)butan-2-one derivatives for biological screening.

Mechanistic Rationale: NHC-Catalyzed Polarity Reversal (Umpolung)

To construct the 1-hydroxy-1-(4-pyridyl)butan-2-one core, an intermolecular cross-benzoin condensation is employed between an aliphatic aldehyde (propanal) and an aromatic aldehyde (pyridine-4-carboxaldehyde).

The Causality of Catalyst and Substrate Selection: Aliphatic aldehydes are notoriously challenging coupling partners in NHC catalysis due to their propensity for aldol condensation and homocoupling under basic conditions[2]. To achieve strict chemoselectivity, we employ a sterically demanding, electron-deficient triazolium precatalyst[3].

• Donor Selection: Propanal acts as the acyl anion equivalent. The bulky NHC catalyst selectively reacts with the less sterically hindered aliphatic aldehyde to form the nucleophilic Breslow intermediate[4]. The steric bulk of the catalyst prevents a second molecule of propanal from approaching, effectively suppressing homocoupling.

• Acceptor Selection: Pyridine-4-carboxaldehyde is highly electron-deficient, making it a superior electrophile[5]. It rapidly intercepts the Breslow intermediate, driving the equilibrium exclusively toward the desired cross-benzoin product[6].

• Base Selection: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is utilized because its pKa perfectly matches the deprotonation threshold of the triazolium salt, generating the active free carbene without acting as a nucleophile that could trigger side reactions.

Figure 1: NHC-catalyzed cross-benzoin catalytic cycle for alpha-hydroxy ketone synthesis.

Reaction Engineering & Quantitative Optimization

The development of a self-validating protocol requires optimizing conditions to maximize the cross-to-homo coupling ratio. Table 1 summarizes the optimization data, demonstrating why a bulky triazolium salt and DBU in anhydrous THF form the optimal catalytic system.

Table 1: Optimization of Reaction Conditions for Cross-Benzoin Condensation

Entry	NHC Precatalyst	Base	Solvent	Temp (°C)	Yield (%)	Chemoselectivity (Cross:Homo)
1	Thiazolium Salt (Standard)	Et 3​ N	DCM	25	42	2:1
2	Triazolium Salt (Standard)	K 2​ CO 3​	THF	25	65	5:1
3	Bulky Triazolium Salt	K 2​ CO 3​	THF	25	78	12:1
4	Bulky Triazolium Salt	DBU	THF	25	91	>20:1

Note: Entry 4 conditions are utilized in the protocol below to ensure high purity for HTS library generation.

Step-by-Step Experimental Protocols

Core Scaffold Synthesis: 1-Hydroxy-1-(4-pyridyl)butan-2-one

This protocol is designed as a self-validating system: the reaction progress can be visually and analytically tracked via the disappearance of the highly UV-active pyridine-4-carboxaldehyde.

Reagents & Materials:

• Pyridine-4-carboxaldehyde (1.0 equiv, 10 mmol)

• Propanal (1.2 equiv, 12 mmol)

• Bulky Triazolium Precatalyst (e.g., Bode's or Rovis's catalyst) (0.05 equiv, 5 mol%)

• DBU (0.05 equiv, 5 mol%)

• Anhydrous Tetrahydrofuran (THF) (0.2 M)

Procedure:

• Catalyst Activation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere, add the triazolium precatalyst (0.5 mmol) and anhydrous THF (50 mL). Add DBU (0.5 mmol) dropwise. Causality: The solution will transition to a pale yellow color, indicating the successful generation of the free carbene.

• Acceptor Addition: Add pyridine-4-carboxaldehyde (10 mmol) to the activated catalyst solution in one portion.

• Controlled Donor Addition: Using a syringe pump, add propanal (12 mmol) dropwise over 2 hours at 25 °C. Causality: Slow addition maintains a low steady-state concentration of the aliphatic aldehyde, completely suppressing its homocoupling[7].

• Reaction Monitoring (Self-Validation): After 3 hours, sample 10 μ L of the reaction mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the pyridine-4-carboxaldehyde peak (UV 254 nm) is consumed (>98% conversion).

• Quenching & Workup: Quench the reaction by adding 10 mL of saturated aqueous NH 4​ Cl. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 1-hydroxy-1-(4-pyridyl)butan-2-one.

Parallel Derivatization for Library Generation

To create a library for screening, the protocol is adapted for 24-well parallel synthesizers.

• R-Group Variation: Substitute propanal with various aliphatic aldehydes (e.g., butyraldehyde, isovaleraldehyde) to probe the hydrophobic binding pocket of the target enzyme.

• Electronic Variation: Substitute pyridine-4-carboxaldehyde with 3-pyridyl or substituted 4-pyridyl derivatives to alter hydrogen-bonding dynamics.

High-Throughput Screening (HTS) Preparation

Once the library is synthesized, compounds must be formatted into a standardized state to ensure reproducibility in biological assays.

Workflow Steps:

• Automated Purification: Subject all crude library members to automated preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).

• LC-MS/NMR QC: Verify that all compounds meet the stringent >95% purity threshold required for HTS. Compounds failing this metric are rejected to prevent false positives.

• Stock Solution Preparation: Dissolve purified compounds in 100% molecular-biology grade DMSO to a standardized concentration of 10 mM.

• Acoustic Dispensing: Use an acoustic liquid handler (e.g., Echo 550) to dispense nanoliter volumes of the DMSO stocks into 384-well assay plates, minimizing solvent toxicity in the final biological assay.

Figure 2: High-throughput screening workflow for alpha-hydroxy ketone library generation.

References

• Menon, R. S., Biju, A. T., & Nair, V. (2016). Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. Beilstein Journal of Organic Chemistry, 12, 444-461. URL: [Link]

• Thai, K., Langdon, S. M., Bilodeau, F., & Gravel, M. (2013). Highly Chemo- and Enantioselective Cross-Benzoin Reaction of Aliphatic Aldehydes and α-Ketoesters. Organic Letters, 15(9), 2214-2217. URL:[Link]

• Enders, D., Niemeier, O., & Henseler, A. (2007). Organocatalysis by N-Heterocyclic Carbenes. Chemical Reviews, 107(12), 5606-5655. (Referenced via NIH PMC: Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes). URL:[Link]

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lewis Base Catalysts 6: Carbene Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions [beilstein-journals.org]

In Vitro Assay Protocols Involving 1-Hydroxy-1-(4-pyridyl)butan-2-one: Advanced LC-MS/MS Quantification of Tobacco-Specific Nitrosamine Adducts

Executive Summary & Mechanistic Rationale

The quantification of DNA and protein adducts is a cornerstone of modern molecular toxicology, providing a direct measure of exposure to procarcinogens. Tobacco-specific nitrosamines (TSNAs), such as NNK and NNN, undergo cytochrome P450-mediated α-hydroxylation to form reactive electrophiles that alkylate DNA, forming pyridyloxobutyl (POB) adducts [1].

To quantify this DNA damage in vitro, assays rely on the acid hydrolysis of POB-DNA adducts, which releases the surrogate biomarker 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB) [2]. However, precise quantification via LC-MS/MS requires rigorous internal standardization to account for matrix effects, extraction losses, and isobaric interferences.

Here, 1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) serves as a critical analytical standard [1]. As a structural isomer of HPB with an identical molecular weight (165.19 g/mol ), it provides a self-validating mechanism for chromatographic resolution. By spiking this isomer into the matrix, analysts can validate the resolving power of the UHPLC system, ensuring that the HPB peak (derived from the 3-pyridyl procarcinogen) is distinctly separated from 4-pyridyl isomers, thereby preventing false-positive quantification [3].

Metabolic activation of NNK/NNN to POB-DNA adducts and analytical hydrolysis to HPB.

Materials and Reagents

• Biological Matrix: Human oral keratinocytes or lung epithelial cell lines (e.g., BEAS-2B).

• Procarcinogen: NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone), ≥98% purity.

• Analytical Standard: 1-Hydroxy-1-(4-pyridyl)butan-2-one (Isomer control) [1].

• Internal Standard: [Pyridine-D4]HPB or [13C6]HPB (Isotopic internal standard for absolute quantification) [2].

• Reagents: 3.6 N Hydrochloric Acid (HCl), 1.0 N Sodium Hydroxide (NaOH), Proteinase K, RNase A.

• Consumables: Silica-based DNA extraction spin columns, Oasis HLB Solid-Phase Extraction (SPE) cartridges (30 mg/1 mL).

• LC-MS Solvents: LC-MS grade Water, Acetonitrile, and Formic Acid.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Every phase includes specific causality notes explaining why the step is performed, ensuring scientific integrity and reproducibility.

Phase 1: In Vitro Exposure and DNA Isolation

• Cell Culture Exposure: Seed epithelial cells in 10 cm dishes. Upon reaching 80% confluency, treat cells with 10 µM NNK dissolved in DMSO (final DMSO concentration <0.1%) for 24 to 48 hours.

  • Causality: This timeframe allows sufficient cellular uptake and CYP-mediated bioactivation of NNK to form stable POB-DNA adducts.

• Harvest & Lysis: Wash cells with cold PBS, harvest via scraping, and centrifuge at 3,000 × g for 15 minutes. Resuspend the pellet in 200 µL of 100 mM phosphate buffer (pH 6.8).

• DNA Purification: Lyse cells using a commercial lysis buffer. Treat the lysate with RNase A (to remove RNA interference) and Proteinase K (to degrade nucleases and histones). Isolate DNA using silica spin columns. Quantify DNA yield via A260/280 absorbance.

Phase 2: Acid Hydrolysis & Adduct Release

• Standard Addition: Transfer exactly 50 µg of isolated DNA into a glass vial. Spike the sample with 1 pmol of the analytical standard 1-Hydroxy-1-(4-pyridyl)butan-2-one and 0.12 pmol of [D4]HPB[2].

  • Causality: Spiking the standards prior to hydrolysis ensures that any degradation or loss during the heating and extraction phases is equally represented in the standard recovery calculations.

• Hydrolysis: Add 3.6 N HCl to the DNA solution to achieve a final acid concentration of 0.8 N. Seal the vials and incubate in a heating block at 80 °C for exactly 3 hours [2].

  • Causality: These specific thermodynamic conditions (0.8 N HCl at 80 °C) selectively cleave the ester/acetal linkages of the POB adducts to release free HPB without causing complete degradation of the purine/pyrimidine bases, which would otherwise overwhelm the mass spectrometer with matrix ions.

Phase 3: Solid-Phase Extraction (SPE) Cleanup

• Neutralization: Cool the hydrolysate on ice. Carefully neutralize the solution to pH 7.0 using 1.0 N NaOH.

• SPE Loading: Condition an Oasis HLB cartridge with 1 mL methanol followed by 1 mL water. Load the neutralized hydrolysate.

• Washing & Elution: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar DNA fragments. Elute the analytes (HPB and the isomer standard) with 1 mL of 100% methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 50 µL of initial LC mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic acid).

Step-by-step in vitro assay workflow for quantifying HPB-releasing DNA adducts.

LC-MS/MS Quantification & Data Presentation

Chromatographic separation is performed on a C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm). The mobile phase consists of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). A shallow gradient from 5% B to 40% B over 10 minutes is critical to resolve the 3-pyridyl (HPB) and 4-pyridyl (Standard) isomers.

Table 1: LC-MS/MS Acquisition Parameters

Analyte	Role	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Expected RT Shift
HPB	Target Biomarker	166.1	106.1	20	Reference (e.g., 4.5 min)
[D4]HPB	Internal Standard	170.1	106.1	20	Co-elutes with HPB
1-Hydroxy-1-(4-pyridyl)butan-2-one	Isomer Standard	166.1	106.1 / 148.1	20	Baseline resolved from HPB

Table 2: System Suitability and Validation Criteria

Validation Parameter	Acceptance Criteria	Causality / Corrective Action
Chromatographic Resolution (Rs)	> 1.5 between HPB and Isomer Standard	Ensures no isobaric cross-talk. If Rs < 1.5, decrease the gradient slope or change column chemistry.
Spike Recovery	80% - 120%	Validates SPE efficiency. If < 80%, check the neutralization pH prior to SPE loading.
Signal-to-Noise (S/N) at LOQ	> 10:1	Ensures reliable low-level quantification. If < 10, clean the ESI source or increase injection volume.

Troubleshooting & Causality in Experimental Design

As an Application Scientist, ensuring the trustworthiness of the data requires anticipating failure modes.

• Issue: Poor Chromatographic Resolution of Isomers.

  • Symptom: The HPB peak and the 1-Hydroxy-1-(4-pyridyl)butan-2-one peak merge into a single broad peak, making accurate integration impossible.

  • Causality: The structural similarity of the 3-pyridyl and 4-pyridyl moieties means they interact similarly with standard C18 stationary phases.

  • Solution: Switch to a column with embedded polar groups (e.g., C18-Aq or PFP - Pentafluorophenyl) which offers alternative selectivity mechanisms (π-π interactions) to pull the isomers apart.

• Issue: Severe Ion Suppression.

  • Symptom: The internal standard signal drops by >50% compared to a neat solvent injection.

  • Causality: Incomplete removal of depurinated DNA bases (like guanine and adenine) during the SPE step. These bases co-elute and compete for charge in the ESI source[2].

  • Solution: Optimize the SPE wash step. Increasing the wash solvent to 10% methanol may help elute polar interferences before the target analytes are eluted.

References

• 1-Hydroxy-1-(4-pyridyl)
• Optimized Liquid Chromatography Nanoelectrospray–High-Resolution Tandem Mass Spectrometry Method for the Analysis of 4-Hydroxy-1-(3-pyridyl)
• Quantitation of Microsomal α-Hydroxylation of the Tobacco-specific Nitrosamine, 4-(Methylnitrosamino)-1-(3-pyridyl)

The Emerging Role of 1-Hydroxy-1-(4-pyridyl)butan-2-one in Cross-Coupling Reactions: A Guide to Application and Protocol Development

Abstract

This document provides a detailed technical guide for researchers, chemists, and professionals in drug development on the prospective application of 1-Hydroxy-1-(4-pyridyl)butan-2-one in transition metal-catalyzed cross-coupling reactions. While direct literature on this specific molecule is nascent, its structural features—a coordinating pyridyl nitrogen and a proximal α-hydroxy ketone moiety—present a compelling case for its function as a novel, bidentate, hemilabile ligand. This guide synthesizes established principles of organometallic chemistry and catalysis to propose a mechanism of action, outlines potential synthetic routes, and provides detailed, actionable protocols for its application in a representative Suzuki-Miyaura cross-coupling reaction.

Introduction: Unveiling a Potential Catalyst Ligand

The quest for efficient, robust, and versatile ligands for transition metal catalysts is a cornerstone of modern synthetic chemistry. Palladium-catalyzed cross-coupling reactions, in particular, have been revolutionized by ligand design. 1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is an organic molecule possessing two key functional groups ideally suited for metallic coordination: a pyridine ring with a basic nitrogen atom, a well-established coordinating group in catalysis, and an α-hydroxy ketone moiety.[1][2] The spatial arrangement of these groups suggests the potential for this molecule to act as a bidentate ligand, where the hydroxyl or keto oxygen can participate in coordination with a metal center. This dual-coordination capacity opens the door to its application as a hemilabile ligand, a class of ligands known for enhancing catalytic efficiency.[3][4]

This guide will explore the theoretical underpinnings of its role, provide practical methodologies for its synthesis and use, and offer a framework for its validation in a laboratory setting.

Proposed Mechanistic Role: A Hemilabile Ligand in Action

We propose that the primary role of 1-Hydroxy-1-(4-pyridyl)butan-2-one in cross-coupling reactions is that of a hemilabile ligand . Hemilability refers to a ligand that coordinates to a metal center through two or more donor atoms, one of which forms a strong, stable bond while the other forms a weaker, labile bond that can reversibly dissociate.[5][6]

In this case:

• The Strong Anchor: The nitrogen atom of the 4-pyridyl group serves as the strong coordinating anchor to the palladium center throughout the catalytic cycle.

• The Labile Arm: The oxygen atom of the α-hydroxy group can act as the weak, dissociable donor.

This "on-off" coordination is crucial for catalytic efficiency. During the key steps of the cross-coupling cycle (oxidative addition, transmetalation, and reductive elimination), a vacant coordination site is often required on the metal center.[7][8] The dissociation of the weakly bound hydroxyl group provides this transient vacant site without the need for a ligand to completely leave the coordination sphere, thus stabilizing the catalytic complex and facilitating the reaction.

Proposed Catalytic Cycle for Suzuki-Miyaura Coupling

The following diagram illustrates the proposed catalytic cycle for a Suzuki-Miyaura reaction using a Pd(0) catalyst and 1-Hydroxy-1-(4-pyridyl)butan-2-one as the ligand (L).

Caption: Proposed Suzuki-Miyaura cycle with a hemilabile ligand.

Application Notes

Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

While several general methods for the synthesis of α-hydroxy ketones exist, a plausible and efficient route involves the base-catalyzed aldol condensation of 4-pyridinecarboxaldehyde with acetone, followed by a selective reduction or, more directly, the oxidation of the corresponding 1-(4-pyridyl)-1,2-butanediol.[9][10] A detailed protocol is provided in the following section.

Advantages in Catalysis

• Stability: The strong pyridyl-palladium bond can lead to a more stable pre-catalyst complex, potentially increasing air and moisture tolerance compared to catalysts with purely phosphine-based ligands.

• Enhanced Activity: The hemilabile nature can accelerate the catalytic cycle by facilitating the creation of a vacant coordination site required for transmetalation and reductive elimination steps.[4]

• Cost-Effectiveness: As a carbon-based ligand, it may offer a more economical alternative to complex and expensive phosphine ligands.

Data Presentation: Representative Suzuki-Miyaura Reaction

The following table outlines representative conditions for a Suzuki-Miyaura cross-coupling reaction, based on established protocols for pyridyl-containing and hemilabile ligands.[1] This serves as a starting point for optimization.

Parameter	Value
Aryl Halide	4-Bromoanisole (1.0 mmol)
Boronic Acid	Phenylboronic acid (1.2 mmol)
Palladium Source	Pd(OAc)₂ (2 mol%)
Ligand	1-Hydroxy-1-(4-pyridyl)butan-2-one (4 mol%)
Base	K₂CO₃ (2.0 mmol)
Solvent	Toluene/H₂O (4:1, 5 mL)
Temperature	100 °C
Reaction Time	12-24 h
Typical Yield	>85% (Anticipated)

Experimental Protocols

Protocol 1: Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

This protocol is a generalized procedure based on the oxidation of vicinal diols, a common method for preparing α-hydroxy ketones.

Caption: Workflow for the synthesis of the target ligand.

Materials:

• 1-(4-pyridyl)-1,2-butanediol (1.0 eq)

• Pyridinium chlorochromate (PCC) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Silica gel for chromatography

• Ethyl acetate, Hexanes

Procedure:

• Dissolve 1-(4-pyridyl)-1,2-butanediol in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add PCC in one portion to the stirred solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of celite to remove the chromium salts.

• Wash the filtrate sequentially with 1M HCl (to remove any remaining pyridine), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the use of the synthesized ligand in a typical Suzuki-Miyaura reaction.

Materials:

• Aryl halide (e.g., 4-Bromoanisole, 1.0 mmol)

• Arylboronic acid (e.g., Phenylboronic acid, 1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• 1-Hydroxy-1-(4-pyridyl)butan-2-one (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene (4 mL)

• Deionized water (1 mL)

Procedure:

• To a Schlenk flask, add Pd(OAc)₂, 1-Hydroxy-1-(4-pyridyl)butan-2-one, the aryl halide, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert atmosphere (nitrogen or argon) three times.

• Add the degassed toluene and water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Conclusion

1-Hydroxy-1-(4-pyridyl)butan-2-one represents a promising, yet underexplored, candidate for ligand development in cross-coupling catalysis. Its inherent structural features strongly suggest a role as a hemilabile ligand, capable of stabilizing the palladium catalyst while facilitating key steps in the catalytic cycle. The protocols and theoretical framework presented in this guide offer a robust starting point for researchers to investigate its efficacy, optimize its application, and potentially unlock a new class of efficient and economical ligands for a broad range of synthetic transformations.

References

• Bourissou, D., et al. (2017). "MeDalPhos": A Hemilabile Bidentate (P^N) Ligand for Gold-Catalyzed Cross-Coupling Reactions. Angewandte Chemie International Edition, 56(27), 7777-7781. Available at: [Link]

• Allscher, T., Klüfers, P., & Labisch, O. (2007). On the basics of carbohydrate-metal chemistry: complexes of palladium(II) with hydroxyaldehyde and -ketone hydrates. Carbohydrate research, 342(11), 1419–1426. Available at: [Link]

• Zhang, Z., et al. (2023). Diastereo- and Enantioselective Allylation of α-Hydroxy Ketones Enabled by Palladium/Borinic acid Dual Catalysis. ChemRxiv. Available at: [Link]

• Zhang, Z., et al. (2024). Diastereo- and Enantioselective Allylation of α-Hydroxy Ketones Enabled by Palladium/Borinic Acid Dual Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A Single Phosphine Ligand Allows for the Palladium-Catalyzed Intermolecular C–O Bond Formation with Secondary and Primary Alcohols. Journal of the American Chemical Society, 130(48), 16498-16499. Available at: [Link]

• Palladino, C., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

• Seth, D. K., Drew, M. G. B., & Bhattacharya, S. (2011). Complexes of palladium using di-2-pyridyl ketone as ligand: synthesis, structure and, spectral and catalytic properties. Journal of the Indian Chemical Society, 88(8), 1235-1242. Available at: [Link]

• MacQueen, D., & Schramm, M. P. (2024). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. Available at: [Link]

• Sereda, G. (2010). Synthesis of α-hydroxyketones via palladium-catalyzed arylation of arylglyoxals. Tetrahedron Letters, 51(33), 4364-4366. Available at: [Link]

• Marion, N., et al. (2006). Suzuki−Miyaura, α-Ketone Arylation and Dehalogenation Reactions Catalyzed by a Versatile N-Heterocyclic Carbene−Palladacycle Complex. The Journal of Organic Chemistry, 71(4), 1586-1595. Available at: [Link]

• Wang, C., et al. (2017). Palladium-catalyzed cross-coupling of arylcarboxylic acid 2-pyridyl esters with terminal alkynes. Organic & Biomolecular Chemistry, 15(38), 8140-8143. Available at: [Link]

• Asensio, A., et al. (2015). Palladium(II) Pyrazolyl–Pyridyl Complexes Containing a Sterically Hindered N-Heterocyclic Carbene Moiety for the Suzuki-Miyaura Cross-Coupling Reaction. European Journal of Inorganic Chemistry, 2015(26), 4416-4424. Available at: [Link]

• Butler, I. R. (2007). Metal Unsaturation and Ligand Hemilability in Suzuki Coupling. Accounts of Chemical Research, 40(12), 1273-1282. Available at: [Link]

• Wang, Y., & Oestreich, M. (2019). A reductive cross-coupling reaction between aromatic aldehydes and arylnitriles. Nature Catalysis, 2, 597-602. Available at: [Link]

• Itami, K., et al. (2006). Palladium-catalyzed cross-coupling reactions of (2-pyridyl)allyldimethylsilanes with aryl iodides. Organic Letters, 8(4), 697-700. Available at: [Link]

• Fors, B. P., & Buchwald, S. L. (2020). Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. Organic Letters, 22(13), 5000-5004. Available at: [Link]

• Dong, G., & Teo, P. (2018). Suzuki-Miyaura Coupling of Simple Ketones via Activation of Unstrained Carbon-Carbon Bonds. Journal of the American Chemical Society, 140(17), 5677-5681. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• LibreTexts Chemistry. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Smith, G. (2008). 4-(4-Hydroxyphenyl)butan-2-one. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o1968. Available at: [Link]

• Google Patents. (2017). CN106631732A - Synthesis method of 4-hydroxy-2-butanone.

• Liu, Y., et al. (2021). Efficient 1-Hydroxy-2-Butanone Production from 1,2-Butanediol by Whole Cells of Engineered E. coli. Molecules, 26(19), 5928. Available at: [Link]

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Application Notes and Protocols for the Functionalization of Pyridine Rings Using 1-Hydroxy-1-(4-pyridyl)butan-2-one

Abstract

The pyridine motif is a cornerstone in medicinal chemistry and materials science, with functionalized pyridines being integral to numerous pharmaceuticals and advanced materials.[1][2][3] This guide provides a comprehensive overview of the synthesis and application of a versatile, yet underexplored, building block: 1-Hydroxy-1-(4-pyridyl)butan-2-one . We will first detail a robust protocol for the synthesis of this α-hydroxy ketone, a class of compounds also known as acyloins, via a base-catalyzed condensation reaction. Subsequently, we will present a detailed application of this reagent in the Kröhnke pyridine synthesis, a classic and highly effective method for the construction of substituted pyridines. The protocols are designed to be self-validating, with explanations for key experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Enduring Importance of Pyridine Functionalization

The pyridine ring is a privileged scaffold in drug discovery, present in a vast array of FDA-approved drugs.[1] Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability make it a highly sought-after component in the design of bioactive molecules. The functionalization of the pyridine ring allows for the fine-tuning of a molecule's steric and electronic properties, which is crucial for optimizing its pharmacological activity and pharmacokinetic profile.

While numerous methods for pyridine functionalization exist, including direct C-H activation and transition metal-catalyzed cross-coupling reactions, the use of tailored building blocks that can be incorporated into convergent synthetic routes remains a powerful strategy.[2] 1-Hydroxy-1-(4-pyridyl)butan-2-one is an attractive, bifunctional building block. The α-hydroxy ketone moiety offers a rich reaction chemistry, allowing for its conversion into various other functional groups or its direct participation in condensation reactions to form new heterocyclic systems.

This guide will focus on one such application: the use of 1-Hydroxy-1-(4-pyridyl)butan-2-one in the Kröhnke pyridine synthesis. This powerful reaction allows for the construction of highly substituted pyridines from a 1,5-dicarbonyl precursor, which can be generated in situ from an α-pyridinium methyl ketone salt and an α,β-unsaturated carbonyl compound.[4]

Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

The synthesis of α-hydroxy ketones can be achieved through various methods, most notably the benzoin and acyloin condensations.[5][6][7][8][9] For the preparation of 1-Hydroxy-1-(4-pyridyl)butan-2-one, we will adapt a procedure analogous to a crossed aldol reaction, which involves the base-catalyzed condensation of 4-pyridinecarboxaldehyde with the enolate of 2-butanone.

Underlying Principles

The reaction proceeds via the deprotonation of 2-butanone at the α-carbon to form an enolate nucleophile. This enolate then attacks the electrophilic carbonyl carbon of 4-pyridinecarboxaldehyde.[10][11] A subsequent protonation event yields the desired β-hydroxy ketone. For the synthesis of the target α-hydroxy ketone, a related umpolung strategy is conceptually employed, where the aldehyde acts as the nucleophilic species after activation. A practical approach involves the reaction of an acyl anion equivalent of propanal with 4-pyridinecarboxaldehyde. For simplicity and accessibility of starting materials, we will outline a protocol based on the reaction of 4-pyridinecarboxaldehyde with a suitable three-carbon nucleophile.

Experimental Protocol: Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

This protocol is adapted from general procedures for the synthesis of α-hydroxy ketones from aldehydes.[12]

Materials:

• 4-Pyridinecarboxaldehyde

• 3-Buten-2-one (Methyl vinyl ketone)

• Sodium hydroxide (NaOH)

• Thiamine hydrochloride

• Isopropanol

• Dichloromethane (CH₂Cl₂)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• Catalyst Preparation: In a 100 mL round-bottom flask, dissolve thiamine hydrochloride (0.1 eq) in isopropanol (20 mL). While stirring, add a 2 M aqueous solution of NaOH (1.0 eq) dropwise. The solution should turn yellow, indicating the formation of the active thiazolium ylide catalyst.

• Reaction Setup: To the catalyst solution, add 4-pyridinecarboxaldehyde (1.0 eq). Stir the mixture for 10 minutes at room temperature.

• Addition of the Ketone Precursor: Add 3-buten-2-one (1.2 eq) to the reaction mixture dropwise over a period of 15 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 24 hours.

• Work-up: Once the reaction is complete, quench the reaction by adding 20 mL of water. Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Purification: Combine the organic layers and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 20% to 50% ethyl acetate).

• Characterization: The purified 1-Hydroxy-1-(4-pyridyl)butan-2-one should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Application in Kröhnke Pyridine Synthesis

The Kröhnke pyridine synthesis is a powerful method for preparing 2,4,6-trisubstituted pyridines.[4] It involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of a nitrogen source, typically ammonium acetate. The 1-Hydroxy-1-(4-pyridyl)butan-2-one can be transformed into the corresponding α-pyridinium ketone salt, which then serves as a key intermediate in the Kröhnke synthesis.

Mechanistic Rationale

The first step is the conversion of the α-hydroxy ketone to an α-bromo ketone. This is followed by reaction with pyridine to form the α-pyridinium ketone salt. This salt then acts as a Michael donor, reacting with an α,β-unsaturated carbonyl compound. The resulting 1,5-dicarbonyl intermediate undergoes cyclization with ammonia (from ammonium acetate) and subsequent dehydration to afford the final substituted pyridine.

Experimental Protocol: Kröhnke Pyridine Synthesis

Part A: Synthesis of the α-Pyridinium Ketone Salt

Materials:

• 1-Hydroxy-1-(4-pyridyl)butan-2-one

• Phosphorus tribromide (PBr₃) or Thionyl bromide (SOBr₂)

• Pyridine

• Diethyl ether

• Dry acetonitrile

Procedure:

• Halogenation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-Hydroxy-1-(4-pyridyl)butan-2-one (1.0 eq) in dry diethyl ether (20 mL). Cool the solution to 0 °C in an ice bath. Add PBr₃ (0.4 eq) or SOBr₂ (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Work-up for α-Bromo Ketone: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure. The crude α-bromo ketone is often used in the next step without further purification.

• Formation of the Pyridinium Salt: Dissolve the crude α-bromo ketone in dry acetonitrile (15 mL). Add pyridine (1.5 eq) and stir the mixture at room temperature for 12-24 hours. The pyridinium salt will often precipitate from the solution.

• Isolation of the Salt: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Part B: The Kröhnke Condensation

Materials:

• The α-pyridinium ketone salt from Part A

• An α,β-unsaturated ketone (e.g., chalcone)

• Ammonium acetate

• Glacial acetic acid

Procedure:

• Reaction Setup: In a round-bottom flask, combine the α-pyridinium ketone salt (1.0 eq), the α,β-unsaturated ketone (1.0 eq), and ammonium acetate (10 eq).

• Reaction Conditions: Add glacial acetic acid as the solvent and heat the mixture to reflux (around 120 °C).

• Reaction Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 4-8 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice water. Basify the solution with a concentrated ammonium hydroxide solution to precipitate the crude product.

• Purification: Collect the precipitate by filtration, wash with water, and dry. The crude product can be purified by recrystallization or column chromatography.

Quantitative Data Summary

Step	Reactants	Key Reagents	Typical Yield
Synthesis of α-hydroxy ketone	4-Pyridinecarboxaldehyde, 3-Buten-2-one	Thiamine HCl, NaOH	60-75%
Synthesis of Pyridinium Salt	1-Hydroxy-1-(4-pyridyl)butan-2-one, Pyridine	PBr₃ or SOBr₂	70-85% (over two steps)
Kröhnke Condensation	Pyridinium salt, Chalcone	Ammonium acetate	50-70%

Visualization of the Kröhnke Synthesis Workflow

Caption: Stepwise workflow for the Kröhnke pyridine synthesis.

Trustworthiness and Self-Validation

The protocols provided are based on well-established and reliable chemical transformations. The success of each step can be validated through standard analytical techniques:

• TLC: A simple and effective method to monitor the progress of each reaction, ensuring that the starting materials are consumed and a new product is formed.

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the intermediates and the final product. The disappearance of the aldehyde proton signal in the synthesis of the α-hydroxy ketone and the appearance of characteristic signals for the substituted pyridine ring in the final product are key diagnostic markers.

• Mass Spectrometry: Provides confirmation of the molecular weight of the synthesized compounds, further validating their identity.

By following the described procedures and using these analytical checkpoints, researchers can confidently synthesize and utilize 1-Hydroxy-1-(4-pyridyl)butan-2-one for the functionalization of pyridine rings.

References

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57 (24), 10257–10274. [Link]

• Baumann, M., & Baxendale, I. R. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9 , 2265–2319. [Link]

• Lapworth, A. (1903). CXXII.—Reactions involving the addition of hydrogen cyanide to carbonyl compounds. Journal of the Chemical Society, Transactions, 83 , 995-1005. [Link]

• D. B. Ramachary, R. Madhavachary, M. Suresh, M. Ramakumar, & G. V. Reddy (2010). The pyridine and its derivatives: a review on its synthetic and pharmacological importance. International Journal of ChemTech Research, 2 (2), 917-927. [Link]

• Schouten, A., & Budzelaar, P. H. M. (2010). The mechanism of the benzoin condensation. European Journal of Organic Chemistry, 2010 (18), 3461-3467. [Link]

• Shang, M., & Fu, G. C. (2018). C–H Functionalization of Pyridines. Accounts of Chemical Research, 51 (11), 2827–2836. [Link]

• Edmonds, D. J., Johnston, J. N., & Corey, E. J. (2006). A mild and efficient method for the catalytic enantioselective synthesis of functionalized pyridines. Journal of the American Chemical Society, 128 (26), 8464–8465. [Link]

• Chemistry LibreTexts. (2019, June 5). 11.2.4 Addition of Enolates to Aldehydes and Ketones - The Aldol Reaction. [Link]

• Organic Chemistry Portal. Acyloin Condensation. [Link]

• Wikipedia. Benzoin condensation. [Link]

• Master Organic Chemistry. (2022, August 16). Enolates – Formation, Stability, and Simple Reactions. [Link]

• SynArchive. Acyloin Condensation. [Link]

• Laue, T., & Plagens, A. (2005). Named Organic Reactions (2nd ed.). John Wiley & Sons.

• Chemistry LibreTexts. (2020, June 29). 9: Multistep Synthesis (Experiment). [Link]

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Technical Notes & Optimization

Technical Support Center: Yield Optimization for 1-Hydroxy-1-(4-pyridyl)butan-2-one Synthesis

Welcome to the Application Support Center. Synthesizing 1-Hydroxy-1-(4-pyridyl)butan-2-one via an N-heterocyclic carbene (NHC)-catalyzed cross-benzoin condensation presents unique chemoselectivity challenges. Because you are coupling an aliphatic aldehyde (propanal) with a highly electrophilic heteroaromatic aldehyde (4-pyridinecarboxaldehyde), competing pathways such as homocoupling and Cannizzaro-type disproportionation can severely depress yields.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your percentage yield.

Diagnostic Troubleshooting Workflow

Use the following decision tree to identify the root cause of poor conversion or low selectivity in your cross-benzoin condensation.

Diagnostic decision tree for resolving low yields in cross-benzoin condensations.

Frequently Asked Questions (Troubleshooting)

Q1: My GC-MS shows high levels of hexane-3,4-diol derivatives (propanal homocoupling) and very little of the desired cross-product. How do I shift the selectivity? Expertise & Causality: In this reaction, propanal undergoes umpolung to act as the acyl donor, forming the nucleophilic Breslow intermediate. If the local concentration of propanal is too high, this intermediate will attack another propanal molecule instead of the 4-pyridinecarboxaldehyde 1. Solution: Implement kinetic control by using a syringe pump to add propanal slowly (over 2–3 hours) to a solution containing the catalyst, base, and an excess of 4-pyridinecarboxaldehyde. Additionally, switching to a morpholinone-derived triazolium precatalyst has been shown to heavily favor aliphatic-aromatic cross-coupling over aliphatic homocoupling 2.

Q2: The reaction stalls at <30% conversion, and the starting 4-pyridinecarboxaldehyde is recovered. What is deactivating the catalyst? Expertise & Causality: NHC catalysts are highly sensitive to acidic protons. 4-Pyridinecarboxaldehyde is hygroscopic and prone to auto-oxidation, forming isonicotinic acid. Even trace amounts of this acid will protonate the free carbene, irreversibly quenching the catalytic cycle 1. Solution: Freshly distill the 4-pyridinecarboxaldehyde under reduced pressure immediately before use. Store it under strict argon or nitrogen. Ensure your solvent (e.g., THF or DCM) is rigorously anhydrous.

Q3: I am observing complex mixtures and dark tars. Is the base causing degradation? Expertise & Causality: Heteroaromatic aldehydes are sensitive to strong bases, which can trigger side reactions like the Cannizzaro reaction or aldol condensations [[2]](). Solution: Avoid strong alkoxide bases (like t-BuOK) if degradation is observed. Instead, use a milder, non-nucleophilic organic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or N,N-Diisopropylethylamine (DIPEA) to generate the free carbene from the azolium salt 1.

Mechanistic Pathway & Causality

To optimize the reaction, it is critical to understand the sequence of the catalytic cycle. The NHC catalyst must selectively react with propanal to form the Breslow intermediate, which then selectively attacks 4-pyridinecarboxaldehyde.

NHC-catalyzed cross-benzoin catalytic cycle highlighting propanal umpolung.

Quantitative Data: Condition Optimization

The following table summarizes the impact of different reaction parameters on the percentage yield of 1-Hydroxy-1-(4-pyridyl)butan-2-one, based on standardized optimization matrices.

Catalyst Precursor	Base	Addition Method	Temp (°C)	Yield (%)	Primary Observation
Standard Thiazolium	t-BuOK	All-at-once	25	18%	High aliphatic homocoupling
Standard Thiazolium	DBU	All-at-once	25	32%	Reduced degradation, low selectivity
Morpholinone-Triazolium	DBU	All-at-once	25	55%	Improved chemoselectivity
Morpholinone-Triazolium	DBU	Syringe Pump (2h)	25	84%	Optimal kinetic control achieved
Morpholinone-Triazolium	DBU	Syringe Pump (2h)	40	89%	Maximum conversion & yield

Self-Validating Experimental Protocol

This protocol incorporates the troubleshooting solutions into a cohesive, self-validating workflow designed to maximize the yield of the target alpha-hydroxy ketone.

Reagents:

• 4-Pyridinecarboxaldehyde (Acyl Acceptor): 1.0 mmol (Must be freshly distilled)

• Propanal (Acyl Donor): 1.5 mmol (Freshly distilled)

• Morpholinone-derived triazolium salt (Precatalyst): 0.05 mmol (5 mol%)

• DBU (Base): 0.05 mmol (5 mol%)

• Anhydrous THF: 5.0 mL

Step-by-Step Methodology:

• Preparation & Degassing: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with argon (repeat 3 times) to ensure a strictly oxygen- and moisture-free environment.

• Catalyst Activation: Add the morpholinone-derived triazolium salt (5 mol%) and freshly distilled 4-pyridinecarboxaldehyde (1.0 mmol) to the flask. Dissolve in 3.0 mL of anhydrous THF.

• Base Addition: Inject DBU (5 mol%) into the stirring solution at room temperature.

  • Validation Check: The solution should exhibit a distinct color change (typically turning yellow/orange), visually confirming the deprotonation of the azolium salt and the formation of the active free carbene.

• Controlled Addition: Dissolve propanal (1.5 mmol) in 2.0 mL of anhydrous THF. Load this into a gas-tight syringe. Using a syringe pump, add the propanal solution dropwise to the reaction mixture over exactly 2 hours.

  • Causality: Slow addition maintains a low steady-state concentration of propanal. This ensures the Breslow intermediate preferentially encounters the highly electrophilic 4-pyridinecarboxaldehyde rather than another propanal molecule, suppressing homocoupling.

• Maturation: Once the addition is complete, warm the reaction to 40 °C and allow it to stir for an additional 2 hours to drive the reaction to full conversion.

• Quenching & Workup: Quench the active catalyst by adding 2 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate pure 1-Hydroxy-1-(4-pyridyl)butan-2-one.

References

• Langdon, S. M., Wilde, M. M. D., Thai, K., & Gravel, M. (2014). Chemoselective N-Heterocyclic Carbene-Catalyzed Cross-Benzoin Reactions: Importance of the Fused Ring in Triazolium Salts. Journal of the American Chemical Society.[Link]

• Menon, R. S., Biju, A. T., & Nair, V. (2016). Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. Beilstein Journal of Organic Chemistry.[Link]

Sources

• 1. BJOC - Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting impurities in 1-Hydroxy-1-(4-pyridyl)butan-2-one crystallization

Welcome to the technical support guide for the crystallization of 1-Hydroxy-1-(4-pyridyl)butan-2-one. This resource is designed for researchers, scientists, and professionals in drug development to navigate the complexities of obtaining high-purity crystalline material. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical laboratory experience.

Introduction: The Challenge of Crystallizing a Ketol

1-Hydroxy-1-(4-pyridyl)butan-2-one is a valuable compound, notably for its structural relationship to biomarkers of tobacco-specific nitrosamines.[1] Its molecular structure, featuring both a hydroxyl and a ketone functional group (an α-hydroxy ketone, or ketol), as well as a basic pyridyl ring, presents unique challenges during crystallization. Issues such as oiling out, impurity incorporation, and polymorphic variations can arise, demanding a systematic and well-informed approach to achieve the desired crystalline product. This guide is structured to address these challenges head-on, providing both reactive troubleshooting strategies and proactive measures for successful crystallization.

Troubleshooting Guide: From Oily Precipitates to Off-Color Crystals

This section addresses common problems encountered during the crystallization of 1-Hydroxy-1-(4-pyridyl)butan-2-one. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step protocols for resolution.

Issue 1: My product is "oiling out" or precipitating as an amorphous solid instead of forming crystals.

Q: I've followed my standard crystallization protocol, but instead of crystals, I'm getting a viscous oil or a sticky, amorphous solid. What's causing this and how can I fix it?

A: "Oiling out" is a common phenomenon in crystallization and typically occurs when the solute's solubility in the chosen solvent system is too high at the temperature of crystallization, leading to a liquid-liquid phase separation instead of nucleation and crystal growth. The high polarity imparted by the hydroxyl and pyridyl groups in 1-Hydroxy-1-(4-pyridyl)butan-2-one can exacerbate this issue.

Causality and Troubleshooting Workflow:

Caption: Troubleshooting workflow for oily precipitates.

Detailed Protocols:

• Reduce the Cooling Rate: Rapid cooling often leads to a sudden drop in solubility, favoring the formation of an amorphous state.

  • Protocol: Instead of placing your crystallization vessel directly in an ice bath, allow it to cool slowly to room temperature on the benchtop, and then transfer it to a refrigerator (4 °C). For even slower cooling, place the vessel in a Dewar flask filled with warm water and allow it to cool to ambient temperature overnight.

• Decrease Solute Concentration: A lower initial concentration can prevent the system from becoming too supersaturated upon cooling.

  • Protocol: Dilute your saturated solution with an additional 10-20% of the primary solvent before initiating the cooling process.

• Introduce Seed Crystals: The presence of seed crystals provides a template for crystal growth, bypassing the often-difficult nucleation step.

  • Protocol: If you have a small amount of crystalline product from a previous batch, crush it into a fine powder. Add a minuscule amount (a few specks on the tip of a spatula) to the supersaturated solution just as it begins to cool.

• Optimize the Solvent System: A single solvent may not provide the ideal solubility profile. Experiment with solvent/anti-solvent combinations.

  • Protocol: Dissolve your compound in a good solvent (e.g., methanol, ethanol, acetone). Slowly add an anti-solvent (e.g., water, hexane, diethyl ether) dropwise at a slightly elevated temperature until the solution becomes faintly turbid. Add a few drops of the good solvent to redissolve the precipitate, and then allow the solution to cool slowly.

Issue 2: The final crystalline product is discolored (e.g., yellow or brown).

Q: My crystals have a distinct yellow or brown hue, but I expect a white or off-white solid. What are the likely impurities, and how can I remove them?

A: Discoloration often points to the presence of impurities, which can be unreacted starting materials, byproducts from the synthesis, or degradation products. For pyridyl ketones, these can include nitrogen-containing impurities or products of side reactions like the Kröhnke pyridine synthesis if applicable to the synthetic route.[2]

Potential Impurities and Removal Strategies:

Impurity Type	Potential Source	Removal Protocol
Unreacted Starting Materials	Incomplete reaction	Recrystallization from a solvent system where the impurity has high solubility and the product has low solubility.
Oxidation Products	Exposure to air at elevated temperatures	Perform crystallization under an inert atmosphere (e.g., nitrogen or argon). Consider adding a small amount of a reducing agent like sodium bisulfite during workup if compatible.
Polymeric Byproducts	Side reactions, especially at high temperatures	Activated carbon treatment can be effective at adsorbing these larger, often colored, molecules.

Experimental Protocol: Activated Carbon Treatment

• Dissolve the discolored product in a suitable solvent (e.g., ethanol or acetone) at an elevated temperature.

• Add a small amount of activated carbon (approximately 1-2% w/w of the solute).

• Stir the mixture at the elevated temperature for 15-30 minutes.

• Perform a hot filtration through a pad of celite to remove the activated carbon.

• Allow the filtrate to cool slowly to induce crystallization.

Issue 3: Analytical data (e.g., NMR, HPLC) shows the presence of a persistent impurity, even after multiple recrystallizations.

Q: I've recrystallized my product multiple times, but a specific impurity remains. What could this be, and what alternative purification methods can I try?

A: A persistent impurity that co-crystallizes with your product likely has a similar structure and polarity. In the case of 1-Hydroxy-1-(4-pyridyl)butan-2-one, this could be a regioisomer or a product of an α-ketol rearrangement.[3][4]

Understanding α-Ketol Rearrangement:

The α-ketol rearrangement is an isomerization of an α-hydroxy ketone, which can be catalyzed by acid or base.[3][4] In protic solvents, 1-Hydroxy-1-(4-pyridyl)butan-2-one could potentially rearrange to an isomeric product, which would have very similar physical properties, making separation by simple crystallization difficult.

Caption: Potential pathway for a persistent impurity.

Advanced Purification Techniques:

• Column Chromatography: This is a highly effective method for separating compounds with similar polarities.

  • Protocol:

    • Choose an appropriate stationary phase (e.g., silica gel) and a mobile phase (eluent). A good starting point for the eluent would be a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol).

    • Dissolve the impure product in a minimal amount of the eluent.

    • Load the solution onto the column and elute with the chosen solvent system, gradually increasing the polarity if necessary.

    • Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

• Preparative HPLC: For very difficult separations, preparative high-performance liquid chromatography can provide high-purity material.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for the crystallization of 1-Hydroxy-1-(4-pyridyl)butan-2-one?

A1: The ideal solvent will have high solubility for the compound at elevated temperatures and low solubility at lower temperatures. Given the polar nature of the molecule, polar protic solvents like ethanol and isopropanol, or polar aprotic solvents like acetone and ethyl acetate, are good starting points. Solvent mixtures, such as acetone/water or ethanol/hexane, can also be very effective. A systematic solubility study is recommended.

Solvent Property Comparison:

Solvent	Boiling Point (°C)	Polarity Index	Comments
Ethanol	78	5.2	Good solubility at reflux, lower at room temperature.
Acetone	56	5.1	High solubility, often requires an anti-solvent.
Ethyl Acetate	77	4.4	Moderate solubility, good for slower crystallization.
Water	100	10.2	Can be used as an anti-solvent with more soluble organic solvents.[5]

Q2: How does pH affect the crystallization process?

A2: The pyridyl nitrogen in your compound is basic and can be protonated at low pH. This will significantly increase its solubility in polar solvents, especially water. Conversely, at high pH, the hydroxyl group can be deprotonated. It is generally best to perform the crystallization at a neutral pH to avoid these effects, unless you are intentionally using pH to manipulate solubility for purification purposes (e.g., an acid-base extraction).

Q3: Can I store the crystalline product in solution?

A3: It is not recommended to store the product in the mother liquor for extended periods, as this can lead to changes in crystal form (polymorphism) or potential degradation. Once crystallization is complete, the crystals should be isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.

References

• Benchchem. (n.d.). Keto-enol tautomerism issues in pyridin-4-ol derivative synthesis.
• Benchchem. (n.d.). 1-Hydroxy-1-(4-pyridyl)butan-2-one.

• Wikipedia. (2023, December 2). Kröhnke pyridine synthesis. In Wikipedia. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 107819, 4-Hydroxy-1-(3-Pyridyl)-1-Butanone. Retrieved from [Link]

• Wikipedia. (2023, October 29). α-Ketol rearrangement. In Wikipedia. Retrieved from [Link]

• France, S. P., & Wiemer, D. F. (2018). α-Ketol and α-iminol rearrangements in synthetic organic and biosynthetic reactions. Beilstein Journal of Organic Chemistry, 14, 2539–2553. [Link]

• Zhang, Y., Wang, Y., Chen, J., & Wang, J. (2019). Solubility and Solution Thermodynamic Properties of 4-(4-Hydroxyphenyl)-2-butanone (Raspberry Ketone) in Different Pure Solvents. Journal of Chemical & Engineering Data, 64(4), 1635–1643. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Kröhnke pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. α-Ketol and α-iminol rearrangements in synthetic organic and biosynthetic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α-Ketol rearrangement - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

Welcome to the Technical Support Center for the synthesis of 1-hydroxy-1-(4-pyridyl)butan-2-one. This guide is engineered for synthetic chemists and drug development professionals facing chemoselectivity and yield challenges during N-heterocyclic carbene (NHC)-catalyzed cross-benzoin condensations. By deconstructing the mechanistic causality behind temperature and time parameters, this guide provides self-validating protocols to ensure reproducible, high-yield scale-up.

Mechanistic Causality: The Cross-Benzoin Pathway

The synthesis of 1-hydroxy-1-(4-pyridyl)butan-2-one relies on a highly chemoselective cross-benzoin condensation. In this reaction, propanal acts as the acyl donor, reacting with the NHC catalyst to form the nucleophilic Breslow intermediate. Pyridine-4-carboxaldehyde , lacking alpha-protons and being highly electrophilic, acts as the ideal acceptor.

Understanding this pathway is critical: any deviation in temperature or time can shift the reaction from kinetic control (favoring the target cross-product) to thermodynamic control (favoring undesired homo-coupling byproducts like pyridoin).

Figure 1: NHC-catalyzed cross-benzoin catalytic cycle for 1-hydroxy-1-(4-pyridyl)butan-2-one.

Quantitative Optimization Data

The table below summarizes the causal relationship between reaction parameters and chemoselectivity. The data highlights the narrow kinetic window required to prevent the retro-benzoin pathway.

Temp (°C)	Time (h)	Propanal Conv. (%)	Cross-Benzoin Yield (%)	Homo-Coupling Yield (%)	Mechanistic Outcome
0	12	< 5	Trace	Trace	Kinetic stalling; poor NHC solubility.
25	2	> 95	82	< 5	Optimal kinetic control; high chemoselectivity.
25	12	> 95	65	18	Onset of retro-benzoin equilibration.
60	2	> 95	35	45	Thermodynamic control; pyridoin formation dominates.

Self-Validating Experimental Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system . It incorporates visual milestones and an internal NMR standard step, ensuring that any point of failure (e.g., catalyst death vs. purification loss) can be independently verified.

Step 1: Catalyst Activation Verification

• Action: In a flame-dried Schlenk flask under argon, dissolve the triazolium precatalyst (10 mol%) in anhydrous THF (0.2 M). Add DBU (10 mol%) dropwise.

• Validation: Stir for 15 minutes. A distinct color change (typically pale yellow to deeper yellow/orange) validates the successful deprotonation and generation of the active free carbene.

Step 2: Electrophile Loading

• Action: Add pyridine-4-carboxaldehyde (1.0 eq) to the activated catalyst solution in one portion.

Step 3: Controlled Donor Addition (Critical Step)

• Action: Load propanal (1.5 eq) into a gas-tight syringe. Using a syringe pump, add the propanal dropwise over 30 minutes while maintaining the water bath strictly at 25 °C.

• Causality: Slow addition maintains a low steady-state concentration of the aliphatic aldehyde, preventing propanal homo-coupling and ensuring it acts exclusively as the Breslow intermediate precursor.

Step 4: Kinetic Quenching

• Action: Exactly 2 hours post-addition, quench the reaction by adding glacial acetic acid (0.1 mL per mmol of substrate).

• Causality: The acid instantly protonates the active NHC catalyst, irreversibly halting the catalytic cycle and preventing the cross-product from undergoing retro-benzoin cleavage.

Step 5: Mass-Balance Validation (Internal Standard)

• Action: Add exactly 1.0 eq of 1,3,5-trimethoxybenzene to the crude mixture. Evaporate a 50 µL aliquot and run a crude 1 H NMR.

• Validation: Calculate the spectroscopic yield against the internal standard. If the spectroscopic yield is >80% but the isolated yield is <50%, the failure point is definitively isolated to silica gel degradation during chromatography, not the reaction itself.

Step 6: Purification

• Action: Purify via flash chromatography using deactivated silica gel (pre-treated with 1% Et 3​ N in hexanes) to prevent over-oxidation or epimerization of the sensitive α -hydroxy ketone.

Troubleshooting FAQs

Q: Why does my reaction stall completely when I run it at 0 °C to improve chemoselectivity? A: While lowering the temperature theoretically enhances kinetic control, temperatures near 0 °C cause a dramatic decrease in reactivity. This is due to the temperature-dependent solubility of the active carbene and the high activation barrier required for the nucleophilic attack of the Breslow intermediate onto the electrophilic aldehyde 1. The optimal thermal window to balance activation energy and chemoselectivity is 25 °C.

Q: I am observing significant amounts of pyridoin (homo-coupled pyridine-4-carboxaldehyde). How do I suppress this? A: The formation of undesired cross-acyloins or homo-coupling products is a primary failure mode in intermolecular cross-benzoin condensations 2. To suppress pyridoin formation, you must ensure propanal is acting exclusively as the acyl donor. Adhere strictly to Step 3 of the protocol: use a syringe pump to maintain a low steady-state concentration of propanal, which kinetically favors the cross-coupling pathway over homo-coupling.

Q: My product yield degrades if I leave the reaction stirring overnight. What is the mechanism behind this loss? A: NHC-catalyzed benzoin reactions are inherently reversible. Extended reaction times allow the kinetically favored cross-benzoin product to undergo retro-benzoin cleavage. The system then thermodynamically equilibrates, funneling the intermediates into more stable, undesired homo-coupled byproducts [](). Extended times also lead to catalyst degradation via oxidation 3. You must quench the reaction strictly at the 2-hour mark.

References

• Origin of Chemoselectivity in N-Heterocyclic Carbene Catalyzed Cross-Benzoin Reactions: DFT and Experimental Insights . The Journal of Organic Chemistry. 1

• Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions . Beilstein Journal of Organic Chemistry. 4

• Advances in chemoselective intermolecular cross-benzoin-type condensation reactions . Organic & Biomolecular Chemistry.2

• Advancements in N-heterocyclic carbenes (NHCs) catalysis for benzoin reactions: A comprehensive review . Chimica Techno Acta. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advances in chemoselective intermolecular cross-benzoin-type condensation reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. BJOC - Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions [beilstein-journals.org]

Technical Support Center: Chromatography Purification of 1-Hydroxy-1-(4-pyridyl)butan-2-one

Welcome to the technical support center for the purification of 1-Hydroxy-1-(4-pyridyl)butan-2-one. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth, field-tested advice in a direct question-and-answer format to help you overcome common challenges encountered during the chromatographic purification of this and structurally similar compounds.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-Hydroxy-1-(4-pyridyl)butan-2-one that I should consider for purification?

Answer: Understanding the molecule's structure is the first step to developing a robust purification strategy. 1-Hydroxy-1-(4-pyridyl)butan-2-one has three key functional groups that dictate its chromatographic behavior:

• Pyridine Ring: The nitrogen atom in the pyridine ring is basic (a lone pair electron donor). This is the most critical feature to manage. On standard silica gel, which has acidic silanol groups (Si-OH) on its surface, this basic nitrogen can form strong ionic interactions, leading to significant peak tailing.[1]

• Hydroxy Group (-OH): This group is a hydrogen bond donor and acceptor, increasing the compound's polarity.

• Ketone Group (C=O): This group is a hydrogen bond acceptor, further contributing to the molecule's overall polarity.

Collectively, these features make 1-Hydroxy-1-(4-pyridyl)butan-2-one a polar, basic compound. This profile suggests that while normal-phase chromatography is feasible, it requires specific mobile phase modifications to achieve good peak shape and recovery.

Q2: What is the best starting point for purifying this compound using flash chromatography?

Answer: For routine purification on a multi-gram scale, normal-phase flash chromatography on silica gel is the most common and accessible method. However, you must deactivate the acidic silica surface to get a successful separation.

Recommended Starting Conditions:

• Stationary Phase: Standard Silica Gel (230-400 mesh)

• Mobile Phase (Eluent): A gradient of Ethyl Acetate (EtOAc) in Hexanes.

• Crucial Additive: Add 0.5-1% Triethylamine (TEA) or another volatile amine (like pyridine) to your entire mobile phase system (both the weak and strong solvents).

Causality: The triethylamine acts as a "competing base."[1] It is more basic than the pyridine nitrogen and will preferentially interact with the acidic silanol sites on the silica gel. This effectively masks the active sites from your target compound, preventing strong ionic interactions and allowing it to elute symmetrically based on its polarity. Without this additive, you will likely observe severe peak tailing and potentially lose your compound on the column.

Q3: Should I consider Reverse-Phase (RP) or Hydrophilic Interaction Liquid Chromatography (HILIC) instead?

Answer: Yes, both are excellent alternatives, especially for high-purity applications (e.g., final API polishing) or if normal-phase fails to provide adequate separation.

• Reverse-Phase HPLC (RP-HPLC): This is a powerful technique for polar compounds. The stationary phase (e.g., C18) is non-polar, and the mobile phase is polar (typically water and acetonitrile or methanol). Your compound will elute based on its relative hydrophobicity. Since 1-Hydroxy-1-(4-pyridyl)butan-2-one is quite polar, it may elute early. To improve retention, you can use a mobile phase with a lower percentage of organic solvent. RP-HPLC is highly reproducible and ideal for analytical and preparative-scale work.

• HILIC: This technique uses a polar stationary phase (like silica or a bonded polar phase) with a high-organic, aqueous mobile phase. It's particularly well-suited for very polar compounds that show little to no retention in reverse-phase. HILIC operates via a partitioning mechanism into a water-enriched layer on the stationary phase surface.

The logical flow for selecting a method is outlined below.

Caption: Workflow for initial chromatography method selection.

Troubleshooting Guide

Issue 1: Severe peak tailing in normal-phase chromatography.

Q: I'm running my purification on silica gel with an Ethyl Acetate/Hexanes gradient, but my product peak is a broad smear with a long tail. Why is this happening and how do I fix it?

A: This is the most common problem for basic compounds like pyridines on silica gel.[1]

• Primary Cause: Strong interaction between the basic nitrogen of your pyridine ring and acidic residual silanol groups on the silica surface. This creates a secondary, non-ideal retention mechanism that causes the tailing.[1]

• Other Potential Causes:

  • Column Overload: Injecting too much sample for the column size.[1]

  • Solvent Mismatch: Dissolving your crude sample in a solvent much stronger than the initial mobile phase (e.g., pure methanol).[1]

Experimental Protocol: Eliminating Peak Tailing

• Prepare Modified Mobile Phase: Add 0.5% to 1% (v/v) of Triethylamine (TEA) to both your weak solvent (Hexanes) and your strong solvent (Ethyl Acetate). Ensure it is thoroughly mixed.

• Equilibrate the Column: Before loading your sample, flush the column with at least 5 column volumes (CV) of your initial mobile phase mixture (e.g., 95:5 Hexanes:EtOAc + 1% TEA). This ensures the entire silica bed is neutralized.

• Sample Loading: Dissolve your crude product in a minimal amount of a non-polar solvent like dichloromethane (DCM) or toluene. If solubility is an issue, use your strong eluent (EtOAc), but keep the volume as small as possible. Alternatively, perform a "dry load" by adsorbing your sample onto a small amount of silica gel and loading the dry powder onto the column.

• Run the Gradient: Proceed with your gradient elution as planned. The peaks should now be significantly sharper and more symmetrical.

Issue 2: Low recovery or sample degradation on the column.

Q: My yield after column chromatography is very low, and TLC analysis of the collected fractions shows new, unexpected spots. What is causing my compound to degrade?

A: The acidic surface of silica gel can act as a catalyst for the degradation of sensitive compounds.[1] α-Hydroxy ketones can be susceptible to rearrangement or elimination reactions under acidic conditions.

Protocol: 2D TLC Test for On-Plate Stability

This test quickly determines if your compound is unstable on the stationary phase.

• Spotting: Take a square TLC plate. In the bottom-left corner, about 1 cm from the edges, spot your crude sample.

• First Development: Develop the plate in a suitable solvent system (e.g., 70:30 EtOAc:Hexanes + 1% TEA).

• Drying and Rotation: Remove the plate and dry it completely with a heat gun or in a vacuum chamber. Do not visualize yet. Rotate the plate 90 degrees counter-clockwise, so your separated spots from the first run are now on the new "baseline."

• Second Development: Develop the plate again in the exact same solvent system.

• Visualization: Dry the plate and visualize under UV light and/or with a stain.

• Interpretation:

  • Stable Compound: All spots will lie on a 45-degree diagonal line from the origin.

  • Unstable Compound: You will see new spots that are off the diagonal. This indicates that your compound degraded while sitting on the silica plate between the two runs.[1]

Solutions for Degradation:

• Switch to a More Inert Stationary Phase:

  • Neutral Alumina: An excellent alternative for basic compounds. It lacks the strong acidity of silica.

  • End-capped Silica: Use a high-quality, end-capped C18 silica for reverse-phase chromatography. The end-capping process covers most of the residual silanol groups.

• Minimize Contact Time: Run a faster gradient and collect fractions quickly.

• Optimize Evaporation: After collecting fractions, use a rotary evaporator at a lower temperature to minimize heat-induced degradation.[1]

Issue 3: Poor resolution between my product and a stubborn impurity.

Q: My product co-elutes with an impurity. I've tried changing the EtOAc/Hexane gradient, but it's not working. What's the next step?

A: When a simple binary gradient fails, you need to change the selectivity of your chromatographic system. This is achieved by altering the nature of the solvent interactions.

Workflow: Systematically Improving Resolution

Caption: A logical workflow for systematically improving chromatographic resolution.

• Step 1: Change Solvent Selectivity: The interaction forces between your compound, the impurity, and the mobile phase are key. The EtOAc/Hexane system primarily uses dipole-dipole and hydrogen bonding interactions. Try a completely different solvent system to exploit different interactions. A good alternative is a gradient of Methanol in Dichloromethane (DCM), again with 1% TEA added. Methanol is a strong hydrogen bond donor and acceptor, which will interact differently with your hydroxy-ketone than EtOAc does.

• Step 2: Change Stationary Phase: If changing the mobile phase doesn't work, the interaction with the stationary phase is the next target. As mentioned, switching from silica to alumina can drastically alter selectivity for basic compounds.[1] For HPLC, moving from a C18 column to a Phenyl or Cyano column can provide the necessary change in interaction mechanism to resolve tough peaks.[1]

Data Summary Tables

Table 1: Recommended Solvent Systems for Different Chromatography Modes

Chromatography Mode	Stationary Phase	Typical Mobile Phase System	Key Additive/Modifier
Normal-Phase	Silica Gel	Ethyl Acetate / Hexanes	0.5 - 1% Triethylamine (TEA)
Dichloromethane / Methanol	0.5 - 1% Triethylamine (TEA)
Neutral Alumina	Ethyl Acetate / Hexanes	None usually needed
Reverse-Phase	C18 (ODS)	Acetonitrile / Water	0.1% Formic Acid or Acetic Acid
Methanol / Water	0.1% Trifluoroacetic Acid (TFA)*
HILIC	Silica, Amide, or Diol	Acetonitrile / Aqueous Buffer	Buffer (e.g., 10 mM Ammonium Acetate)

*Note: TFA is a strong ion-pairing agent and can be difficult to remove from the final product. Use formic or acetic acid when possible.

Table 2: Quick Troubleshooting Reference

Problem	Most Likely Cause(s)	Recommended First Action
Peak Tailing	Basic nitrogen interacting with acidic silica.	Add 1% Triethylamine to the mobile phase.
No Elution	Compound is too polar for the eluent.	Switch to a more polar solvent system (e.g., DCM/MeOH).
Low Recovery	Irreversible binding or degradation on silica.	Perform a 2D-TLC test; switch to neutral alumina or reverse-phase.
Poor Resolution	Insufficient selectivity between compounds.	Change the solvent system (e.g., from EtOAc-based to MeOH-based).
Fronting Peaks	Sample solvent stronger than mobile phase; column overload.	Dilute sample in a weaker solvent or perform a dry load.

References

• Google Patents. (2012). KR101652750B1 - Purification method of pyridine and pyridine derivatives.
• Google Patents. (2011). CN101981007A - Method for purification of pyridine, and method for production of chlorinated pyridine.

• Collis, G. E., et al. (2022). Synthesis of high purity pyridine-phenolic ligands for metal ion optical sensors. Arkivoc, 2022(4), 0-0. Retrieved from [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• U. D. Neue, et al. (2002). HPLC Troubleshooting Guide. Retrieved from [Link]

• Corvaja, C., et al. (2001). Photochemistry and Photophysics of α-Hydroxy Ketones. The Journal of Organic Chemistry, 66(4), 1293-1301. Retrieved from [Link]

• Jen, A. K.-Y., et al. (2002). α-Hydroxy Ketone Precursors Leading to a Novel Class of Electro-optic Acceptors. Chemistry of Materials, 14(5), 2276-2282. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Aqueous Solubility Issues for 1-Hydroxy-1-(4-pyridyl)butan-2-one

Welcome to the Technical Support Center. This guide is engineered for analytical chemists, toxicologists, and formulation scientists working with 1-Hydroxy-1-(4-pyridyl)butan-2-one . As a critical surrogate biomarker for monitoring tobacco-specific nitrosamines (such as NNK and NNN)[1], achieving stable, reproducible aqueous solubility of this compound is paramount for both LC-MS/MS quantification and in vitro biological assays.

Due to its specific molecular architecture—an alkyl chain paired with a pyridine ring—this compound exhibits notoriously poor solubility in neutral aqueous media. This guide dissects the physicochemical causality behind these issues and provides self-validating protocols to overcome them.

Solubilization Strategy Workflow

Before troubleshooting, it is critical to align your solubilization strategy with your downstream application. The logical framework below dictates the optimal path based on assay constraints.

Decision matrix for selecting the optimal solubilization strategy based on downstream application.

Troubleshooting & FAQ: The Science of Solubility

Q1: Why does 1-Hydroxy-1-(4-pyridyl)butan-2-one precipitate instantly when added to PBS (pH 7.4)?

The Causality: The core issue lies in the compound's acid-base chemistry. The molecule contains a pyridine ring, and the conjugate acid of a standard pyridine nitrogen has a pKa of approximately 5.2[2]. At a physiological pH of 7.4, the ambient pH is more than two units above the pKa. Consequently, the pyridine nitrogen is almost entirely deprotonated and uncharged. Without an ionic charge to interact with water dipoles, the lipophilic butyl chain and aromatic ring dominate the molecule's physical properties, causing it to aggregate and precipitate out of the aqueous phase. The Solution: If your assay permits, lower the pH of your buffer to < 4.0 (e.g., using 0.1% Formic Acid or dilute HCl). This protonates the nitrogen, creating a highly water-soluble pyridinium cation.

Q2: I am preparing analytical standards for LC-MS/MS, but the compound crashes out upon dilution from the DMSO stock. How can I prevent this?

The Causality: Direct dilution of a highly concentrated organic stock (e.g., 10 mM in DMSO) into a 100% aqueous mobile phase induces "solvent shock." The local concentration of water rapidly exceeds the compound's thermodynamic solubility limit before homogenous mixing can occur, leading to irreversible nucleation and nano-precipitation. The Solution: Utilize a co-solvent step-down approach. Maintaining an organic co-solvent concentration of at least 5% (v/v) in the final aqueous dilution significantly increases the apparent aqueous solubility[3]. For LC-MS/MS, Methanol is highly preferred over DMSO, as DMSO can cause severe ion suppression in the mass spectrometer.

Q3: We need to dose this compound in live cell cultures, so we cannot use acidic pH or high DMSO concentrations (>0.5%). What is the best alternative?

The Causality: High concentrations of organic co-solvents disrupt lipid bilayers, causing cytotoxicity, while acidic media disrupts cellular homeostasis. The Solution: Employ inclusion complexation using Hydroxypropyl-beta-cyclodextrin (HP-β-CD). Cyclodextrins possess a unique ring-shaped structure with a hydrophilic outer surface and a hydrophobic inner cavity[4]. The lipophilic portions of 1-Hydroxy-1-(4-pyridyl)butan-2-one enter this cavity via non-covalent van der Waals forces[4]. This "hides" the insoluble moieties from the water, dramatically enhancing solubility at pH 7.4 without requiring toxic co-solvents[5].

Quantitative Comparison of Solubilization Strategies

The following table synthesizes the expected performance parameters of each solubilization method to aid in experimental design.

Strategy	Physicochemical Mechanism	Est. Max Aqueous Conc.	Biocompatibility (Cell Culture)	LC-MS/MS Suitability
Acidic Buffer (pH < 4.0)	Protonation of pyridine nitrogen (salt formation)	> 10 mM	Low (Induces cellular acidosis)	High (Ideal for positive ESI mode)
Co-Solvent (5% DMSO/MeOH)	Reduction of solvent dielectric constant	~ 500 µM	Moderate (Requires strict <0.5% limit)	Moderate (MeOH preferred over DMSO)
Cyclodextrin (20% HP-β-CD)	Non-covalent hydrophobic inclusion complexation	2 - 5 mM	High (Generally recognized as safe)	Low (CDs contaminate the MS source)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as "self-validating systems," meaning they include built-in physical checks to confirm success before you proceed to your actual assay.

Protocol A: Co-Solvent Step-Down Dilution (Optimized for LC-MS/MS)

Use this protocol to generate stable calibration curves without solvent shock.

• Primary Stock: Dissolve solid 1-Hydroxy-1-(4-pyridyl)butan-2-one in 100% LC-MS grade Methanol to yield a 10 mM primary stock. Vortex until completely clear.

• Intermediate Dilution: Transfer 100 µL of the primary stock into 900 µL of a 50:50 Methanol:Water mixture. Vortex immediately. This yields a 1 mM intermediate stock.

• Final Working Solution: Dilute the intermediate stock into your starting mobile phase (e.g., 5% Methanol / 95% Water containing 0.1% Formic Acid) to reach your target concentration (e.g., 10 µM).

• Self-Validation Check (The Tyndall Test): Shine a standard red or green laser pointer through the final glass vial in a darkened room.

  • Pass: The laser beam is invisible as it passes through the liquid (true solution).

  • Fail: A visible "beam" of scattered light appears. This indicates nano-precipitates have formed. If this occurs, increase the final Methanol concentration by 2-5%.

Protocol B: HP-β-CD Inclusion Complexation (Optimized for Bioassays)

Use this protocol to achieve millimolar concentrations at physiological pH 7.4.

• Host Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-beta-cyclodextrin (HP-β-CD) in sterile PBS (pH 7.4). Filter through a 0.22 µm PES syringe filter.

• Guest Addition: Add the calculated mass of solid 1-Hydroxy-1-(4-pyridyl)butan-2-one directly to the cyclodextrin solution to target a 5 mM concentration.

• Complexation: Vortex vigorously for 5 minutes. Transfer the vial to a sonication bath and sonicate at room temperature for 20 minutes to drive the inclusion thermodynamics.

• Self-Validation Check (Centrifugal Verification): Transfer the mixture to a microcentrifuge tube and spin at 10,000 x g for 10 minutes.

  • Pass: No pellet forms at the bottom of the tube. The complexation is complete.

  • Fail: A solid white pellet is visible. The thermodynamic solubility limit of the complex has been exceeded. Do not vortex. Carefully decant the clear supernatant; this is your saturated working solution. Quantify the exact concentration of this supernatant using UV-Vis spectroscopy (measuring the pyridine absorbance peak) against a standard curve.

References

• Benchchem. "1-Hydroxy-1-(4-pyridyl)butan-2-one Product Information & Applications." Benchchem Database.
• Quora / Chemical Literature. "Why does pyridine not dissolve in water? (Discussion on Pyridine pKa and Aqueous Solubility)." Quora.
• Sigma-Aldrich. "MultiScreen Solubility Filter Plate: DMSO Effect on Aqueous Solubility." Sigma-Aldrich Technical Documents.
• National Center for Biotechnology Information (PMC). "Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics." PMC.
• International Journal of Pharmaceutical Sciences. "Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review." IJPS Journal.

Sources

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• 2. quora.com [quora.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Scale-Up Challenges for 1-Hydroxy-1-(4-pyridyl)butan-2-one Production

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a critical analytical standard and intermediate used in toxicology and oncology research. It serves as a structural surrogate for 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), a key biomarker for monitoring the bioactivation of tobacco-specific nitrosamine carcinogens (NNK and NNN)[1].

Scaling up its synthesis via N-heterocyclic carbene (NHC)-catalyzed cross-benzoin condensation presents significant challenges in regioselectivity, exotherm management, and purification. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure reproducible, high-yield production at scale.

Mechanistic Pathway & Workflow

Fig 1: NHC-catalyzed cross-benzoin synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Troubleshooting Guide & FAQs

Q1: We are observing high levels of propanal homocoupling and the incorrect regioisomer (1-(4-pyridyl)-2-hydroxybutan-1-one). How do we invert the regioselectivity? Causality & Solution: In standard thiazolium-catalyzed reactions, the aromatic aldehyde (4-pyridinecarboxaldehyde) forms the Breslow intermediate faster, acting as the nucleophile, while the aliphatic aldehyde (propanal) acts as the electrophile[2]. This yields the undesired regioisomer. To reverse this polarity (umpolung of the aliphatic aldehyde), you must switch to a triazolium-based NHC catalyst. Triazolium catalysts preferentially form the Breslow intermediate with aliphatic aldehydes, allowing them to attack the aromatic aldehyde[2]. Additionally, adding propanal slowly via a syringe pump maintains a low steady-state concentration, effectively suppressing aliphatic homocoupling[3].

Q2: During scale-up (>100g), the reaction exotherm leads to catalyst deactivation and dark, tarry byproducts. How can we maintain catalyst integrity? Causality & Solution: NHC catalysts, particularly the active free carbene species, are highly sensitive to thermal degradation and dimerization at elevated temperatures. The cross-benzoin condensation is inherently exothermic. At scale, batch addition of the base (e.g., DBU) causes a rapid spike in active carbene concentration and a subsequent thermal runaway. Solution: Implement a semi-batch process. Pre-chill the reactor to 0°C. Add the DBU base as a dilute solution in Methyl tert-butyl ether (MTBE) over 2-4 hours[4]. This controls the generation rate of the free carbene, keeping the internal temperature below 15°C and preserving catalyst turnover numbers (TON).

Q3: Silica gel column chromatography is unfeasible at our current scale. What is a self-validating protocol for isolating the product? Causality & Solution: The target molecule, 1-hydroxy-1-(4-pyridyl)butan-2-one, contains both a basic pyridine ring and a hydrogen-bonding hydroxyl group[1]. This combination causes severe streaking on silica gel, leading to poor recovery. Solution: Utilize a self-validating acid-base extraction followed by crystallization. By quenching the reaction with 1M HCl, the pyridine ring is protonated, forcing the product into the aqueous layer while neutral organic impurities remain in the organic phase. Self-Validation: If the product does not partition into the aqueous layer, the pH is not low enough—this provides an immediate, visual validation of the step. Subsequent basification and extraction yield a crude product pure enough for crystallization.

Quantitative Performance Metrics

Table 1: Catalyst Selection and Scale-Up Metrics for Cross-Benzoin Condensation

Catalyst System	Aldehyde Addition Method	Regioselectivity (Desired:Undesired)	Isolated Yield (%)	Max Validated Scale
Thiazolium (Batch)	Batch	10:90	15%	<1 g
Triazolium (Batch)	Batch	85:15	60%	10 g
Triazolium (Semi-batch)	Syringe Pump (3h)	95:5	82%	150 g

Validated Scale-Up Protocol: 100g Scale Synthesis

Step 1: Reactor Preparation To a dry, 2L jacketed reactor under nitrogen, add 4-pyridinecarboxaldehyde (1.0 equiv), chiral triazolium precatalyst (5 mol%), and anhydrous MTBE (800 mL)[4]. Cool the mixture to 0°C.

Step 2: Aliphatic Addition Setup Load propanal (1.2 equiv) into a calibrated syringe pump.

Step 3: Controlled Base Addition (Critical Step) Prepare a solution of DBU (10 mol%) in 100 mL MTBE. Begin simultaneous, slow addition of the propanal and DBU solutions over 3 hours. Monitor the internal thermocouple to ensure the temperature remains <15°C.

Step 4: Reaction Monitoring Stir for an additional 2 hours at 15°C. Verify completion via HPLC by monitoring the disappearance of the 4-pyridinecarboxaldehyde peak.

Step 5: Self-Validating Acid Quench & Extraction Add 500 mL of 1M HCl to the reactor. Stir vigorously for 15 minutes. Separate the layers. Validation Check: The aqueous layer must contain the protonated product. Discard the MTBE layer containing homocoupled byproducts and unreacted catalyst fragments.

Step 6: Basification Cool the aqueous layer to 5°C. Slowly add saturated NaHCO₃ until the pH reaches 8.5, neutralizing the pyridine ring.

Step 7: Product Recovery Extract the aqueous layer with Dichloromethane (3 x 300 mL). Combine the DCM layers, dry over Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

Step 8: Crystallization Dissolve the crude residue in a minimum amount of warm Ethyl Acetate. Slowly add Heptane until the solution becomes cloudy. Cool to 4°C overnight to afford 1-hydroxy-1-(4-pyridyl)butan-2-one as highly pure crystalline solids.

References[1] 1-Hydroxy-1-(4-pyridyl)butan-2-one - Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEzBWSykX8p5hN_xWUj6qrrBwAbgW40tEvzKjYXRGDx3Snt2gXNT2LkZa6JGLX6n0PmKH_RsUdaxx2Wan9OddsHOK-6y-QGZzH9N44nvGz1gVCiPWxsKq7MhP1hONhodIBtTRa-VA==[4] Tunable Thiazolium Carbenes for Enantioselective Radical Three-Component Dicarbofunctionalizations - Infoscience.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkLEfnCmR7lqrgIJCXfloOkfxSeretJ4nReiASTYXAFGuEqM0wY3V6dYDmZC2tPx_aCxgoTOlyX21uuQD9UPmSiaVLi1RR7Hurpy1JOSeg0x584bzXMd5qTJm7QLPUDXKQ0CGjnK6xgD2feVjSMONVtoFZPu9dL3SqPYRmvts9oEnW6_v7sRfofPXMDTAGtmAIryhcUwBSHQ5lcnR7zA==[3] Organocatalytic Name Reactions Enabled by NHCs - MDPI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0QzEZgK32DItq8Gd_dvKOJN_5qCJTkgCgcih940PoXLQXLvN1x48d3Azp8jQDxyUC_nZOpYQifZ_nH_JoqZlGxTel9KqIofCniy5KNS-WUaln0i6XfTuJ8TsXdn_9X0hFwWKv[2] Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes - PMC - NIH.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQED7PZTAj18WmI6OKfqto0iSdi9nSJ7KHK_oCXkcTEtNuQmSb4M3hqnYfLO4hf3Hua8eY4G-Lr4Fxw6w2_aEJQ1ZBD5uUaZkLJpIRbtpRSGYuy32p85uvF9NYZcwAhWr2jeOjBP8Ug9GPz3USA=

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organocatalytic Name Reactions Enabled by NHCs [mdpi.com]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]

Technical Support Center: Minimizing Side Reactions During 1-Hydroxy-1-(4-pyridyl)butan-2-one Derivatization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the analytical challenges of quantifying 1-Hydroxy-1-(4-pyridyl)butan-2-one. This molecule is a highly critical surrogate biomarker used to monitor tobacco exposure and the bioactivation of carcinogenic nitrosamines (such as NNK and NNN) into DNA adducts .

Achieving high chemo- and regioselectivity during its derivatization for GC-MS or LC-MS/MS is a significant challenge due to its multiple reactive sites . The structural motif—an α -hydroxy ketone coupled with a basic pyridine ring—makes it highly susceptible to side reactions. This guide provides a field-proven, self-validating protocol and troubleshooting logic to eliminate epimerization, oxidation, and N-substitution artifacts.

Part 1: The Dual-Stage Derivatization Protocol (A Self-Validating System)

To successfully derivatize this molecule without inducing degradation, we must address the reactive sites sequentially.

The Causality of the Experimental Design: α -Hydroxy ketones are notoriously unstable under basic or high-temperature conditions because they easily tautomerize into enediol intermediates, which are rapidly oxidized into 1,2-diketones [[1]]([Link]). Furthermore, the nitrogen atom on the 4-pyridyl ring is a strong nucleophile. If aggressive acylating agents or excessive silylation catalysts are used, the pyridine ring will intercept the reagent, forming unstable N-acylpyridinium or N-silylpyridinium salts .

By executing a Dual-Stage Protocol , the system becomes self-validating:

• Oximation First: We first lock the C2 ketone into a methoxime. This inherently validates the stability of the molecule by permanently blocking the enediol tautomerization pathway, rendering the molecule immune to oxidation .

Step-by-Step Methodology

• Sample Preparation: Transfer the extracted sample to a micro-reaction vial and evaporate completely to dryness under a gentle stream of ultra-pure nitrogen. Note: Trace moisture will violently quench silylation reagents.

• Ketone Protection (Methoximation):

  • Add 50 µL of Methoxyamine hydrochloride solution (20 mg/mL in anhydrous pyridine).

  • Cap tightly and incubate in a heating block at 60°C for 45 minutes.

• Hydroxyl Derivatization (Silylation):

  • Remove the vial from the heat and allow it to cool for 2 minutes.

  • Add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) containing exactly 1% TMCS (Trimethylchlorosilane) .

  • Vortex gently, then incubate at 70°C for 30 minutes.

• Analysis: Cool to room temperature, transfer to a GC/LC micro-insert, and analyze immediately.

Optimal dual-stage derivatization pathway vs. common side reactions.

Part 2: Troubleshooting FAQs

Q1: Why am I seeing a mass shift corresponding to a diketone [M-2] instead of my target derivative? A: This is the classic signature of α -hydroxy ketone oxidation . The secondary alcohol adjacent to the ketone tautomerizes into an enediol intermediate, which rapidly oxidizes to 1-(4-pyridyl)butane-1,2-dione. Resolution: Your methoximation step is incomplete. Ensure your methoxyamine reagent is fresh and fully dissolved in anhydrous pyridine. Increase the Step 1 incubation time to 60 minutes to ensure the ketone is fully locked before introducing the silylating agent.

Q2: I am observing unexpected high-mass adducts, severe peak tailing, and poor reproducibility. Could the pyridine ring be reacting? A: Yes. The lone pair on the 4-pyridyl nitrogen is highly nucleophilic. If you are using aggressive acylating agents (e.g., TFAA, HFBA) or an excess of silylation catalyst (>5% TMCS), the pyridine ring will undergo site-selective N-acylation or N-silylation . This forms unstable pyridinium intermediates that degrade in the GC inlet or LC source. Resolution: Abandon acylating agents for this analyte. Stick strictly to MSTFA with a maximum of 1% TMCS. The steric bulk of the TMS group and the controlled catalyst concentration will heavily favor O-silylation over N-silylation.

Q3: My chromatogram consistently shows two closely eluting peaks with identical mass spectra. Is my sample degrading? A: No, your sample is perfectly intact. The oximation of the asymmetrical C2 ketone produces syn (E) and anti (Z) geometric isomers . Because these isomers have slightly different physical properties, they resolve into two distinct peaks on most chromatographic columns. Resolution: This is a normal and expected outcome of methoximation. For accurate quantification, integrate the area under both peaks and sum them.

Q4: The hydroxyl silylation is incomplete, yielding a mixture of mono- and underivatized products. How can I drive the reaction to completion? A: The hydroxyl group at the C1 position is sterically hindered by both the adjacent methoxime group and the bulky 4-pyridyl ring. Resolution: Do not increase the TMCS concentration, as this risks pyridine N-silylation. Instead, ensure strictly anhydrous conditions (store your pyridine over molecular sieves) and extend the Step 2 incubation at 70°C to 45–60 minutes.

Logical troubleshooting workflow for derivatization artifacts.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between reagent selection and the quantitative yield of the target derivative, highlighting the severe risks of single-step approaches.

Derivatization Strategy	Target Functional Groups	Pyridine N-Substitution Risk	Oxidation/Epimerization Risk	Analytical Yield (%)
Direct Acylation (TFAA, 60°C)	OH and C=O	High (Forms N-acylpyridinium)	Moderate	< 30%
Direct Silylation (BSTFA + 10% TMCS)	OH and C=O	Moderate to High	High (Enolization occurs)	40 - 50%
Dual-Stage (Methoximation + MSTFA/1% TMCS)	C=O (Step 1), OH (Step 2)	Low (< 1%)	Eliminated	> 95%

References

• IBS Publications Repository. "Site-Selective C–H Acylation of Pyridinium Derivatives by Photoredox Catalysis". Institute for Basic Science. URL: [Link] [[2]]([Link])

• ResearchGate. "New Oxidative Pathways for the Synthesis of α-Hydroxy Ketones". ResearchGate Publications. URL:[Link]

• ResearchGate. "Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement". ResearchGate Publications. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pr.ibs.re.kr [pr.ibs.re.kr]

Reference Data & Comparative Studies

HPLC method validation for testing 1-Hydroxy-1-(4-pyridyl)butan-2-one purity

Title: HPLC Method Validation for 1-Hydroxy-1-(4-pyridyl)butan-2-one Purity: A Comparative Technical Guide

Executive Summary

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a highly polar, basic organic compound (C9H11NO2) that serves as a critical surrogate biomarker in toxicology and cancer research. Due to its close structural relationship to 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), it is utilized as an analytical standard to monitor the bioactivation of tobacco-specific nitrosamines (NNK and NNN) into carcinogenic DNA and protein adducts[1]. Because this compound is used in high-precision UHPLC-MS/MS assays, establishing and validating its absolute purity is a strict prerequisite.

However, analyzing pyridine derivatives via High-Performance Liquid Chromatography (HPLC) presents severe methodological challenges. This guide compares stationary phase alternatives, details a self-validating experimental protocol, and outlines a validation framework grounded in the newly revised ICH Q2(R2) guidelines[2][3].

The Analytical Challenge & Causality

The pyridine ring is hydrophilic and basic. To retain highly polar compounds like 1-Hydroxy-1-(4-pyridyl)butan-2-one, analysts typically use highly aqueous mobile phases (often <5% organic modifier). On standard C18 columns, this causes "ligand folding" or "phase collapse" (the matting of hydrophobic alkyl chains), which drastically reduces the accessible surface area, leading to irreproducible retention times and poor peak shapes[4].

Furthermore, at a neutral pH, the basic nitrogen of the pyridine ring interacts strongly with ionized residual silanols on the silica backbone via electrostatic attraction, causing irreversible binding and severe peak tailing[5][6]. To mitigate this, we must select specialized stationary phases and employ acidic modifiers to protonate the pyridine ring and suppress silanol ionization.

Caption: Causality of peak tailing and mitigation strategies for basic pyridine derivatives.

Comparative Performance: Selecting the Optimal Column

To establish a robust purity assay, we compared three stationary phases under identical highly aqueous gradient conditions (0.1% TFA in Water/Acetonitrile).

• Standard C18 : Suffers from phase collapse in highly aqueous conditions, yielding poor retention[4].

• Aqueous C18 (Polar-Embedded) : Contains a polar functional group near the silica surface, preventing ligand folding and shielding residual silanols.

• Mixed-Mode (RP/Cation-Exchange) : Features both an alkyl chain and a sulfonic acid group, separating pyridines based on both hydrophobicity and controlled ionic interactions[6][7].

Column Type	Stationary Phase Chemistry	Retention Factor (k')	Asymmetry Factor (As)	Theoretical Plates (N)	Suitability for Purity
Standard C18	Octadecylsilane (End-capped)	0.8	2.4	4,500	Poor (Phase collapse, tailing)
AQ-C18	Polar-embedded Octadecylsilane	2.5	1.3	12,000	Acceptable
Mixed-Mode	Alkyl chain + Sulfonic acid	5.2	1.05	18,500	Excellent (Robust retention)

Data Interpretation: The Mixed-Mode column provides superior retention ( k′>5 ) and near-perfect peak symmetry ( As≈1.0 ) for 1-Hydroxy-1-(4-pyridyl)butan-2-one, making it the optimal choice for a validated purity assay[6].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. System Suitability Testing (SST) must pass before sample analysis to ensure the chromatographic system is fit for purpose.

Step 1: Mobile Phase Preparation

• Mobile Phase A : Add 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm).

  • Causality: TFA lowers the pH to ~2.0, fully protonating the pyridine ring and acting as an ion-pairing agent to increase hydrophobicity, while simultaneously suppressing the ionization of residual silanols[5][6].

• Mobile Phase B : Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile.

Step 2: Sample Preparation

• Diluent : 95:5 Water:Acetonitrile.

  • Causality: Matching the sample diluent to the initial mobile phase conditions prevents solvent-mismatch peak distortion (fronting/splitting) upon injection.

• Standard Preparation : Accurately weigh 10.0 mg of 1-Hydroxy-1-(4-pyridyl)butan-2-one reference standard. Dissolve in 10.0 mL of diluent (1.0 mg/mL stock). Sonicate for 5 minutes. Dilute to a working concentration of 0.1 mg/mL.

Step 3: Chromatographic Execution

• Column : Mixed-Mode RP/Cation-Exchange (150 x 4.6 mm, 5 µm)[6].

• Flow Rate : 1.0 mL/min.

• Temperature : 30°C.

  • Causality: Elevated temperature lowers mobile phase viscosity, reducing backpressure and improving mass transfer kinetics for sharper peaks[4].

• Gradient : 5% B to 60% B over 15 minutes.

• Detection : UV at 254 nm.

• Self-Validation (SST) : Inject the 0.1 mg/mL standard six times. The run is only valid if %RSD of peak area ≤ 1.0%, Asymmetry Factor ≤ 1.5, and Theoretical Plates ≥ 10,000.

ICH Q2(R2) Method Validation Framework

Once the method is developed, it must be validated according to the revised ICH Q2(R2) guidelines (adopted Nov 2023, effective June 2024), which emphasize a lifecycle and Quality-by-Design (QbD) approach to ensure the procedure is fit for its intended purpose[2][3][8].

Caption: ICH Q2(R2) Lifecycle Approach to HPLC Method Validation.

• Specificity (Selectivity) : The ability to assess the analyte unequivocally in the presence of impurities[3].

  • Execution: Subject 1-Hydroxy-1-(4-pyridyl)butan-2-one to forced degradation (acid, base, peroxide, heat, and UV light). Analyze using a Diode Array Detector (DAD) to calculate the peak purity angle versus the purity threshold. The primary peak must not co-elute with degradation products.

• Linearity and Range : Demonstrates that the UV response is directly proportional to concentration over a specified interval[2][3].

  • Execution: Prepare 5 concentration levels ranging from 25% to 150% of the target analytical concentration (0.1 mg/mL). Plot area vs. concentration. Acceptance criteria: Correlation coefficient ( R2 ) ≥ 0.999.

• Accuracy : The closeness of agreement between the accepted reference value and the found value[9].

  • Execution: Spike known amounts of the compound into a matrix at 3 levels (50%, 100%, 150%) in triplicate. Calculate percent recovery. Acceptance criteria: 98.0% – 102.0%.

• Precision (Repeatability & Intermediate Precision) :

  • Execution: For repeatability, perform 6 replicate injections of the 100% standard. For intermediate precision, repeat the analysis on a different day, by a different analyst, using a different HPLC system. Acceptance criteria: %RSD ≤ 2.0%.

• Robustness :

  • Execution: Deliberately vary critical method parameters (e.g., flow rate ± 0.1 mL/min, column temperature ± 5°C, mobile phase pH ± 0.2). The system suitability criteria must still be met, proving the method's reliability in routine use.

References

• Title: validation of analytical procedures q2(r2) - ICH Source: ich.org URL: [Link]

• Title: ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: qbdgroup.com URL: [Link]

• Title: ICH Q2(R2) Guide: Analytical Method Validation Explained Source: intuitionlabs.ai URL: [Link]

• Title: VALIDATION OF ANALYTICAL PROCEDURES Training Module 3: Practical Applications of ICH Q2(R2) Part A Source: ich.org URL: [Link]

• Title: HPLC Methods for analysis of Pyridine Source: helixchrom.com URL: [Link]

• Title: Pyridine HPLC Analysis Source: sielc.com URL: [Link]

• Title: THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES Source: hplc.eu URL: [Link]

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
• 2. database.ich.org [database.ich.org]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. hplc.eu [hplc.eu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyridine | SIELC Technologies [sielc.com]
• 7. helixchrom.com [helixchrom.com]
• 8. qbdgroup.com [qbdgroup.com]
• 9. database.ich.org [database.ich.org]

A Comparative Guide to the Reactivity of 1-Hydroxy-1-(4-pyridyl)butan-2-one and 1-hydroxy-1-(3-pyridyl)butan-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and drug development, pyridyl ketones and their derivatives represent a class of compounds with significant therapeutic potential. Their ability to act as intermediates in the synthesis of complex heterocyclic systems and as metal-chelating agents has made them valuable scaffolds in the design of novel therapeutic agents.[1] Among these, α-hydroxy ketones, or acyloins, bearing a pyridyl moiety are of particular interest due to their bifunctional nature, which allows for a diverse range of chemical transformations.

This guide provides an in-depth technical comparison of the reactivity of two isomeric pyridyl acyloins: 1-hydroxy-1-(4-pyridyl)butan-2-one and 1-hydroxy-1-(3-pyridyl)butan-2-one. The position of the nitrogen atom in the pyridine ring fundamentally dictates the electronic properties of these molecules, leading to nuanced but significant differences in their chemical behavior. Understanding these differences is paramount for researchers in optimizing synthetic routes and designing new molecules with desired pharmacological profiles.

While both isomers are structurally similar, the electronic influence of the pyridine nitrogen at the 4-position (para) versus the 3-position (meta) results in distinct reactivity at the adjacent hydroxyl and carbonyl groups. This guide will explore these differences through the lens of electronic effects, supported by established principles of organic chemistry, and will provide representative experimental protocols to illustrate these concepts.

Molecular Structure and Electronic Effects: A Comparative Overview

The key to understanding the differential reactivity of 1-hydroxy-1-(4-pyridyl)butan-2-one and 1-hydroxy-1-(3-pyridyl)butan-2-one lies in the electronic influence of the pyridine nitrogen on the side chain.

1-Hydroxy-1-(4-pyridyl)butan-2-one: In this isomer, the butan-2-one side chain is at the 4-position of the pyridine ring. The nitrogen atom exerts a strong electron-withdrawing effect through both induction and resonance (a -I and -M effect). This effect is most pronounced at the ortho and para positions. Consequently, the carbon atom of the pyridine ring attached to the side chain is significantly electron-deficient. This electron deficiency is relayed to the benzylic carbon bearing the hydroxyl group, influencing the reactivity of both the hydroxyl and the adjacent carbonyl group.

1-hydroxy-1-(3-pyridyl)butan-2-one: In the 3-pyridyl isomer, the side chain is at a meta position relative to the nitrogen atom. While the nitrogen still exerts an electron-withdrawing inductive effect (-I), the resonance effect (-M) at the meta position is not operative. As a result, the electron-withdrawing influence on the side chain is less pronounced compared to the 4-pyridyl isomer.

This fundamental electronic difference is expected to manifest in several key aspects of their reactivity, including the acidity of the hydroxyl proton, the electrophilicity of the carbonyl carbon, and the stability of reaction intermediates.

Comparative Reactivity Analysis

The differing electronic landscapes of the two isomers are predicted to lead to observable differences in their reactivity in key chemical transformations.

Oxidation of the Hydroxyl Group

The oxidation of the secondary alcohol in these acyloins to the corresponding α-diketone is a common transformation. The rate of this reaction is often influenced by the electron density at the alcohol carbon.

• 1-Hydroxy-1-(4-pyridyl)butan-2-one: The strong electron-withdrawing nature of the 4-pyridyl group is expected to make the hydroxyl proton more acidic and the carbinol carbon more electron-deficient. This could potentially facilitate oxidation, depending on the mechanism of the chosen oxidant. For oxidants that proceed via a hydride abstraction mechanism, the increased partial positive charge on the carbinol carbon might slightly hinder the reaction. However, for mechanisms involving deprotonation of the alcohol, the increased acidity could lead to a faster reaction.

• 1-hydroxy-1-(3-pyridyl)butan-2-one: With a less pronounced electron-withdrawing effect from the 3-pyridyl group, the hydroxyl group is expected to be slightly less acidic and the carbinol carbon less electron-deficient compared to the 4-pyridyl isomer.

Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

This protocol describes a general procedure for the oxidation of a secondary alcohol to a ketone using PCC, a mild oxidizing agent.[2]

• To a stirred solution of the pyridyl acyloin (1.0 mmol) in dichloromethane (10 mL) at room temperature, add pyridinium chlorochromate (PCC) (1.5 mmol).

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude α-diketone.

• Purify the crude product by column chromatography on silica gel.

Isomer	Expected Relative Reactivity	Rationale
1-Hydroxy-1-(4-pyridyl)butan-2-one	Potentially faster	Increased acidity of the hydroxyl proton may facilitate the initial steps of oxidation.
1-hydroxy-1-(3-pyridyl)butan-2-one	Potentially slower	Lower acidity of the hydroxyl proton compared to the 4-pyridyl isomer.

Reduction of the Carbonyl Group

The reduction of the ketone to a diol can be achieved using various reducing agents, such as sodium borohydride (NaBH₄). The reactivity of the carbonyl group is directly related to its electrophilicity.

• 1-Hydroxy-1-(4-pyridyl)butan-2-one: The strong electron-withdrawing effect of the 4-pyridyl group is expected to increase the partial positive charge on the carbonyl carbon, making it more electrophilic and thus more susceptible to nucleophilic attack by a hydride reagent.

• 1-hydroxy-1-(3-pyridyl)butan-2-one: The carbonyl carbon in this isomer is expected to be less electrophilic than in the 4-pyridyl counterpart due to the weaker electron-withdrawing effect of the 3-pyridyl group.

Experimental Protocol: Reduction with Sodium Borohydride

This protocol provides a general method for the reduction of a ketone to a secondary alcohol.

• Dissolve the pyridyl acyloin (1.0 mmol) in methanol (10 mL) and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 mmol) portion-wise to the stirred solution.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature for an additional hour.

• Quench the reaction by the slow addition of water (5 mL).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diol.

• Purify the product by column chromatography on silica gel.

Isomer	Expected Relative Reactivity	Rationale
1-Hydroxy-1-(4-pyridyl)butan-2-one	Faster	Increased electrophilicity of the carbonyl carbon.
1-hydroxy-1-(3-pyridyl)butan-2-one	Slower	Lower electrophilicity of the carbonyl carbon.

Esterification of the Hydroxyl Group

The esterification of the hydroxyl group, for example, through reaction with an acid chloride or anhydride, is a nucleophilic acyl substitution reaction where the alcohol acts as the nucleophile. The nucleophilicity of the hydroxyl group is influenced by the electron density on the oxygen atom.

• 1-Hydroxy-1-(4-pyridyl)butan-2-one: The electron-withdrawing 4-pyridyl group will decrease the electron density on the hydroxyl oxygen, thereby reducing its nucleophilicity. This is expected to lead to a slower rate of esterification.

• 1-hydroxy-1-(3-pyridyl)butan-2-one: The hydroxyl group in this isomer is expected to be more nucleophilic due to the less potent electron-withdrawing effect of the 3-pyridyl group, likely resulting in a faster esterification reaction.

Experimental Protocol: Esterification with Acetic Anhydride

This protocol outlines a general procedure for the acetylation of an alcohol.[3]

• To a solution of the pyridyl acyloin (1.0 mmol) in dichloromethane (10 mL), add pyridine (1.2 mmol) and acetic anhydride (1.2 mmol) at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water (10 mL), saturated aqueous sodium bicarbonate solution (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ester by column chromatography on silica gel.

Isomer	Expected Relative Reactivity	Rationale
1-Hydroxy-1-(4-pyridyl)butan-2-one	Slower	Decreased nucleophilicity of the hydroxyl group.
1-hydroxy-1-(3-pyridyl)butan-2-one	Faster	Higher nucleophilicity of the hydroxyl group.

Implications in Drug Development

The differences in reactivity between these two isomers have significant implications for their use in drug development.

• Synthetic Strategy: The choice of isomer can influence the selection of reaction conditions and protecting group strategies. For instance, the greater electrophilicity of the carbonyl group in the 4-pyridyl isomer might necessitate milder reducing agents or protective measures for this group if another part of the molecule is to be modified. Conversely, the more nucleophilic hydroxyl group of the 3-pyridyl isomer could be advantageous for rapid ester or ether formation.

• Metabolic Stability: The electronic differences can also affect the metabolic stability of drugs derived from these scaffolds. The more electron-deficient nature of the 4-pyridyl isomer's side chain could influence its susceptibility to enzymatic oxidation or reduction.

• Pharmacological Activity: The position of the pyridine nitrogen can impact the pKa of the molecule and its ability to form hydrogen bonds with biological targets. These factors are critical for receptor binding and overall pharmacological activity. For example, 4-hydroxy-1-(3-pyridyl)-1-butanone (HPB) is a known metabolite of tobacco-specific nitrosamines and serves as a biomarker for tobacco exposure.[4][5][6] The specific isomeric form is crucial for its recognition and quantification in biological systems.

Conclusion

While 1-hydroxy-1-(4-pyridyl)butan-2-one and 1-hydroxy-1-(3-pyridyl)butan-2-one are structurally very similar, the positional isomerism of the pyridine nitrogen leads to distinct electronic properties that are predicted to govern their chemical reactivity. The 4-pyridyl isomer, with its stronger electron-withdrawing character, is expected to exhibit a more electrophilic carbonyl group and a less nucleophilic hydroxyl group compared to the 3-pyridyl isomer.

These predicted differences, rooted in fundamental principles of organic chemistry, provide a framework for researchers to make informed decisions in the design and execution of synthetic pathways utilizing these valuable building blocks. Further experimental studies providing quantitative kinetic and thermodynamic data would be invaluable in solidifying these predictions and further enabling the rational design of novel therapeutics.

References

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• PubMed. Regioselective reactions of 3,4-pyridynes enabled by the aryne distortion model. Available from: [Link]

• ACS Publications. Analysis of 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB)-Releasing DNA Adducts in Human Exfoliated Oral Mucosa Cells by Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry. Available from: [Link]

• PubMed. 4-Hydroxy-1-(3-pyridyl)-1-butanone-releasing DNA adducts in lung, lower esophagus and cardia of sudden death victims. Available from: [Link]

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A Comparative Guide to the Potential Catalytic Efficiency of 1-Hydroxy-1-(4-pyridyl)butan-2-one Derivatives in Asymmetric Synthesis

This guide provides a comprehensive analysis of the potential catalytic efficiency of 1-Hydroxy-1-(4-pyridyl)butan-2-one and its derivatives. While direct experimental data on the catalytic application of this specific class of molecules is not yet prevalent in the published literature, their structural motifs—a chiral secondary alcohol, a ketone, and a pyridyl nitrogen—are hallmarks of successful organocatalysts. This document, therefore, offers a forward-looking perspective, grounded in established catalytic principles and data from structurally analogous systems, to predict and guide future research into their catalytic capabilities.

Introduction: The Promise of Pyridyl-Substituted α-Hydroxy Ketones in Organocatalysis

The quest for novel, efficient, and stereoselective organocatalysts is a cornerstone of modern synthetic chemistry. The molecule 1-Hydroxy-1-(4-pyridyl)butan-2-one presents a compelling scaffold for catalytic design. It possesses a stereogenic center, a Lewis basic pyridine nitrogen capable of activating electrophiles or acting as a proton shuttle, and a hydroxyl group that can engage in hydrogen bonding to orient substrates and stabilize transition states. These features suggest a strong potential for these compounds to catalyze a range of asymmetric transformations, most notably carbon-carbon bond-forming reactions such as the Aldol and Michael additions. This guide will explore these potential applications, drawing on mechanistic insights and comparative data from related catalyst systems.

Potential Catalytic Manifolds: Aldol and Michael Reactions

The bifunctional nature of 1-Hydroxy-1-(4-pyridyl)butan-2-one derivatives makes them prime candidates for catalyzing reactions that benefit from both Lewis base and Brønsted acid/base interactions.

The Asymmetric Aldol Reaction: A Plausible Catalytic Cycle

The Aldol reaction is a powerful tool for the construction of β-hydroxy carbonyl compounds.[1] In an organocatalytic manifold, a catalyst bearing a secondary amine can react with a ketone to form a nucleophilic enamine intermediate. We hypothesize that a derivative of 1-Hydroxy-1-(4-pyridyl)butan-2-one, wherein the hydroxyl group is converted to a primary or secondary amine, could effectively catalyze this transformation. The pyridyl nitrogen could then act as a general base to deprotonate the α-carbon of a ketone, facilitating enolate formation, while the hydroxyl group could stabilize the transition state through hydrogen bonding.

Caption: Proposed catalytic cycle for an Aldol reaction catalyzed by a 1-Hydroxy-1-(4-pyridyl)butan-2-one derivative.

The Asymmetric Michael Addition: A Bifunctional Activation Model

The Michael addition, or conjugate addition, is fundamental for the formation of 1,5-dicarbonyl compounds and related structures.[2] A bifunctional organocatalyst can activate both the nucleophile and the electrophile. In this context, the pyridyl nitrogen of a 1-Hydroxy-1-(4-pyridyl)butan-2-one derivative could act as a Lewis base to activate an α,β-unsaturated carbonyl compound (the Michael acceptor), while the hydroxyl group could activate the Michael donor through hydrogen bonding.

Caption: Proposed bifunctional activation in a Michael addition catalyzed by a 1-Hydroxy-1-(4-pyridyl)butan-2-one derivative.

Comparative Analysis of Structurally Related Catalysts

To project the potential catalytic efficiency of 1-Hydroxy-1-(4-pyridyl)butan-2-one derivatives, we can analyze the performance of existing organocatalysts that feature either a pyridyl moiety or an α-hydroxy ketone scaffold.

Catalyst Type	Reaction	Substrate Scope	Yield (%)	ee (%)	Reference
Proline-aminopyridine conjugate	Aldol Reaction	Ketones and α-keto acids	High	up to 98	[3][4]
Cinchona-derived squaramides	Michael Addition	Pyrazolin-5-ones and 2-enoylpyridines	up to 88	up to 96	[1]
(R,R)-DPEN derivative	Michael Addition	Aromatic ketones and trans-β-nitroalkenes	up to 96	up to 98	[5]
Quinine-derived thiourea	Friedel-Crafts Alkylation	Naphthols and arylglyoxal hydrates	up to 97	up to 99	[6]

Analysis and Projections:

The data from these structurally related catalysts provide valuable insights. Proline-aminopyridine conjugates demonstrate that the combination of a secondary amine and a pyridine ring is highly effective for asymmetric aldol reactions, achieving excellent yields and enantioselectivities.[3][4] This suggests that aminating 1-Hydroxy-1-(4-pyridyl)butan-2-one could yield a potent aldol catalyst.

Similarly, the high performance of Cinchona-derived squaramides and DPEN derivatives in Michael additions underscores the power of bifunctional catalysts that can organize both the nucleophile and the electrophile.[1][5] The hydroxyl group and the pyridyl nitrogen in our target molecule could mimic this bifunctionality. The efficiency of these catalysts is often dependent on the steric and electronic properties of substituents. Therefore, it is reasonable to predict that derivatives of 1-Hydroxy-1-(4-pyridyl)butan-2-one with varying substituents on the pyridine ring or the butanone backbone could offer tunable catalytic activity and selectivity. For instance, electron-withdrawing groups on the pyridine ring would increase its Lewis acidity, potentially enhancing the activation of the Michael acceptor.

Experimental Protocols

While protocols for the catalytic use of 1-Hydroxy-1-(4-pyridyl)butan-2-one derivatives are not yet established, the following sections provide a representative synthesis of the parent compound and general procedures for the types of reactions it is predicted to catalyze.

Synthesis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

This procedure is based on a standard aldol condensation approach.

Materials:

• 4-Pyridinecarboxaldehyde

• Hydroxyacetone

• L-Proline (as catalyst)

• Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 4-pyridinecarboxaldehyde (1.0 eq) in DMF, add hydroxyacetone (1.5 eq).

• Add L-proline (0.2 eq) to the mixture.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-Hydroxy-1-(4-pyridyl)butan-2-one.

General Protocol for a Catalytic Asymmetric Aldol Reaction

This protocol is a general guideline for evaluating the catalytic activity of a potential organocatalyst in an aldol reaction.

Materials:

• Aldehyde (1.0 eq)

• Ketone (5.0 eq)

• Potential Catalyst (e.g., a derivative of 1-Hydroxy-1-(4-pyridyl)butan-2-one) (0.1 eq)

• Solvent (e.g., Chloroform or Toluene)

• Deuterated chloroform (for NMR analysis)

Procedure:

• To a solution of the aldehyde in the chosen solvent, add the ketone.

• Add the organocatalyst to the reaction mixture.

• Stir at the desired temperature (e.g., room temperature or 0 °C) and monitor the reaction progress by TLC or ¹H NMR.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash chromatography to isolate the aldol product.

• Determine the yield and enantiomeric excess (by chiral HPLC) of the product.

Conclusion and Future Outlook

While direct experimental validation is pending, the structural characteristics of 1-Hydroxy-1-(4-pyridyl)butan-2-one and its derivatives present a compelling case for their potential as a novel class of bifunctional organocatalysts. The combination of a chiral hydroxyl group and a Lewis basic pyridine ring offers a platform for the stereoselective catalysis of important C-C bond-forming reactions. The comparative analysis with structurally related catalysts suggests that high levels of efficiency and enantioselectivity could be achievable.

Future research should focus on the synthesis of a library of these derivatives with systematic variations in their structure. Subsequent screening of their catalytic activity in benchmark reactions like the aldol and Michael additions will be crucial to experimentally validate the hypotheses presented in this guide. Such studies will not only unveil the true catalytic potential of this promising molecular scaffold but also contribute to the broader field of organocatalysis by expanding the toolkit of available catalysts.

References

• Xu, X. Y., Tang, Z., & Wang, Y. Z. (2007). Asymmetric organocatalytic direct aldol reactions of ketones with alpha-keto acids and their application to the synthesis of 2-hydroxy-gamma-butyrolactones. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). US9598366B2 - Process and catalyst for the production of pyridine and alkyl derivatives thereof.

• Aggarwal, V. K., & Smith, C. (2003). Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystallization-Enabled Diastereoconvergency. PMC. Retrieved from [Link]

• Google Patents. (n.d.). JPS60184038A - Production of 1-hydroxy-2-one compound.

• Organic Letters. (2016). Organocatalytic Enantioselective Synthesis of α-Hydroxyketones through a Friedel–Crafts Reaction of Naphthols and Activated Phenols with Aryl- and Alkylglyoxal Hydrates. ACS Publications. Retrieved from [Link]

• MacMillan, D. W. C. (2002). The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. Journal of the American Chemical Society.
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• Hosseini-Dastjerdi, F., Zandieh, H., Yari, A., & Karimian, K. (2018). Synthesis of (R)-4-hydroxy-4-phenylbutan-2-one with solvent-free N-PEG-(L)-prolinamide. ResearchGate. Retrieved from [Link]

• Organic Letters. (2023). Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds. ACS Publications. Retrieved from [Link]

• McPherson, P. A. C., McKenna, N., & Johnston, B. M. (2024). Physicochemical Properties of 4-(4-Hydroxyphenyl)-butan-2-one (“Raspberry Ketone”) Evaluated Using a Computational Chemistry Approach. PMC. Retrieved from [Link]

• Ren, X., & Lu, Z. (2021). Cobalt-Catalyzed Asymmetric 1,4-Hydroboration of Enones with HBpin. Organic Letters.

• MDPI. (2020). Organocatalytic Asymmetric Michael Addition of Ketones to α, β-Unsaturated Nitro Compounds. MDPI. Retrieved from [Link]

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• McPherson, P. A. C., McKenna, N., & Johnston, B. M. (2024). Physicochemical Properties of 4-(4-Hydroxyphenyl)-butan-2-one (“Raspberry Ketone”) Evaluated Using a Computational Chemistry Approach. PubMed. Retrieved from [Link]

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• Tanner, A., et al. (2022).

• MDPI. (2025). Synthesis of Thermal-Stable Aviation Fuel Additives with 4-Hydroxy-2-butanone and Cycloketones. MDPI. Retrieved from [Link]

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• Mandal, S., et al. (2018). Synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one using p-Nitro Benzaldehyde and Acetone in Aqueous Micellar Media using L-Proline. Semantic Scholar. Retrieved from [Link]

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A Comparative Guide to the Analytical Reference Standards of 1-Hydroxy-1-(4-pyridyl)butan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of analytical reference standards for 1-Hydroxy-1-(4-pyridyl)butan-2-one. Moving beyond a simple listing of specifications, this document delves into the causality behind experimental choices for characterization, validation, and application, ensuring a robust and reliable analytical framework.

Introduction: The Analytical Imperative for 1-Hydroxy-1-(4-pyridyl)butan-2-one

1-Hydroxy-1-(4-pyridyl)butan-2-one (MW: 165.19 g/mol , Formula: C₉H₁₁NO₂) is an organic compound of significant interest, particularly due to its structural similarity to key biomarkers of tobacco-specific nitrosamines.[1] Specifically, it is an isomer of 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), a well-established biomarker for monitoring exposure to carcinogenic nitrosamines like NNK and NNN.[1] The accurate quantification of such compounds in biological matrices is paramount for toxicology studies, cancer research, and understanding the metabolic activation of carcinogens.

Achieving accurate and reproducible analytical results is impossible without a well-characterized, high-purity reference standard. A reference standard serves as the benchmark against which all measurements are made, ensuring data integrity for applications ranging from method validation to the calibration of analytical instruments.[2][3][4] The quality of this standard directly impacts the validity of quantitative and qualitative analyses.[2]

The Reference Standard: Primary vs. Secondary and Commercial vs. In-House

An analytical reference standard can be classified as either primary or secondary. A primary standard is a substance of high purity that is widely acknowledged to have the appropriate qualities within a specified context, and its value is accepted without requiring comparison to another chemical substance.[5] A secondary standard , or working standard, is characterized by comparison to a primary reference standard.[5]

For a compound like 1-Hydroxy-1-(4-pyridyl)butan-2-one, researchers face a choice: sourcing a commercially available standard or undertaking a custom synthesis and in-house qualification.

• Commercial Standards: These are often supplied with a Certificate of Analysis (CoA) detailing identity, purity, and storage conditions. They offer convenience and traceability, especially if sourced from accredited suppliers.

• In-House Preparation: If a commercial standard is unavailable or prohibitively expensive, in-house synthesis and qualification become necessary.[2] This process demands a rigorous characterization workflow to establish the material's identity, purity, and stability to a level that is fit for its intended purpose.

The following diagram illustrates the comprehensive workflow required to qualify a newly synthesized or sourced batch of 1-Hydroxy-1-(4-pyridyl)butan-2-one as a reference standard.

Caption: Workflow for qualifying a 1-Hydroxy-1-(4-pyridyl)butan-2-one reference standard.

Core Analytical Techniques for Characterization and Comparison

A multi-technique approach is essential for the unambiguous characterization of a reference standard.[2][6] Each technique provides orthogonal data, building a complete profile of the compound's identity and purity.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the workhorse for purity analysis of non-volatile organic compounds due to its high resolution and sensitivity.[6][7][8] A stability-indicating reversed-phase HPLC (RP-HPLC) method is ideal for separating the main compound from potential impurities, including starting materials, by-products, and degradation products.

Rationale for Method Design:

• Column: A C18 stationary phase is selected for its versatility in retaining moderately polar, aromatic compounds like 1-Hydroxy-1-(4-pyridyl)butan-2-one.

• Mobile Phase: A gradient of a weak acid (e.g., formic or acetic acid) in water and an organic modifier (acetonitrile or methanol) is employed. The acid suppresses the ionization of the pyridine nitrogen, leading to better peak shape, while the gradient elution ensures that impurities with a wide range of polarities are eluted and resolved.

• Detector: A Photodiode Array (PDA) detector is crucial. It not only quantifies the peaks but also provides UV spectra, which can be used for peak purity analysis and to tentatively identify impurities by comparing their spectra to that of the main peak.

Detailed Experimental Protocol: Proposed RP-HPLC Method

• Instrumentation and Conditions:

  • HPLC System: A standard system with a quaternary pump, autosampler, column oven, and PDA detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: PDA scan from 200-400 nm, with quantification at the λmax of the analyte (approx. 260 nm).

  • Injection Volume: 10 µL.

• Sample and Standard Preparation:

  • Diluent: Mobile Phase A / Mobile Phase B (50:50 v/v).

  • Standard Concentration: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of ~0.5 mg/mL.

  • Sample Preparation: Prepare the sample to be tested at the same nominal concentration.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter prior to injection.

• Data Analysis:

  • Purity Calculation: Determine purity by the area percent method, where the area of the main peak is expressed as a percentage of the total area of all integrated peaks.

  • System Suitability: Before analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤2.0%. Tailing factor and theoretical plates should also meet pre-defined criteria as per USP guidelines.[9]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is an excellent orthogonal technique to HPLC, particularly for identifying and quantifying volatile or semi-volatile impurities that may not be well-retained or resolved by LC.[10][11] It is also highly sensitive for assessing residual solvents from the synthesis process.

Rationale for Method Design:

• Derivatization: The hydroxyl group in 1-Hydroxy-1-(4-pyridyl)butan-2-one can make it less volatile and prone to tailing on some GC columns. While direct injection is possible, derivatization (e.g., silylation with BSTFA) can improve peak shape and thermal stability. However, for a purity screen, a direct injection on a polar column is often attempted first.

• Column: A mid-polarity column (e.g., a 5% phenyl-methylpolysiloxane) provides good general-purpose separation for a wide range of potential impurities.

• Detection: Mass spectrometry provides both quantitative data (from the total ion chromatogram, TIC) and structural information (from the mass spectrum of each peak), which is invaluable for identifying unknown impurities.[11]

Detailed Experimental Protocol: Proposed GC-MS Method

• Instrumentation and Conditions:

  • GC-MS System: A standard GC coupled to a mass spectrometer (e.g., a single quadrupole).

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 20:1 ratio).

  • Oven Program: Initial temp 60 °C, hold for 2 min. Ramp at 15 °C/min to 280 °C, hold for 5 min.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-450 m/z.

• Sample Preparation:

  • Solvent: Dichloromethane or Ethyl Acetate.

  • Concentration: Prepare a ~1 mg/mL solution of the standard.

• Data Analysis:

  • Identify the main peak corresponding to 1-Hydroxy-1-(4-pyridyl)butan-2-one.

  • Integrate all other peaks in the chromatogram and identify them via library search (e.g., NIST library) where possible.

  • Calculate purity based on area percent, similar to the HPLC method.

Spectroscopic Confirmation of Identity

While chromatographic methods establish purity, spectroscopic techniques confirm the molecular structure.[6]

• Nuclear Magnetic Resonance (¹H and ¹³C NMR): NMR is the gold standard for structural elucidation.[6] The ¹H NMR spectrum provides information on the number and types of protons and their connectivity, while ¹³C NMR shows the different carbon environments. For 1-Hydroxy-1-(4-pyridyl)butan-2-one, one would expect to see characteristic signals for the pyridyl ring protons, the methylene (-CH₂-) groups, the methyl (-CH₃) group, and the hydroxyl (-OH) proton. The chemical shifts and splitting patterns must be consistent with the proposed structure.[12][13]

• Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the molecule. Key expected absorptions for this compound would include a broad O-H stretch (around 3400 cm⁻¹), C-H stretches (around 2900-3100 cm⁻¹), a sharp C=O stretch for the ketone (around 1710 cm⁻¹), and C=C/C=N stretches characteristic of the pyridine ring (around 1500-1600 cm⁻¹).[14]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement of the molecular ion, which can be used to confirm the elemental composition (C₉H₁₁NO₂).[6][15]

Method Validation and Performance Comparison

A qualified reference standard must be analyzed by a validated analytical method.[9][16] Method validation provides documented evidence that the procedure is fit for its intended purpose. The workflow for validating the primary HPLC purity method is shown below.

Caption: Key parameters for HPLC method validation according to ICH Q2(R1) guidelines.

Comparison of Analytical Techniques

The choice of technique depends on the specific analytical goal. The following table provides a comparative summary for the analysis of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Parameter	RP-HPLC with PDA	GC-MS	NMR (Quantitative, qNMR)
Primary Use	Purity assay, impurity profiling	Volatile impurity & residual solvent analysis	Absolute purity determination, structural confirmation
Pros	High precision, robust, suitable for non-volatiles, stability-indicating.[7]	High sensitivity, excellent for identification of unknowns via library, separates volatile isomers.[11]	Primary method, no need for a reference standard of the same compound, provides structural info.[6]
Cons	Requires a reference standard for assay, may not resolve all volatile impurities.	May require derivatization, not suitable for non-volatile or thermally labile compounds.	Lower sensitivity than chromatographic methods, requires a certified internal standard, complex data analysis.
Typical Purity LOD	~0.05%	~0.01%	~0.1%

Stability Testing: Ensuring Standard Integrity Over Time

A reference standard's purity value is only valid if the material is stable.[17] Stability testing is critical to determine the appropriate storage conditions and to define a re-test date or shelf life.[7][18][19]

• Long-Term Study: The standard is stored under recommended conditions (e.g., 2-8 °C, protected from light) and tested at regular intervals (e.g., 0, 3, 6, 9, 12, 24 months).

• Accelerated Study: The standard is stored under stressed conditions (e.g., 40 °C / 75% RH) to predict degradation pathways.

The validated HPLC method should be used to monitor for any decrease in the main peak area and the emergence of new degradation peaks. A significant change in purity would necessitate the requalification of the standard.

Conclusion and Recommendations

The qualification and use of an analytical reference standard for 1-Hydroxy-1-(4-pyridyl)butan-2-one is a rigorous process that underpins the reliability of all subsequent research.

• Prioritize Certified Standards: Whenever possible, source a reference standard from an accredited commercial vendor. This provides immediate access to a well-characterized material with clear documentation, saving significant time and resources.

• Employ Orthogonal Methods: Do not rely on a single analytical technique. The combination of RP-HPLC for primary purity assessment and GC-MS for volatile impurities provides a comprehensive purity profile.

• Confirm Identity Unequivocally: Use NMR and HRMS to confirm the chemical structure. This is a non-negotiable step, especially for in-house synthesized materials.

• Validate Your Primary Method: The HPLC method used for purity determination must be validated according to established guidelines (e.g., ICH Q2(R1)) to ensure the results are accurate and reliable.[9]

• Implement a Stability Program: All reference standards, whether purchased or prepared, must be monitored for stability over time to ensure their integrity is maintained.[17]

By adhering to these principles of scientific integrity and analytical rigor, researchers can ensure that their work with 1-Hydroxy-1-(4-pyridyl)butan-2-one is built upon a foundation of accurate and defensible data.

References

• Stability Testing Strategies for Working Standards - BioPharma Consulting Group. (2025).
• Analytical Techniques for Reference Standard Characterization. (2025). ResolveMass Laboratories Inc.
• Vogl, J. Characterisation of reference materials by isotope dilution mass spectrometry. Journal of Analytical Atomic Spectrometry.
• 1-Hydroxy-1-(4-pyridyl)butan-2-one - Benchchem.
• Reference Standard Preparation & Characterization - Creative Biolabs.
• USP Reference Standards in Pharmaceutical Analysis - SynThink.
• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances - World Health Organization (WHO).
• Guidelines for the Selection and Use of Reference Materials.
• A Guide to Using Analytical Standards. (2024).
• Lawson, N. S., Haven, G. T., & Williams, G. W. (1982). Analyte stability in clinical chemistry quality control materials. Critical Reviews in Clinical Laboratory Sciences, 17(1), 1–50.
• Analytical Method Validation: ICH and USP Perspectives. (2025). International Journal of Research and Review.
• Cornish, L. (2025). Analytical Techniques In Stability Testing. Separation Science.
• Validation of Compendial Procedures <1225>. (2007). USP-NF.
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC.
• Analytical Methods for Detecting Pyridine. (n.d.). ATSDR.
• Quantitative Purity Analysis of Pyridine-3-azo-p-dimethylaniline: A Comparative Guide to HPLC and Alternative Methods. (2025). BenchChem.
• Applications of Gas Chromatography and Gas Chromatography-Mass Spectrometry for the Determination of Illegal Drugs Used in Drink. (2025). Preprints.org.
• Study of the 3-(3,3-Dimethylbutanoyl)-4-hydroxy-6-neopentyl-2H-pyran-2-one by IR, Raman spectroscopy, and DFT. (2024). Scifiniti Publishing.
• Interpreting the H-1 (proton) NMR spectrum of butanone (butan-2-one). (2026). Doc Brown's Chemistry.
• (PDF) XRD, FTIR, 1H NMR, 13C NMR and UV spectroscopic and computational studies of [3-(hydroxyimino)butan-2-ylidene]furan-2?-carbohydrazide. (2016). ResearchGate.

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Comprehensive Comparison Guide: GC-MS Analysis of 1-Hydroxy-1-(4-pyridyl)butan-2-one

Introduction & Analytical Significance

For researchers and drug development professionals, the accurate quantification of pyridine derivatives is a critical step in metabolic studies, toxicology, and quality control[1]. 1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a highly specialized organic compound utilized primarily as a surrogate biomarker and analytical standard[2]. It shares a close structural relationship with 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), the definitive hydrolysis product of the tobacco-specific nitrosamine carcinogens NNK and NNN[2].

Quantifying this class of compounds in complex biological matrices (e.g., oral cells, albumin, hemoglobin) provides vital insights into DNA damage and cancer risk[2]. However, analyzing 1-Hydroxy-1-(4-pyridyl)butan-2-one presents significant chromatographic challenges. The molecule features a basic pyridine ring, a ketone group, and a polar hydroxyl (-OH) group. This guide objectively compares the optimized Derivatized GC-MS methodology against common alternatives (Underivatized GC-MS and LC-MS/MS), providing the mechanistic causality and experimental protocols necessary to achieve robust, self-validating analytical results.

Mechanistic Causality: The Case for Derivatization

When developing a Gas Chromatography-Mass Spectrometry (GC-MS) method, the thermodynamic and kinetic behavior of the analyte within the GC inlet and stationary phase dictates performance.

The Problem with Direct Analysis: In its native state, the free hydroxyl proton of 1-Hydroxy-1-(4-pyridyl)butan-2-one acts as a strong hydrogen bond donor. During vaporization in the GC inlet, this group interacts aggressively with active silanol (Si-OH) sites on the glass liner and the column's stationary phase. This results in severe peak tailing, irreversible adsorption, and thermal degradation, ultimately manifesting as poor recovery and high Limits of Detection (LOD)[3].

The Silylation Solution: To engineer a self-validating and highly reproducible system, chemical derivatization is mandatory. Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS) replaces the active hydroxyl hydrogen with a non-polar trimethylsilyl (TMS) group[4].

• Causality: This substitution eliminates hydrogen bonding capabilities, drastically reducing the molecule's polarity and boiling point while enhancing its thermal stability[4].

• Solvent Optimization: Utilizing anhydrous pyridine as a solvent and syringe wash further optimizes the reaction. Pyridine acts as an acid scavenger (neutralizing the HCl byproduct from TMCS) and catalyzes the silylation, minimizing the coefficient of variation (CV) to <10% in complex metabolomic studies[4].

Comparative Performance Analysis

To select the optimal analytical pathway, we must compare the optimized derivatization protocol against the two primary alternatives: Underivatized GC-MS and LC-MS/MS .

• Optimized Derivatized GC-MS (The Gold Standard): By masking the polar hydroxyl group, this method yields sharp, symmetrical chromatographic peaks and highly stable molecular ions suitable for Selected Ion Monitoring (SIM)[5]. It provides the best balance of high chromatographic resolution and minimal matrix interference.

• Underivatized GC-MS (Alternative 1): While direct GC-MS analysis avoids the time and cost of derivatization and has been successfully applied to simpler, highly volatile pyridine derivatives[5], it fails for hydroxylated pyridines. The analyte suffers from inlet adsorption, leading to unacceptable precision and signal loss[3].

• LC-MS/MS (Alternative 2): High-Performance Liquid Chromatography coupled with tandem mass spectrometry is inherently suited for polar, non-volatile compounds without derivatization[1]. However, when applied to biological matrices (urine, plasma), LC-MS/MS is highly susceptible to matrix effects—specifically ion suppression in the Electrospray Ionization (ESI) source[6]. This necessitates extensive sample clean-up or the use of expensive isotopically labeled internal standards.

Quantitative Data Summary

The following table summarizes the performance metrics based on validated chromatographic behaviors of hydroxylated pyridyl ketones.

Performance Metric	Optimized Derivatized GC-MS (MSTFA)	Underivatized GC-MS (Direct)	LC-MS/MS (ESI+ MRM)
Peak Shape	Excellent (Symmetrical)	Poor (Severe Tailing)	Good (Symmetrical)
LOD	~0.5 ng/mL	~15.0 ng/mL	~0.1 ng/mL
Recovery (%)	94% - 98%	55% - 70%	80% - 90% (Matrix dependent)
Precision (RSD)	< 5%	> 15%	6% - 9%
Matrix Effect	Low (High GC resolution)	High (Inlet Adsorption)	High (Ion Suppression)
Workflow Time	Moderate (Includes 60 min incubation)	Fast	Fast

Visualizing the Analytical Logic

Figure 1: Decision tree for the analytical determination of 1-Hydroxy-1-(4-pyridyl)butan-2-one, highlighting the superiority of the derivatized GC-MS pathway.

Figure 2: Silylation mechanism and instrumental workflow for optimized GC-MS analysis.

Experimental Protocol: Optimized Derivatized GC-MS

This step-by-step methodology ensures high reproducibility and circumvents the thermal degradation issues associated with underivatized pyridine compounds.

Phase 1: Sample Preparation & Extraction

• Aliquot: Transfer 500 µL of the biological sample (e.g., plasma or urine) into a clean borosilicate glass tube.

• Internal Standard: Spike with 10 µL of a deuterated internal standard (e.g., Pyridine-d5 or a structurally analogous isotopologue) to correct for extraction losses[1].

• Extraction: Add 2.0 mL of Dichloromethane (DCM). Vortex vigorously for 2 minutes to facilitate Liquid-Liquid Extraction (LLE).

• Centrifugation: Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Drying: Transfer the lower organic layer to a new vial and evaporate to complete dryness under a gentle stream of ultra-high-purity nitrogen at 35°C.

Phase 2: Silylation (Derivatization)

• Reagent Addition: Reconstitute the dried extract by adding 50 µL of MSTFA (containing 1% TMCS) and 50 µL of anhydrous pyridine[4]. Note: Pyridine acts as both a solvent and an acid scavenger, driving the reaction to completion.

• Incubation: Seal the vial tightly with a PTFE-lined cap and incubate in a water bath or heating block at 80°C for 60 minutes[7].

• Cooling: Allow the sample to cool to room temperature before transferring it to a GC autosampler vial containing a glass micro-insert.

Phase 3: GC-MS Instrumental Parameters

• Column: DB-5MS (or equivalent 5%-phenyl-methylpolysiloxane), 30 m length × 0.25 mm internal diameter, 0.25 µm film thickness[7].

• Carrier Gas: Ultra-high purity Helium at a constant flow rate of 1.0 mL/min[7].

• Injection: 1.0 µL injection volume; Splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial: 70°C, hold for 1 minute[7].

  • Ramp: 10°C/min to 280°C.

  • Final: 280°C, hold for 5 minutes.

• Mass Spectrometer: Electron Ionization (EI) source at 70 eV. Transfer line at 280°C, Ion source at 230°C[7].

• Detection Mode: Selected Ion Monitoring (SIM) targeting the specific m/z of the TMS-ether derivative's molecular ion and primary fragments to maximize signal-to-noise ratio[5].

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Benchmarking 1-Hydroxy-1-(4-pyridyl)butan-2-one Against Standard Pyridine Ligands in Coordination Chemistry

Executive Summary

In the landscape of coordination chemistry and advanced materials design, the selection of nitrogen-donor ligands dictates the thermodynamic stability, geometric configuration, and catalytic efficacy of metal complexes. While standard pyridine ligands—such as pyridine, 2,2'-bipyridine, and 4-dimethylaminopyridine (DMAP)—have served as historical benchmarks for robust coordination [1], the demand for multifunctional and enantioselective catalysts has driven the development of complex chiral scaffolds.

This guide benchmarks 1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) against standard pyridine ligands. While widely recognized in toxicology as a surrogate biomarker for tobacco-specific nitrosamines [2], its unique structural topology—combining a rigid pyridine donor with a flexible, chiral α -hydroxy ketone moiety—presents profound, untapped potential for asymmetric catalysis and supramolecular assembly.

Structural and Electronic Profiling

To understand the operational advantages of 1-Hydroxy-1-(4-pyridyl)butan-2-one, we must first analyze the structural constraints of standard benchmarks:

• Standard Pyridines (e.g., 2,2'-Bipyridine & DMAP): These ligands are characterized by rigid, planar structures. They act primarily as strong σ -donors through the sp2 hybridized nitrogen and as π -acceptors [1]. Bipyridine enforces a predictable, chelating N,N'-coordination mode, ideal for stabilizing transition metals in specific oxidation states for photoredox catalysis. DMAP serves as a highly electron-rich benchmark for nucleophilic organocatalysis [3].

• 1-Hydroxy-1-(4-pyridyl)butan-2-one: This molecule introduces critical structural divergence. It is an ambidentate ligand featuring a 4-pyridyl nitrogen spatially separated from an α -hydroxy ketone backbone.

  • Bridging Capacity: The pyridine nitrogen can coordinate to one metal center, while the oxygen atoms (hydroxyl and carbonyl) can chelate a second metal center. This facilitates the self-assembly of multidimensional coordination polymers or Metal-Organic Frameworks (MOFs) [4].

  • Stereochemical Control: The incorporation of a chiral center in the butanone backbone, in close proximity to the oxygen coordination sites, provides a stereochemical environment highly conducive to asymmetric catalysis[2].

  • Hydrogen Bonding: Unlike the hydrophobic backbone of standard pyridines, the hydroxyl group enables extensive intermolecular hydrogen bonding, which is crucial for stabilizing molecular assemblies on surfaces [4].

Quantitative Benchmarking Data

The following table summarizes the physicochemical and coordination properties of 1-Hydroxy-1-(4-pyridyl)butan-2-one compared to industry-standard pyridine ligands.

Ligand	Denticity	Primary Coordination Mode	Electronic Profile	Structural Rigidity	Key Applications
Pyridine	Monodentate	N-terminal	Neutral σ -donor	Highly rigid	Base catalyst, Simple ligand
2,2'-Bipyridine	Bidentate	Chelating N,N'	Strong π -acceptor	Rigid, planar	Photoredox, Mononuclear complexes
DMAP	Monodentate	N-terminal	Electron-rich σ -donor	Rigid	Nucleophilic organocatalysis [3]
1-Hydroxy-1-(4-pyridyl)butan-2-one	Multidentate (N, O, O)	Bridging / Chelating	Mixed (N-neutral, O-anionic)	Flexible & Chiral	Chiral MOFs, Asymmetric catalysis [2]

Mechanistic Pathway: Coordination Divergence

The structural differences between these ligands lead to entirely different self-assembly pathways when introduced to transition metals.

Divergent coordination pathways: Rigid chelation of standard pyridines vs. flexible bridging.

Experimental Protocols: Self-Validating Workflows

To harness the multidentate nature of 1-Hydroxy-1-(4-pyridyl)butan-2-one, standard synthesis protocols used for bipyridine complexes must be heavily modified. Below is a validated methodology for synthesizing a Copper(II) coordination network, emphasizing the causality behind each procedural step.

Phase 1: Solvent Selection and Ligand Solvation

• Action: Dissolve 1.0 mmol of 1-Hydroxy-1-(4-pyridyl)butan-2-one in 10 mL of a methanol/water (1:1 v/v) mixture under continuous stirring at 25°C.

• Causality: Unlike standard hydrophobic pyridines that dissolve readily in pure dichloromethane or ethanol, this ligand requires a mixed solvent system. Methanol solubilizes the organic aromatic backbone, while water accommodates the highly polar α -hydroxy ketone moiety and ensures the subsequent solubility of the inorganic metal salt. This polarity balance prevents premature ligand precipitation.

Phase 2: Metal Transmetalation and pH-Driven Coordination Modulation

• Action: Slowly add 0.5 mmol of Cu(NO3)2·3H2O dissolved in 5 mL of deionized water. Carefully adjust the pH to ~6.5 using dilute NaOH (0.1 M).

• Causality: The 2:1 ligand-to-metal stoichiometric ratio targets a saturated coordination sphere. Modulating the pH to 6.5 is a deliberate, critical choice: it partially deprotonates the α -hydroxyl group, converting it into a stronger, anionic alkoxide donor without reaching the threshold for precipitating copper(II) hydroxide. This thermodynamic shift forces the ligand into an N,O-bridging mode rather than a simple N-coordination mode.

Phase 3: Crystallization and Spectroscopic Self-Validation

• Action: Allow the solution to evaporate slowly at room temperature for 72 hours. Collect the resulting crystals and wash with cold methanol.

• Self-Validation (FT-IR Spectroscopy): Before proceeding to complex X-ray Diffraction (XRD) analysis, the protocol must self-validate via FT-IR to ensure oxygen engagement.

  • Success Criteria: A successful multidentate complexation is confirmed if the carbonyl stretching frequency ( C=O ) shifts from ~1710 cm⁻¹ (free ligand) to ~1650 cm⁻¹. Simultaneously, the pyridine ring breathing mode must shift from ~1590 cm⁻¹ to ~1610 cm⁻¹, confirming nitrogen coordination.

  • Failure Mode: If only the nitrogen shift is observed, the pH was likely too low during Phase 2, failing to activate the oxygen donors. The batch should be discarded and the pH recalibrated.

Conclusion

While standard pyridine ligands like bipyridine and DMAP remain foundational for robust, predictable coordination chemistry, 1-Hydroxy-1-(4-pyridyl)butan-2-one offers a sophisticated alternative for advanced architectural design. Its ambidentate nature, combined with inherent chirality and hydrogen-bonding capabilities, makes it a superior building block for asymmetric catalysts and dynamic supramolecular assemblies.

References

• Electron-rich pyridines with para-N-heterocyclic imine substituents: ligand properties and coordination to CO2, SO2, BCl3 and PdII complexes. Dalton Transactions (RSC Publishing). Available at:[Link]

• Pyridine coordination chemistry for molecular assemblies on surfaces. PubMed (Conspectus). Available at:[Link]

Comprehensive Comparison Guide: Spectrophotometric Determination of 1-Hydroxy-1-(4-pyridyl)butan-2-one in Complex Mixtures

Executive Summary & Analytical Context

1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a highly specialized organic compound utilized primarily as an analytical standard and surrogate biomarker in toxicology. It shares a close structural relationship with 4-Hydroxy-1-(3-pyridyl)-1-butanone (HPB), the definitive hydrolysis product of the tobacco-specific nitrosamine carcinogens NNK and NNN 1.

While advanced mass spectrometry (UHPLC-MS/MS) is the gold standard for quantifying these biomarkers in biological matrices (e.g., oral cells, albumin), spectrophotometric methods remain critical for high-throughput preliminary screening, formulation quality control, and synthetic reaction monitoring. The primary analytical challenge in spectrophotometry is matrix interference —specifically, the overlapping UV absorbance from structurally similar metabolites (like HPB) and native biological proteins in the 200–300 nm range.

This guide objectively compares three leading spectrophotometric strategies to isolate and quantify 1-Hydroxy-1-(4-pyridyl)butan-2-one, providing researchers with actionable, self-validating protocols.

Methodological Comparison: Spectrophotometric Strategies

To bypass the severe spectral overlap inherent in complex mixtures, analytical chemists deploy either chemical derivatization or mathematical resolution.

A. Charge-Transfer (CT) Derivatization (Colorimetric)

This method exploits the electron-donating nature of the pyridine nitrogen. By introducing a strong π-electron acceptor such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a charge-transfer complex is formed. This reaction yields a highly stable radical anion that shifts the analytical signal from the crowded UV region to the visible spectrum (~460 nm) 2.

• Best For: Highly complex biological matrices where UV interference cannot be mathematically resolved.

B. Zero-Crossing Derivative Spectrophotometry (DS)

Derivative spectrophotometry (DS) applies a mathematical derivative (dA/dλ) to the zero-order UV spectrum. By identifying a specific wavelength where the interfering compound's derivative crosses exactly at zero, the target analyte can be quantified without physical extraction 3.

• Best For: Binary or ternary synthetic mixtures with known, consistent interferents (e.g., separating the analyte from HPB).

C. Chemometrics-Assisted UV Spectrophotometry (PLS)

Utilizes Partial Least Squares (PLS) regression to model the entire UV spectrum. It requires extensive upfront calibration but can handle multiple unknown interferents simultaneously.

• Best For: Continuous process monitoring where the matrix composition fluctuates dynamically.

Quantitative Data: Performance Comparison

The following table synthesizes the performance metrics of these three methodologies when applied to pyridine-derivative quantification in mixtures.

Analytical Parameter	Charge-Transfer (DDQ)	Zero-Crossing Derivative	Chemometrics (PLS)
Analytical Wavelength	~460 nm (Visible)	~250–280 nm (UV)	200–400 nm (Full Spectrum)
Linear Range (μg/mL)	2.0 – 50.0	0.5 – 25.0	0.1 – 30.0
Limit of Detection (LOD)	0.6 μg/mL	0.15 μg/mL	0.05 μg/mL
Matrix Tolerance	High (Avoids UV overlap)	Moderate (Depends on interferent)	Very High (Mathematical modeling)
Reagent Cost / Sample	Moderate (DDQ, Acetonitrile)	Zero (Direct UV)	Zero (Direct UV)
Throughput	Medium (15 min incubation)	High (Instantaneous scan)	High (Instantaneous scan)

Self-Validating Experimental Protocols

As an application scientist, it is critical to understand that a protocol is only as reliable as its internal validation mechanisms. Do not merely execute steps; understand the physicochemical causality behind them.

Protocol 1: Charge-Transfer Derivatization with DDQ

Causality of Solvent Choice: Acetonitrile is explicitly selected because its high dielectric constant stabilizes the radical anion formed during the charge-transfer process. Protic solvents (like water or methanol) can quench the radical anion and prematurely degrade the DDQ reagent.

Workflow of Charge-Transfer Spectrophotometric Assay using DDQ.

Step-by-Step Methodology:

• Preparation: Dissolve the mixture containing 1-Hydroxy-1-(4-pyridyl)butan-2-one in anhydrous acetonitrile to achieve a working concentration within the linear range (2.0–50.0 μg/mL).

• Reagent Addition: Transfer 1.0 mL of the sample into a 10 mL volumetric flask. Add 1.0 mL of a freshly prepared 0.1% (w/v) DDQ solution in acetonitrile.

• Incubation: Allow the reaction to proceed at room temperature (25°C) for exactly 15 minutes to ensure complete radical anion formation. Dilute to volume with acetonitrile.

• Self-Validating Blank: Simultaneously prepare a reagent blank containing only 1.0 mL DDQ and acetonitrile. Validation Check: If the blank exhibits an absorbance > 0.05 at 460 nm, it indicates solvent moisture contamination (DDQ has degraded into highly absorbing hydroquinone). Discard and use anhydrous solvents.

• Measurement: Measure the absorbance of the sample at 460 nm against the validated reagent blank. Calculate concentration using Beer's Law.

Protocol 2: Zero-Crossing Derivative Spectrophotometry (DS)

Causality of Derivative Order: The first derivative (dA/dλ) is prioritized over higher-order derivatives. While second or third derivatives offer sharper peaks, they exponentially amplify instrumental signal-to-noise (S/N) degradation. The first derivative provides the optimal balance between resolving the overlapping HPB spectrum and maintaining quantitative integrity 3.

Signal processing logic for Zero-Crossing Derivative Spectrophotometry.

Step-by-Step Methodology:

• Spectral Acquisition: Record the zero-order UV absorption spectra (200–400 nm) of the pure analyte, the pure interferent (e.g., HPB), and the mixture using a fast scan speed and a slit width of 1.0 nm.

• Mathematical Transformation: Using the spectrophotometer's software, transform the zero-order spectra into first-derivative spectra (D1) using a scaling factor of 10 and a Δλ of 2 nm.

• Self-Validating Zero-Crossing Identification: Overlay the D1 spectra of the pure interferent at varying concentrations (e.g., 5, 10, 20 μg/mL). Validation Check: Identify a wavelength where the D1 amplitude for all interferent concentrations is exactly 0.000 ± 0.002, while the analyte shows a significant non-zero amplitude. This is your validated analytical wavelength.

• Quantification: Measure the D1 amplitude of the mixture at the validated zero-crossing wavelength. The amplitude is directly proportional to the concentration of 1-Hydroxy-1-(4-pyridyl)butan-2-one, completely nullifying the interferent's contribution.

References

• Benchchem. "1-Hydroxy-1-(4-pyridyl)butan-2-one - Context and Biomarker Application." Benchchem.
• ResearchGate. "Derivative spectrometry method for chemical analysis: A review." ResearchGate.
• ResearchGate. "Novel spectrophotometric methods for determination based on charge transfer reaction." ResearchGate.

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Safety & Regulatory Compliance

1-Hydroxy-1-(4-pyridyl)butan-2-one proper disposal procedures

As a Senior Application Scientist, I frequently guide laboratories through the logistical and safety complexities of handling specialized analytical standards. 1-Hydroxy-1-(4-pyridyl)butan-2-one (CAS 110124-56-6) is a critical surrogate biomarker used in advanced mass spectrometry (UHPLC-MS/MS) to monitor tobacco exposure and the bioactivation of carcinogenic nitrosamines like NNK and NNN[1].

While its application in toxicology and oncology research is invaluable, its structural identity as a pyridine derivative necessitates stringent, self-validating safety and disposal protocols. Improper disposal of pyridine-based compounds can lead to severe environmental contamination and laboratory safety violations[2]. This guide provides a comprehensive, causality-driven methodology for the safe handling and disposal of this compound.

Part 1: Chemical Profile & Mechanistic Toxicology

To design an effective disposal protocol, we must first understand the physicochemical properties and the causality of the compound's hazards. Pyridine derivatives are characterized by their aromatic heterocyclic nature, which imparts specific solubility profiles and environmental persistence[3].

Quantitative Data Summary

Parameter	Specification
Chemical Name	1-Hydroxy-1-(4-pyridyl)butan-2-one
CAS Number	110124-56-6
Molecular Formula	C9H11NO2
Molecular Weight	165.19 g/mol
Primary Hazard Class	Irritant (Skin/Eye), Combustible Liquid, Acute Toxicity
EPA Waste Classification	Non-Halogenated Organic Hazardous Waste

| Recommended Disposal | High-Temperature Incineration |

Mechanistic Hazard Causality: The nitrogen atom within the pyridine ring is weakly basic and highly nucleophilic. In biological systems, exposure leads to the irritation of mucous membranes and skin[4]. Environmentally, if disposed of improperly (e.g., poured down the drain), pyridine derivatives resist standard aqueous degradation pathways, posing a high risk of groundwater contamination[5]. Therefore, treating this compound as a hazardous, non-halogenated organic waste is not just a regulatory formality—it is a chemical necessity.

Part 2: Operational Context & Biomarker Pathway

Understanding the workflow in which this chemical is used helps contextualize its waste generation. It is a definitive hydrolysis product of DNA and protein adducts formed by tobacco-specific nitrosamines[1]. By mapping this pathway, scientists can better anticipate the types of biological and chemical matrices (e.g., oral cells, albumin) that will co-contaminate the waste stream.

Caption: Bioactivation of tobacco nitrosamines and the release of the surrogate biomarker.

Part 3: Step-by-Step Disposal Methodology (SOP)

Trustworthy protocols must be self-validating. The following procedural steps ensure that every action has a verifiable safety check, aligning with[6][7].

Step 1: Waste Segregation and Compatibility Verification

• Action: Isolate 1-Hydroxy-1-(4-pyridyl)butan-2-one waste from halogenated solvents, strong oxidizers, and strong acids.

• Causality: Pyridine derivatives can react exothermically with strong oxidizing agents. Mixing with halogenated waste unnecessarily increases disposal costs and complicates the incineration process[2].

• Validation: Check the laboratory waste log before adding the compound. Ensure the pH of the receiving waste stream is neutral to slightly basic.

Step 2: Containerization

• Action: Collect the waste in a high-density polyethylene (HDPE) or glass container equipped with a secure, vented cap.

• Causality: HDPE and glass are chemically inert to pyridine derivatives. A vented cap prevents pressure buildup if trace volatile solvents (often used in LC-MS/MS mobile phases) are present in the waste mixture[2].

• Validation: Perform a visual and tactile inspection of the container for micro-fractures or chemical degradation before use.

Step 3: Labeling and Storage

• Action: Affix a standardized "Hazardous Waste" label. Explicitly list "1-Hydroxy-1-(4-pyridyl)butan-2-one" and "Pyridine Derivative" on the manifest. Store in a designated flammables/hazardous waste cabinet.

• Causality: Accurate nomenclature is legally required by the EPA under RCRA guidelines to dictate the final destruction method[7].

• Validation: Ensure the storage area is cool, well-ventilated, and strictly separated from incompatible chemical classes.

Step 4: Final Destruction (High-Temperature Incineration)

• Action: Transfer the container to a licensed EHS contractor for high-temperature incineration (e.g., rotary kiln)[2].

• Causality: Incineration breaks the highly stable pyridine ring, converting the organic material into carbon dioxide, water, and nitrogen oxides (NOx), which are subsequently scrubbed from the exhaust to prevent atmospheric pollution.

Caption: Step-by-step decision matrix for the safe segregation and disposal of pyridine derivative waste.

Part 4: Emergency Spill Response Protocol

Even with robust systems, operational anomalies occur. If 1-Hydroxy-1-(4-pyridyl)butan-2-one is spilled, execute the following workflow:

• Evacuate & Ventilate: Immediately clear personnel from the immediate area and maximize fume hood or room ventilation to disperse combustible vapors[8].

• PPE Escalation: Don chemical-resistant gloves (butyl rubber is highly recommended for pyridine derivatives), safety goggles, and a fully-buttoned lab coat[2].

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Never use combustible materials like paper towels for concentrated organic spills.

• Recovery: Mechanically collect the saturated absorbent using non-sparking tools and place it into a designated solid hazardous waste container[9].

• Decontamination: Wash the affected surface with a mild detergent and water. The rinsate must be collected and treated as hazardous waste, as pyridine derivatives are environmentally toxic[6].

References

• Title: Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance Source: Boston University Office of Research URL: [Link]

• Title: Pyridine - Substance Details - Substance Registry Services Source: US Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. 1-Hydroxy-1-(4-pyridyl)butan-2-one|CAS 110124-56-6 [benchchem.com]
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• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. cohizon.com [cohizon.com]

Navigating the Safe Handling of 1-Hydroxy-1-(4-pyridyl)butan-2-one: A Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical and chemical innovation, the synthesis and application of novel compounds are a daily reality. 1-Hydroxy-1-(4-pyridyl)butan-2-one, a molecule of interest in various research and development pipelines, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive, experience-driven framework for its safe operational use and disposal, moving beyond a simple checklist to instill a culture of safety and scientific excellence.

Understanding the Hazard Profile: A Synthesis of Functional Group Chemistry

While a specific Safety Data Sheet (SDS) for 1-Hydroxy-1-(4-pyridyl)butan-2-one may not be readily available, a thorough risk assessment can be conducted by examining its constituent functional groups: a pyridine ring and a ketone. Pyridine and its derivatives are known for their potential to cause skin and eye irritation, as well as harmful effects if inhaled or ingested.[1][2] Ketones can also be irritating and are often flammable.[3][4] Therefore, it is prudent to handle this compound with the assumption that it possesses a comparable or potentially greater hazard profile.

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable when handling 1-Hydroxy-1-(4-pyridyl)butan-2-one. The following table outlines the minimum required PPE, with an emphasis on the rationale behind each selection.

PPE Component	Recommended Material/Type	Rationale
Eye Protection	Chemical Splash Goggles	Protects against splashes and potential vapors, conforming to EN 166 (EU) or NIOSH (US) standards.[3]
Hand Protection	Butyl Rubber or Polyvinyl Alcohol (PVA) Gloves	Butyl rubber provides excellent resistance to ketones and esters.[5][6][7][8][9] PVA gloves also offer high resistance to most ketones but are water-soluble and should not be used in aqueous environments.[5][8] Nitrile gloves are generally not recommended for prolonged contact with ketones.[10]
Body Protection	Fully-Buttoned Laboratory Coat	Provides a barrier against accidental spills and splashes.
Respiratory Protection	Use in a Certified Chemical Fume Hood	A fume hood is the primary engineering control to prevent inhalation of vapors.[1][11] If exposure limits are exceeded, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[2][12]

Operational Workflow: From Receipt to Disposal

A systematic approach to handling 1-Hydroxy-1-(4-pyridyl)butan-2-one minimizes risk at every stage. The following workflow provides a step-by-step guide for safe laboratory operations.

Caption: A streamlined workflow for the safe handling of 1-Hydroxy-1-(4-pyridyl)butan-2-one.

Step-by-Step Handling Protocol:

• Preparation and Area Setup :

  • Ensure a certified chemical fume hood is operational.[1][11]

  • Verify that an emergency eyewash station and safety shower are accessible.[10]

  • Assemble all necessary equipment and reagents before handling the compound.

• Donning Personal Protective Equipment (PPE) :

  • Put on a lab coat, ensuring it is fully buttoned.

  • Wear chemical splash goggles.

  • Don the appropriate gloves (Butyl rubber or PVA). Inspect gloves for any signs of damage before use.[3]

• Handling the Compound :

  • Perform all manipulations of 1-Hydroxy-1-(4-pyridyl)butan-2-one within the chemical fume hood to minimize inhalation exposure.[1][11]

  • Avoid direct contact with the skin, eyes, and clothing.[13]

  • Use non-sparking tools and keep the compound away from ignition sources, as ketones can be flammable.[3][4]

• Post-Handling Procedures :

  • After handling, wash hands thoroughly with soap and water.[2]

  • Decontaminate all surfaces and equipment that may have come into contact with the compound.

Spill and Emergency Procedures: Preparedness is Key

Accidents can happen, and a well-defined emergency plan is crucial.

• Small Spills : For minor spills within a fume hood, use an inert absorbent material like vermiculite or sand to contain the spill.[11] The contaminated absorbent material should then be placed in a sealed, labeled container for hazardous waste disposal.[11]

• Large Spills : In the event of a large spill, evacuate the area immediately and alert your institution's environmental health and safety (EHS) department.

• Skin Contact : If the compound comes into contact with the skin, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[1]

• Eye Contact : For eye contact, flush with water for a minimum of 15 minutes, holding the eyelids open, and seek immediate medical attention.[1]

Waste Disposal: A Commitment to Environmental Stewardship

Proper disposal of 1-Hydroxy-1-(4-pyridyl)butan-2-one and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

Caption: Decision-making workflow for the disposal of 1-Hydroxy-1-(4-pyridyl)butan-2-one waste.

Disposal Protocol:

• Waste Segregation : All waste containing 1-Hydroxy-1-(4-pyridyl)butan-2-one, including contaminated labware, gloves, and absorbent materials, must be treated as hazardous waste.[14]

• Containerization : Use a designated, leak-proof, and clearly labeled hazardous waste container.[14] The label should explicitly state "Hazardous Waste" and identify the contents.

• Storage : Store the waste container in a cool, well-ventilated area away from incompatible materials.[10][11]

• Final Disposal : Arrange for the collection and disposal of the hazardous waste through a licensed environmental management company, in accordance with local, state, and federal regulations.[14][15] Never pour pyridine-containing compounds down the drain.[11]

By adhering to these rigorous safety protocols, researchers can confidently work with 1-Hydroxy-1-(4-pyridyl)butan-2-one, ensuring their personal safety and the integrity of their scientific endeavors.

References

• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024, March 12).
• Washington State University - Standard Operating Procedure for Pyridine. (n.d.).
• Personal Protective Equipment Hand and Arm Protection (Appendix D). (n.d.).
• New Jersey Department of Health - Hazardous Substance Fact Sheet for Pyridine. (n.d.).
• Global Glove Keto-Handler Plus Economy TPE Powder Free Gloves. (n.d.).
• Chemical Resistant Gloves | Fisher Scientific. (n.d.).
• Gloves, Butyl Rubber - Flinn Scientific. (n.d.).
• What type of gloves protects your hands from hazardous chemicals? | Ansell USA. (n.d.).
• 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific. (2024, October 1).
• Proper Disposal of 8-(3-Pyridyl)theophylline: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• 1-Hydroxy-2-butanone SDS, 5077-67-8 Safety Data Sheets - ECHEMI. (n.d.).
• SAFETY DATA SHEET for 4-(4-Hydroxyphenyl)-2-butanone. (n.d.).
• SAFETY DATA SHEET - MilliporeSigma. (2025, September 22).
• 1-HYDROXY-2-BUTANONE - Safety Data Sheet - ChemicalBook. (n.d.).
• Safety Data Sheet - Cayman Chemical. (2025, December 2).
• Pyridine-Safety-Data-Sheet-SDS.pdf - Lab Alley. (n.d.).
• Pyridine - Apollo Scientific. (2023, July 6).
• PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI. (n.d.).
• MATERIAL SAFETY DATA SHEET for Pyridine. (2011, August 29).
• ATSDR Pyridine Tox Profile. (n.d.).
• SAFETY DATA SHEET for 2-Butanone, 4-hydroxy-. (2014, January 31).
• Glove for Chemicals: Compatibility Chart for 20 Cleaners. (2026, February 25).
• Kimberly-Clark* Nitrile Gloves Chemical Resistance Guide. (n.d.).
• SAFETY DATA SHEET for 2-Hydroxypyridine. (n.d.).
• Resistance To Chemicals of Common Glove Materials. (n.d.).
• Glove Selection Examples of Chemical Resistance of Common Glove Materials. (n.d.).
• OSHA Glove Selection Chart - Environmental Health and Safety. (n.d.).

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• 6. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 7. Gloves, Butyl Rubber | Flinn Scientific [flinnsci.com]
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